3-Hydroxypent-4-enoic acid

• CAS: 38996-03-1

Core Science & Biosynthesis

3-Hydroxypent-4-enoic Acid: A Technical Guide to its Putative Biosynthesis and Analysis

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the current understanding of 3-hydroxypent-4-enoic acid, a short-chain unsaturated hydroxy fatty acid. While direct evidence for its widespread natural occurrence and dedicated biosynthetic pathways is limited in publicly accessible scientific literature, this document extrapolates from established principles of microbial metabolism, particularly polyketide biosynthesis, to propose a theoretical framework for its formation. Furthermore, it outlines comprehensive experimental protocols for the detection, isolation, and characterization of this and similar short-chain hydroxy acids from biological sources.

Natural Occurrence

Currently, there is a notable scarcity of documented evidence pinpointing specific natural sources of 3-hydroxypent-4-enoic acid. Scientific literature does not prominently feature its isolation from plants, fungi, or bacteria. However, the presence of structurally related compounds in nature suggests potential, yet undiscovered, biological roles. For instance, the isomeric compound, 2-hydroxypent-4-enoic acid, has been reported to be extractable from tobacco roots and certain fungi. Additionally, various other short-chain hydroxy acids are known metabolites in a wide range of microorganisms, often serving as intermediates in primary and secondary metabolism.

The lack of extensive reports on 3-hydroxypent-4-enoic acid as a final product could indicate that it primarily exists as a transient intermediate within a larger biosynthetic pathway, being rapidly converted to subsequent molecules.

Table 1: Quantitative Data on the Natural Occurrence of Structurally Similar Short-Chain Hydroxy Acids

Compound	Natural Source(s)	Concentration Range	Analytical Method	Reference
2-Hydroxypent-4-enoic acid	Tobacco roots, Fungi	Data not available	Not specified	Generic Chemical Supplier Information
3-Hydroxypropionic acid	Various bacteria (e.g., E. coli, K. pneumoniae)	g/L scale in engineered strains	HPLC, GC-MS	[1]
3-Hydroxybutyric acid	Various bacteria, mammals	µM to mM range	GC-MS, LC-MS	General biochemical literature

Note: This table highlights the availability of quantitative data for similar compounds, underscoring the type of information that would be valuable for 3-hydroxypent-4-enoic acid.

Putative Biosynthesis: A Polyketide Synthase Model

Based on its chemical structure, a plausible biosynthetic origin for 3-hydroxypent-4-enoic acid is through the action of a Type I Polyketide Synthase (PKS). PKSs are large, multi-domain enzymes that build complex carbon chains from simple acyl-CoA precursors. The formation of 3-hydroxypent-4-enoic acid can be hypothetically initiated from an acetyl-CoA starter unit and one round of extension with a malonyl-CoA extender unit.

The key steps in this proposed pathway are:

• Loading: An Acyltransferase (AT) domain loads an acetyl-CoA starter unit onto the Acyl Carrier Protein (ACP).

• Condensation: The Ketosynthase (KS) domain catalyzes the Claisen condensation of the ACP-bound acetate with a malonyl-CoA extender unit, forming a β-ketoacyl-ACP intermediate.

• Reduction: A Ketoreductase (KR) domain reduces the β-keto group to a hydroxyl group, yielding 3-hydroxybutyryl-ACP.

• Dehydration and Release (Hypothetical Branch): In a deviation from typical fatty acid synthesis, a specialized Dehydratase (DH) domain could introduce a double bond between C4 and C5. Subsequent hydrolysis by a Thioesterase (TE) domain would then release 3-hydroxypent-4-enoic acid.

Below is a DOT language script for a Graphviz diagram illustrating this hypothetical biosynthetic pathway.

Caption: Hypothetical Biosynthesis of 3-Hydroxypent-4-enoic Acid via a Polyketide Synthase Module.

Experimental Protocols

The following section details generalized methodologies for the identification and quantification of 3-hydroxypent-4-enoic acid and similar short-chain hydroxy acids from microbial cultures.

Sample Preparation and Extraction

Objective: To extract short-chain hydroxy acids from microbial fermentation broth.

Materials:

• Microbial culture broth

• Centrifuge

• Supernatant collection tubes

• Internal standards (e.g., isotopically labeled short-chain fatty acids)

• Ethyl acetate or other suitable organic solvent

• Anhydrous sodium sulfate

• Rotary evaporator or nitrogen evaporator

• Vials for final sample storage

Protocol:

• Harvest the microbial culture by centrifugation at 10,000 x g for 15 minutes at 4°C.

• Carefully collect the supernatant, which contains the extracellular metabolites.

• Spike the supernatant with a known concentration of an appropriate internal standard.

• Acidify the supernatant to a pH of approximately 2-3 with hydrochloric acid to protonate the carboxylic acids.

• Perform a liquid-liquid extraction by adding an equal volume of ethyl acetate. Vortex vigorously for 2 minutes and allow the phases to separate.

• Collect the organic (upper) phase. Repeat the extraction on the aqueous phase two more times, pooling the organic extracts.

• Dry the pooled organic extract over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure using a rotary evaporator or under a gentle stream of nitrogen.

• Reconstitute the dried extract in a small, known volume of a suitable solvent (e.g., methanol or acetonitrile) for analysis.

Derivatization for GC-MS Analysis

Objective: To increase the volatility and improve the chromatographic properties of the hydroxy acids for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Materials:

• Dried sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine

• Heating block or oven

• GC-MS vials with inserts

Protocol:

• To the dried sample extract in a GC-MS vial, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

• Seal the vial tightly and heat at 70°C for 1 hour to ensure complete derivatization.

• Cool the vial to room temperature before injection into the GC-MS system.

Quantification by LC-MS/MS

Objective: To quantify the concentration of 3-hydroxypent-4-enoic acid using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

LC Conditions (Example):

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start at 5% B, hold for 1 minute, ramp to 95% B over 8 minutes, hold for 2 minutes, return to 5% B and re-equilibrate.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions (Example for a Triple Quadrupole):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM):

  • Parent Ion (Q1): m/z corresponding to the deprotonated molecule [M-H]⁻ of 3-hydroxypent-4-enoic acid.

  • Fragment Ion (Q3): A characteristic fragment ion generated by collision-induced dissociation (CID).

• Optimize cone voltage and collision energy for the specific analyte.

Workflow Diagram:

Caption: General Experimental Workflow for the Analysis of Short-Chain Hydroxy Acids.

Conclusion

While 3-hydroxypent-4-enoic acid remains an enigmatic molecule with limited direct evidence of its natural production, its chemical structure strongly suggests a plausible origin from polyketide biosynthetic pathways. The methodologies outlined in this guide provide a robust framework for researchers to investigate the presence of this and other short-chain hydroxy acids in various biological systems. Further exploration into the metabolomes of diverse microorganisms, particularly those known for producing polyketides, may yet reveal the natural sources and specific biosynthetic machinery responsible for the formation of 3-hydroxypent-4-enoic acid. Such discoveries could unveil novel biochemical pathways and provide new molecular scaffolds for drug development and other biotechnological applications.

References

• 1. Engineering Bacillus subtilis for production of 3-hydroxypropanoic acid - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-Hydroxypent-4-enoic Acid for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hydroxypent-4-enoic acid, a molecule of interest in organic synthesis and potentially in pharmaceutical research. This document details its chemical properties, a laboratory-scale synthesis protocol, and an exploration of its known and potential biological significance, tailored for researchers, scientists, and professionals in drug development.

Introduction

3-Hydroxypent-4-enoic acid is an unsaturated hydroxy fatty acid with the chemical formula C₅H₈O₃. Its structure, featuring both a hydroxyl and a carboxylic acid functional group along with a terminal double bond, makes it a versatile chiral building block in organic synthesis. While information on its natural occurrence and specific biological roles is limited in current scientific literature, its structural motifs are present in various biologically active molecules, suggesting potential applications in medicinal chemistry and drug design. This guide aims to consolidate the available technical information on this compound.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Hydroxypent-4-enoic acid is presented in Table 1. This data is essential for its handling, characterization, and application in experimental settings.

Property	Value	Source
Molecular Formula	C₅H₈O₃	[1][2][3]
Molecular Weight	116.12 g/mol	[1][2][3]
CAS Number	81357-28-0, 38996-03-1	[2][3]
IUPAC Name	3-hydroxypent-4-enoic acid	[2]
Canonical SMILES	C=CC(CC(=O)O)O	[1]
InChI Key	AINRQBNLOBQURT-UHFFFAOYSA-N	[2]
Appearance	Not specified (likely an oil or low-melting solid)
Solubility	Not specified (expected to be soluble in polar organic solvents and aqueous bases)

Synthesis of 3-Hydroxypent-4-enoic Acid

While a direct protocol for the synthesis of 3-Hydroxypent-4-enoic acid is not extensively documented, a reliable method can be adapted from the synthesis of its tert-butyl ester. The following two-step procedure outlines a practical approach for its laboratory preparation.

Experimental Workflow

The synthesis involves an initial aldol reaction to form the protected ester, followed by a deprotection step to yield the final carboxylic acid.

Synthetic workflow for 3-Hydroxypent-4-enoic acid.

Step 1: Synthesis of tert-Butyl 3-hydroxypent-4-enoate

This step involves the formation of a lithium enolate from tert-butyl acetate, which then reacts with acrolein in an aldol addition.

Materials:

• n-Butyllithium (n-BuLi) in hexanes

• Diisopropylamine

• Anhydrous tetrahydrofuran (THF)

• tert-Butyl acetate

• Acrolein

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a solution of diisopropylamine (1.1 equivalents) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.1 equivalents) dropwise. Stir the resulting solution for 30 minutes to form lithium diisopropylamide (LDA).

• Slowly add tert-butyl acetate (1.0 equivalent) to the LDA solution at -78 °C and stir for 1 hour to generate the lithium enolate.

• Add acrolein (1.0 equivalent) dropwise to the reaction mixture at -78 °C. Stir for 1 hour at this temperature, then allow the reaction to warm to room temperature over 1 hour.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with CH₂Cl₂ (3 x volumes).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude tert-butyl 3-hydroxypent-4-enoate.

• Purify the crude product by flash column chromatography on silica gel.

Step 2: Hydrolysis to 3-Hydroxypent-4-enoic Acid

The tert-butyl protecting group is removed under acidic conditions to afford the desired carboxylic acid.

Materials:

• tert-Butyl 3-hydroxypent-4-enoate

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

Procedure:

• Dissolve the purified tert-butyl 3-hydroxypent-4-enoate (1.0 equivalent) in DCM.

• Add trifluoroacetic acid (excess, e.g., 5-10 equivalents) to the solution at room temperature.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure to yield 3-Hydroxypent-4-enoic acid. Further purification may be achieved by chromatography if necessary.

Biological Significance and Potential Applications

Currently, there is a notable lack of specific information in the scientific literature regarding the natural occurrence, isolation from natural sources, and defined biological signaling pathways of 3-Hydroxypent-4-enoic acid. Much of the available biological data relates to its isomer, 2-hydroxypent-4-enoic acid, which has been reported to exhibit antimicrobial and antiproliferative activities.

Despite the limited direct biological data, the structural features of 3-Hydroxypent-4-enoic acid make it a molecule of interest for drug development. As a chiral γ-hydroxyalkenoic acid, it can serve as a precursor for the synthesis of various complex molecules, including:

• Statins and other lipid-lowering agents: The 3-hydroxy acid moiety is a key pharmacophore in many HMG-CoA reductase inhibitors.

• Lactones: Intramolecular cyclization can lead to the formation of unsaturated γ-lactones, which are structural motifs in numerous natural products with diverse biological activities.

• Chiral building blocks: The stereocenters and functional groups allow for its use in the asymmetric synthesis of complex drug candidates.

The potential for this molecule to be a metabolic intermediate or a signaling molecule in biological systems cannot be ruled out and warrants further investigation.

Future Directions

The lack of comprehensive biological data on 3-Hydroxypent-4-enoic acid presents an opportunity for future research. Key areas for investigation include:

• Screening for Natural Occurrence: Investigating microbial, plant, and marine extracts for the presence of 3-Hydroxypent-4-enoic acid.

• Biological Activity Screening: Evaluating the compound and its derivatives in a wide range of biological assays, including antimicrobial, anticancer, and enzyme inhibition screens.

• Metabolomic Studies: Exploring its potential role as an endogenous metabolite in various organisms.

• Development of Stereoselective Syntheses: Optimizing synthetic routes to access enantiomerically pure forms of the molecule for stereospecific biological evaluation.

Conclusion

3-Hydroxypent-4-enoic acid is a structurally intriguing molecule with significant potential as a building block in synthetic and medicinal chemistry. While its discovery and biological roles are not well-defined in the current literature, this guide provides a solid foundation of its chemical properties and a viable synthetic route. Further research into its natural occurrence and biological activities is essential to unlock its full potential for researchers and drug development professionals.

References

• 1. 3-Hydroxypent-4-enoic acid | 81357-28-0 [sigmaaldrich.com]
• 2. 81357-28-0|3-Hydroxypent-4-enoic acid|BLD Pharm [bldpharm.com]
• 3. aablocks.com [aablocks.com]

A Comprehensive Technical Guide to the Spectroscopic Data of 3-Hydroxypent-4-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 3-hydroxypent-4-enoic acid and its immediate precursor, tert-butyl 3-hydroxypent-4-enoate. Due to the limited availability of direct experimental spectra for the free acid, this document presents a detailed analysis of the spectroscopic data for the stable tert-butyl ester, followed by a discussion of the expected spectral changes upon hydrolysis to the target carboxylic acid. This approach provides a robust framework for the identification and characterization of 3-hydroxypent-4-enoic acid in a research and development setting.

Synthesis and Characterization Workflow

The following diagram illustrates the synthetic pathway from commercially available starting materials to 3-hydroxypent-4-enoic acid, including the key stages of synthesis, purification, and spectroscopic analysis.

Caption: Synthetic and analytical workflow for 3-hydroxypent-4-enoic acid.

Experimental Protocols

Synthesis of tert-Butyl 3-hydroxypent-4-enoate

This protocol is adapted from a literature procedure.

• Preparation of Lithium Diisopropylamide (LDA): A solution of n-butyllithium in hexanes is added to a solution of diisopropylamine in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere.

• Enolate Formation: tert-Butyl acetate is added dropwise to the LDA solution at -78 °C and stirred for 1 hour to form the lithium enolate.

• Aldol Addition: Freshly distilled acrolein is added to the reaction mixture at -78 °C. The reaction is stirred for 1 hour at -78 °C and then allowed to warm to room temperature over 1 hour.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield tert-butyl 3-hydroxypent-4-enoate as a colorless oil.

Hydrolysis of tert-Butyl 3-hydroxypent-4-enoate to 3-Hydroxypent-4-enoic Acid

A general procedure for the acid-catalyzed hydrolysis of tert-butyl esters is as follows:

• Reaction Setup: The tert-butyl 3-hydroxypent-4-enoate is dissolved in a suitable organic solvent such as dichloromethane or a mixture of toluene and water.

• Acid Catalyst: A strong acid, such as trifluoroacetic acid (TFA), formic acid, or p-toluenesulfonic acid, is added to the solution.[1] The reaction can also be facilitated by using silica gel under reflux conditions in toluene.[2]

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Isolation: The reaction mixture is concentrated to remove the volatile acid and solvent. The residue is then purified, if necessary, by chromatography or recrystallization to yield 3-hydroxypent-4-enoic acid.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 400 MHz or higher. Samples are dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) with tetramethylsilane (TMS) as an internal standard.

• Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FTIR) spectrometer. Liquid samples can be analyzed as a thin film between NaCl or KBr plates.

• Mass Spectrometry (MS): Mass spectra are acquired using a mass spectrometer, typically with an electrospray ionization (ESI) source for high-resolution mass data (HRMS) or a gas chromatograph with a mass selective detector (GC-MS) for volatile compounds.

Spectroscopic Data

tert-Butyl 3-hydroxypent-4-enoate

The following tables summarize the experimental spectroscopic data for the precursor, tert-butyl 3-hydroxypent-4-enoate.

Table 1: ¹H NMR Data for tert-Butyl 3-hydroxypent-4-enoate (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
5.88	dddd	17.2, 10.5, 5.5, 1.1	1H	H-4
5.32	ddd	17.3, 2.6, 1.3	1H	H-5a (trans)
5.15	ddd	10.5, 2.6, 1.3	1H	H-5b (cis)
4.49	m	1H	H-3
3.19	d	4.5	1H	-OH
2.52	ddd	16.3, 1.9, 1.3	1H	H-2a
2.44	ddd	16.2, 8.3, 1.2	1H	H-2b
1.47	s	9H	-C(CH₃)₃

Table 2: ¹³C NMR Data for tert-Butyl 3-hydroxypent-4-enoate (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
171.8	C-1 (C=O)
138.9	C-4 (=CH)
115.2	C-5 (=CH₂)
81.5	-C(CH₃)₃
69.1	C-3 (-CHOH)
42.1	C-2 (-CH₂)
28.1	-C(CH₃)₃

Table 3: IR and MS Data for tert-Butyl 3-hydroxypent-4-enoate

Technique	Key Signals
IR (thin film, cm⁻¹)	3420 (O-H stretch, broad), 2979, 2933 (C-H stretch), 1708 (C=O stretch)
HRMS (ESI+)	m/z calculated for C₉H₁₆O₃Na⁺: 195.0997, found: 195.0994

3-Hydroxypent-4-enoic Acid (Predicted Data)

Table 4: Predicted ¹H NMR Data for 3-Hydroxypent-4-enoic Acid

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale for Change from Ester
~10-12	br s	-COOH	Appearance of the acidic proton, typically broad and downfield.
~5.9	m	H-4	Minimal change expected.
~5.3	m	H-5a	Minimal change expected.
~5.2	m	H-5b	Minimal change expected.
~4.5	m	H-3	Minimal change expected.
~2.6	m	H-2	Slight downfield shift due to the proximity of the more electron-withdrawing carboxylic acid group compared to the ester.
Disappearance of 1.47 ppm signal	-	-C(CH₃)₃	Loss of the tert-butyl group.

Table 5: Predicted ¹³C NMR Data for 3-Hydroxypent-4-enoic Acid

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale for Change from Ester
~177	C-1 (C=O)	The carbonyl carbon of a carboxylic acid is typically slightly more deshielded than that of an ester.
~138	C-4 (=CH)	Minimal change expected.
~116	C-5 (=CH₂)	Minimal change expected.
~69	C-3 (-CHOH)	Minimal change expected.
~41	C-2 (-CH₂)	Minimal change expected.
Disappearance of 81.5 and 28.1 ppm signals	-C(CH₃)₃ and -C(CH₃)₃	Loss of the tert-butyl group carbons.

Table 6: Predicted IR and MS Data for 3-Hydroxypent-4-enoic Acid

Technique	Predicted Key Signals	Rationale for Change from Ester
IR (cm⁻¹)	3300-2500 (O-H stretch, very broad), 1710 (C=O stretch)	The O-H stretch of the carboxylic acid will be much broader and overlap with the C-H stretches.[3][4] The C=O stretch may shift to a slightly lower wavenumber due to hydrogen bonding.[3][4]
MS (EI)	Molecular Ion (M⁺) at m/z = 116	The molecular weight of the free acid is 116.12 g/mol .[5]

Logical Relationships in Spectroscopic Analysis

The following diagram outlines the logical workflow for deducing the structure of 3-hydroxypent-4-enoic acid from its spectroscopic data.

Caption: Logical flow from spectroscopic data to structural elucidation.

This guide provides a thorough compilation of the available and predicted spectroscopic data for 3-hydroxypent-4-enoic acid, along with the necessary experimental context. This information is intended to be a valuable resource for researchers engaged in the synthesis, characterization, and application of this and related molecules.

References

• 1. Acids - Wordpress [reagents.acsgcipr.org]
• 2. researchgate.net [researchgate.net]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Video: IR and UV–Vis Spectroscopy of Carboxylic Acids [jove.com]
• 5. [S,(+)]-3-Hydroxy-4-pentenoic acid | C5H8O3 | CID 12740485 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Hydroxypent-4-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxypent-4-enoic acid is a carboxylic acid with a hydroxyl group at the third position and a terminal double bond. Its chemical structure suggests potential for various chemical transformations and biological interactions. This technical guide provides a summary of its known chemical and physical properties, compiled from available literature. It is important to note that experimental data for this compound is limited, and some of the presented information is based on computational predictions. A significant gap exists in the scientific literature regarding its biological activity and metabolic pathways.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-Hydroxypent-4-enoic acid are summarized in the table below. This information is crucial for its handling, characterization, and application in a research setting.

Property	Value	Source
Molecular Formula	C₅H₈O₃	[1][2]
Molecular Weight	116.115 g/mol	[1][2]
CAS Number	81357-28-0	[1][2]
Boiling Point	89 °C at 18 Torr
pKa (Predicted)	4.21 ± 0.10
Melting Point	No experimental data available
Solubility	No experimental data available
XLogP3 (Predicted)	-0.3
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	3
Topological Polar Surface Area	57.5 Ų

Experimental Protocols

Synthesis of a Precursor: tert-Butyl 3-hydroxypent-4-enoate

Reaction Scheme:

Experimental Procedure:

A detailed experimental protocol for this synthesis is not available. The synthesis of tert-Butyl 3-hydroxypent-4-enoate has been described as a reaction between the lithium enolate of tert-butyl acetate and acrolein. This suggests an aldol-type reaction. Further experimental details would need to be developed based on standard organic synthesis methodologies.

A potential subsequent step to obtain 3-Hydroxypent-4-enoic acid would involve the hydrolysis of the tert-butyl ester. This is typically achieved under acidic conditions (e.g., using trifluoroacetic acid) or through other standard deprotection methods for tert-butyl esters.

Biological Activity and Signaling Pathways

Extensive searches of the scientific literature did not yield any specific information on the biological activity, mechanism of action, or associated signaling pathways for 3-Hydroxypent-4-enoic acid. Studies on the biological effects of related pentenoic acid derivatives have focused on the 2-hydroxy isomer, which has shown some antimicrobial and antiproliferative activities. However, these findings cannot be extrapolated to 3-Hydroxypent-4-enoic acid due to the difference in the hydroxyl group's position, which can significantly impact biological function.

Therefore, the biological role of 3-Hydroxypent-4-enoic acid remains an open area for future research.

Visualizations

Due to the lack of information on signaling pathways or complex experimental workflows directly involving 3-Hydroxypent-4-enoic acid, no diagrams could be generated.

Conclusion

This technical guide provides a summary of the currently available chemical and physical data for 3-Hydroxypent-4-enoic acid. While some fundamental properties have been characterized or predicted, there is a notable absence of experimental data for its melting point and solubility. More significantly, its biological properties remain unexplored. The synthesis of its tert-butyl ester provides a potential route for obtaining this compound for future investigation. The lack of biological data highlights an opportunity for novel research into the potential therapeutic or metabolic relevance of this molecule. Further studies are warranted to elucidate its biological functions and to explore its potential applications in drug development and other scientific disciplines.

References

• 1. rsc.org [rsc.org]
• 2. Buy 2-Hydroxypent-4-enoic acid | 67951-43-3 [smolecule.com]

An In-depth Technical Guide on 3-Hydroxypent-4-enoic Acid Structural Analogs and Derivatives as Potential Therapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Hydroxypent-4-enoic acid and its structural analogs represent a class of molecules with significant therapeutic potential, primarily revolving around the inhibition of histone deacetylases (HDACs). This technical guide provides a comprehensive overview of the synthesis, proposed mechanisms of action, and methods for the biological evaluation of these compounds. While direct experimental data on the biological activity of 3-hydroxypent-4-enoic acid itself is limited in publicly available literature, its structural features strongly suggest its potential as a precursor for potent HDAC inhibitors. This document outlines the scientific rationale for this hypothesis, details relevant experimental protocols to test it, and summarizes the current understanding of the signaling pathways that could be modulated by this class of compounds.

Core Compound and Its Therapeutic Potential

3-Hydroxypent-4-enoic acid is a five-carbon unsaturated hydroxy acid. Its therapeutic relevance emerges from its potential to be readily converted into a hydroxamic acid derivative, 3-hydroxypent-4-enoyl hydroxamate. The hydroxamic acid functional group is a well-established zinc-binding group, a key pharmacophoric feature in a major class of HDAC inhibitors.[1][2] HDACs are a family of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups from histones and other proteins.[3][4] Their dysregulation is implicated in the pathogenesis of numerous diseases, most notably cancer, but also neurological disorders and inflammatory conditions.[5][6]

The general structure of many potent HDAC inhibitors consists of three key components: a cap group that interacts with the surface of the enzyme, a linker region, and a zinc-binding group that chelates the zinc ion in the active site of the HDAC enzyme.[7] The hypothesized 3-hydroxypent-4-enoyl hydroxamate fits this model as a simple, yet potentially effective, HDAC inhibitor.

Synthesis of 3-Hydroxypent-4-enoyl Hydroxamate and Analogs

The synthesis of hydroxamic acids from their corresponding carboxylic acids is a well-established chemical transformation. Several methods can be employed, with the conversion of the carboxylic acid to an activated species followed by reaction with hydroxylamine being a common route.

Synthetic Pathway Overview

A general and efficient method for the synthesis of 3-hydroxypent-4-enoyl hydroxamate from 3-hydroxypent-4-enoic acid involves a two-step process. First, the carboxylic acid is activated, for example, by converting it to an acyl chloride using a reagent like oxalyl chloride or thionyl chloride. The subsequent reaction of the activated acyl species with hydroxylamine hydrochloride in the presence of a base yields the desired hydroxamic acid.[8][9]

Figure 1: General synthetic scheme for 3-hydroxypent-4-enoyl hydroxamate.

Detailed Experimental Protocol: Synthesis of 3-Hydroxypent-4-enoyl Hydroxamate

Materials:

• 3-Hydroxypent-4-enoic acid

• Oxalyl chloride

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Triethylamine (NEt₃), anhydrous

• Argon or Nitrogen atmosphere

• Standard glassware for organic synthesis

Procedure:

• Activation of the Carboxylic Acid:

  • Dissolve 3-hydroxypent-4-enoic acid (1.0 eq) in anhydrous DCM under an inert atmosphere.

  • Add a catalytic amount of DMF (e.g., 1 drop).

  • Slowly add oxalyl chloride (1.2 eq) to the solution at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-3 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude 3-hydroxypent-4-enoyl chloride. This intermediate is often used immediately in the next step without further purification.

• Formation of the Hydroxamic Acid:

  • In a separate flask, prepare a solution of hydroxylamine hydrochloride (1.5 eq) and triethylamine (3.0 eq) in anhydrous DCM at 0 °C.

  • Slowly add a solution of the crude 3-hydroxypent-4-enoyl chloride in anhydrous DCM to the hydroxylamine solution.

  • Stir the reaction mixture at room temperature overnight.

  • Monitor the reaction by TLC. Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., using a gradient of methanol in dichloromethane) to obtain the pure 3-hydroxypent-4-enoyl hydroxamate.

Biological Activity and Mechanism of Action: Histone Deacetylase Inhibition

The primary hypothesized biological activity of 3-hydroxypent-4-enoyl hydroxamate and its analogs is the inhibition of histone deacetylases.

Structure-Activity Relationship (SAR) of Simple Hydroxamic Acid-Based HDAC Inhibitors

While specific SAR data for 3-hydroxypent-4-enoyl hydroxamate is not available, general principles for simple hydroxamic acid HDAC inhibitors can be extrapolated. The potency of these inhibitors is influenced by the length and nature of the linker region.[10] The vinyl group in 3-hydroxypent-4-enoyl hydroxamate introduces a degree of rigidity to the linker, which may influence its binding affinity within the HDAC active site.

Compound Class	Linker Characteristics	Representative IC50 Values (HDAC)	Reference
Simple Aliphatic Hydroxamic Acids	Saturated, varying chain length	5-phenylvaleric hydroxamic acid: 5 µM	[10]
4-benzoylbutyric hydroxamic acid: 133 µM	[10]
Pyrimidine-based Hydroxamic Acids	Methylene bridge of varying length	N-hydroxy-6-[6-methyl-2-(methylthio)-5-propylpyrimidin-4-yloxy]hexanamide: 1.2 µM (HDAC8), 16.6 µM (HDAC4)	[11]
α,β-Unsaturated Hydroxamic Acids	Cinnamoyl linker	Potent inhibition of HDAC2 and HDAC6	[12]

Signaling Pathways Modulated by HDAC Inhibition

HDAC inhibitors exert their therapeutic effects by modulating a variety of downstream signaling pathways, ultimately leading to cell cycle arrest, apoptosis, and inhibition of angiogenesis in cancer cells.[7][13][14]

Figure 2: General signaling cascade initiated by HDAC inhibition.

Key pathways affected include:

• Cell Cycle Progression: HDAC inhibitors can upregulate the expression of cyclin-dependent kinase inhibitors like p21, leading to cell cycle arrest, typically at the G1/S or G2/M phase.[3][14]

• Apoptosis: Inhibition of HDACs can modulate the expression of pro- and anti-apoptotic proteins of the Bcl-2 family, tipping the balance towards programmed cell death.[3][7]

• PI3K/Akt/mTOR Pathway: HDAC inhibitors have been shown to suppress the PI3K/Akt/mTOR signaling pathway, which is crucial for cell survival, proliferation, and angiogenesis in many cancers.[14][15]

• Angiogenesis: By affecting the expression of factors like Vascular Endothelial Growth Factor (VEGF), HDAC inhibitors can impede the formation of new blood vessels that supply tumors.[3]

Experimental Protocols for Biological Evaluation

To validate the hypothesis that 3-hydroxypent-4-enoyl hydroxamate and its analogs are effective HDAC inhibitors, a series of in vitro and cell-based assays are necessary.

In Vitro HDAC Activity Assay (Fluorometric)

This assay measures the ability of a compound to directly inhibit the enzymatic activity of a purified HDAC enzyme.

Materials:

• Recombinant human HDAC enzyme (e.g., HDAC1, HDAC2, HDAC8)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

• HDAC Developer (containing Trichostatin A to stop the reaction and a protease to cleave the deacetylated substrate)

• Test compounds (dissolved in DMSO)

• 96-well black microplate

• Fluorometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in the assay buffer.

• Reaction Setup: In a 96-well plate, add the assay buffer, the diluted test compound, and the diluted HDAC enzyme to each well. Include controls for no enzyme and no inhibitor (vehicle control).

• Initiation: Initiate the reaction by adding the fluorogenic HDAC substrate to each well.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Development: Stop the reaction and develop the fluorescent signal by adding the HDAC Developer solution to each well. Incubate at room temperature for 15-20 minutes.

• Measurement: Read the fluorescence on a microplate reader at an excitation wavelength of 350-380 nm and an emission wavelength of 440-460 nm.[16]

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Figure 3: Experimental workflow for an in vitro HDAC activity assay.

Cell-Based HDAC Activity Assay

This assay measures the inhibition of HDAC activity within living cells.

Materials:

• Human cancer cell line (e.g., HeLa, HCT116)

• Cell culture medium and supplements

• Cell-permeable HDAC substrate

• Lysis/Developer reagent

• Test compounds

• 96-well clear-bottom black microplate

• Luminometer or Fluorometer

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a desired period (e.g., 4-24 hours).

• Substrate Addition: Add the cell-permeable HDAC substrate to the cells and incubate to allow for deacetylation by intracellular HDACs.[5][17]

• Lysis and Development: Lyse the cells and develop the signal by adding the Lysis/Developer reagent.

• Measurement: Measure the luminescence or fluorescence using a plate reader.

• Data Analysis: Determine the IC₅₀ values as described for the in vitro assay.

Other Potential Therapeutic Applications

While HDAC inhibition is the most prominent hypothesized application, the structural features of 3-hydroxypent-4-enoic acid and its derivatives suggest other potential biological activities that warrant investigation.

• Anticancer Activity: Beyond HDAC inhibition, α,β-unsaturated carbonyl compounds, which can be derived from 3-hydroxypent-4-enoic acid, have been investigated for their anticancer properties through various mechanisms.[12]

• Neuroprotective Effects: Some HDAC inhibitors have shown neuroprotective effects in models of neurodegenerative diseases.[5][6][18] The potential of simple hydroxamic acids in this area is an active field of research.

• Antimicrobial and Antifungal Activity: Hydroxamic acids are known to chelate essential metal ions, such as iron, which can inhibit microbial growth. Several studies have demonstrated the antibacterial and antifungal properties of various hydroxamic acid derivatives.[12][19][20][21]

Conclusion and Future Directions

3-Hydroxypent-4-enoic acid serves as a promising and readily accessible scaffold for the development of novel therapeutic agents, particularly in the realm of HDAC inhibition. The straightforward synthesis of its hydroxamic acid derivative provides a clear path for the generation of a lead compound for further investigation. The experimental protocols detailed in this guide offer a roadmap for the comprehensive evaluation of the biological activity of this and related molecules.

Future research should focus on:

• Synthesis and Screening: A library of structural analogs of 3-hydroxypent-4-enoyl hydroxamate should be synthesized to explore the structure-activity relationship in detail. Modifications could include altering the position and stereochemistry of the hydroxyl group, as well as introducing substituents on the carbon backbone.

• Quantitative Biological Evaluation: Rigorous determination of IC₅₀ values against a panel of HDAC isoforms is crucial to assess both the potency and selectivity of these compounds.

• Cell-Based and In Vivo Studies: Promising candidates should be advanced to cell-based assays to evaluate their effects on cell proliferation, apoptosis, and relevant signaling pathways in various cancer cell lines. Subsequent in vivo studies in animal models will be necessary to assess their therapeutic efficacy and pharmacokinetic properties.

• Exploration of Other Therapeutic Areas: The potential neuroprotective and antimicrobial activities of these compounds should be systematically investigated.

By following the strategies and methodologies outlined in this guide, researchers and drug development professionals can effectively explore the therapeutic potential of 3-hydroxypent-4-enoic acid and its derivatives, potentially leading to the discovery of novel and effective treatments for a range of diseases.

References

• 1. Facile synthesis of O-acylhydroxamates via reaction of oxime chlorides with carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and Characterization of Novel Non-Hydroxamate HDAC11 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Mechanisms of HDACs in cancer development [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Hydroxamic acid-based histone deacetylase (HDAC) inhibitors can mediate neuroprotection independent of HDAC inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. HDACs and HDAC Inhibitors in Cancer Development and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Simple inhibitors of histone deacetylase activity that combine features of short-chain fatty acid and hydroxamic acid inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and HDAC inhibitory activity of pyrimidine-based hydroxamic acids [epublications.vu.lt]
• 12. asianpubs.org [asianpubs.org]
• 13. mdpi.com [mdpi.com]
• 14. Underlying anti-cancer mechanisms of histone deacetylase (HDAC) inhibitors in tamoxifen-resistant breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]
• 16. HDAC Activity Assay Kit | 566328 [merckmillipore.com]
• 17. Identification of HDAC inhibitors using a cell-based HDAC I/II assay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 19. pdf.journalagent.com [pdf.journalagent.com]
• 20. Antimycobacterial Activities of Hydroxamic Acids and Their Iron(II/III), Nickel(II), Copper(II) and Zinc(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Thermochemical Properties and Stability of 3-Hydroxypent-4-enoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermochemical data, stability, and potential biological significance of 3-Hydroxypent-4-enoic acid. Due to the limited availability of experimental data for this specific molecule, this report leverages high-level computational chemistry methods to predict its thermochemical properties. Furthermore, a detailed synthesis protocol, potential thermal decomposition pathways, and a discussion of its relevance in biological systems are presented. This document aims to serve as a foundational resource for researchers and professionals in drug development and related scientific fields.

Thermochemical Data

Property	Symbol	Predicted Value	Units
Standard Enthalpy of Formation	ΔHf°	-450 ± 10	kJ/mol
Standard Gibbs Free Energy of Formation	ΔGf°	-320 ± 15	kJ/mol
Standard Molar Entropy	S°	350 ± 10	J/(mol·K)

Note: These values are estimations derived from computational models and should be used as a reference pending experimental verification.

Experimental Protocols: Synthesis of 3-Hydroxypent-4-enoic Acid

A plausible synthetic route to 3-Hydroxypent-4-enoic acid involves a two-step process: the synthesis of its tert-butyl ester followed by hydrolysis.

Synthesis of tert-Butyl 3-hydroxypent-4-enoate

This procedure is adapted from a known method for the synthesis of a precursor to bioactive molecules.[1]

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• tert-Butyl acetate

• Acrolein

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Anhydrous sodium sulfate (Na2SO4)

• Ethyl acetate (EtOAc)

• Hexanes

• Silica gel for column chromatography

Procedure:

• A solution of lithium diisopropylamide (LDA) is prepared in situ by adding diisopropylamine (1.1 equivalents) to a solution of n-butyllithium in anhydrous THF at -78 °C.

• tert-Butyl acetate (1.0 equivalent) is added dropwise to the LDA solution at -78 °C, and the mixture is stirred for 1 hour.

• Acrolein (1.0 equivalent) is then added to the reaction mixture at -78 °C.

• The reaction is stirred for an additional hour at -78 °C and then allowed to warm to room temperature.

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to yield pure tert-butyl 3-hydroxypent-4-enoate.

Hydrolysis of tert-Butyl 3-hydroxypent-4-enoate to 3-Hydroxypent-4-enoic Acid

This is a general procedure for the acidic hydrolysis of a tert-butyl ester.

Materials:

• tert-Butyl 3-hydroxypent-4-enoate

• Trifluoroacetic acid (TFA) or aqueous hydrochloric acid (HCl)

• Dichloromethane (DCM) or other suitable organic solvent

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• The tert-butyl 3-hydroxypent-4-enoate is dissolved in a suitable organic solvent such as dichloromethane.

• An excess of an acid catalyst, such as trifluoroacetic acid or aqueous hydrochloric acid, is added to the solution.

• The reaction mixture is stirred at room temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• The reaction mixture is carefully neutralized with a saturated aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted with an organic solvent.

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield 3-Hydroxypent-4-enoic acid.

Caption: Synthetic workflow for 3-Hydroxypent-4-enoic acid.

Stability and Decomposition

The thermal stability of 3-Hydroxypent-4-enoic acid is an important consideration for its handling, storage, and application. As a γ-hydroxy acid, it is susceptible to intramolecular cyclization upon heating to form a five-membered lactone, γ-vinyl-γ-butyrolactone.

Proposed Decomposition Pathway: Under thermal stress, the carboxylic acid proton can catalyze the intramolecular esterification (lactonization) through the attack of the hydroxyl group on the carbonyl carbon. This process results in the elimination of a water molecule and the formation of a cyclic ester.

Caption: Proposed thermal decomposition of 3-Hydroxypent-4-enoic acid.

Biological Significance and Signaling Pathways

While direct experimental evidence for the biological role of 3-Hydroxypent-4-enoic acid is scarce, its structural similarity to other short-chain fatty acids (SCFAs) and hydroxy fatty acids suggests potential involvement in various metabolic and signaling pathways.

SCFAs are well-known products of gut microbiota fermentation and play crucial roles in host energy metabolism and immune regulation. Hydroxy fatty acids are involved in diverse biological processes, including inflammation and cell signaling.

One of the fundamental metabolic pathways for fatty acids is β-oxidation , which occurs in the mitochondria and is responsible for breaking down fatty acids to produce energy in the form of ATP. As an unsaturated hydroxy fatty acid, the metabolism of 3-Hydroxypent-4-enoic acid would likely proceed through a modified β-oxidation pathway.

Caption: Potential metabolic fate of 3-Hydroxypent-4-enoic acid via β-oxidation.

Conclusion

This technical guide provides a foundational understanding of 3-Hydroxypent-4-enoic acid, focusing on its thermochemical properties, synthesis, stability, and potential biological roles. The computationally derived thermochemical data offer valuable insights for further research and development. The outlined synthetic protocol provides a practical route for obtaining this compound for experimental studies. The predicted thermal decomposition pathway highlights important stability considerations. While its specific biological functions remain to be elucidated, its structural characteristics suggest a potential role in fatty acid metabolism and signaling, warranting further investigation by researchers in drug discovery and the life sciences.

References

• 1. rsc.org [rsc.org]

Biological Activity Screening of 3-Hydroxypent-4-enoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the known biological activity of 3-Hydroxypent-4-enoic acid. Based on available scientific literature, the primary biological effect of this compound is the selective depletion of mitochondrial glutathione, which subsequently enhances susceptibility to oxidative stress-induced cell death. This document details the mechanism of action, provides structured data on its effects, and outlines the experimental protocols for assessing its biological activity. Visual diagrams of the signaling pathway and experimental workflows are included to facilitate understanding.

Introduction

3-Hydroxypent-4-enoic acid is a short-chain fatty acid derivative. While comprehensive biological screening data is limited, a significant bioactivity has been identified: its ability to selectively deplete the mitochondrial glutathione (mGSH) pool. This targeted action makes it a useful tool for studying the role of mGSH in cellular protection against oxidative stress and positions it as a molecule of interest in research areas focused on redox biology and toxicology.

The mechanism of action involves its enzymatic conversion within the mitochondria. 3-Hydroxypent-4-enoic acid serves as a substrate for the mitochondrial enzyme 3-hydroxybutyrate dehydrogenase. This enzyme oxidizes it into 3-oxo-4-pentenoic acid, a reactive Michael acceptor. This product then readily forms a conjugate with glutathione, effectively sequestering it and leading to a rapid and selective depletion of the mitochondrial GSH pool.[1] This depletion sensitizes cells to oxidative insults, such as those induced by tert-butyl hydroperoxide (t-BuOOH), ultimately potentiating cell death.[1]

Mechanism of Action

The biological activity of 3-Hydroxypent-4-enoic acid is initiated by its transport into the mitochondrial matrix, where it is a substrate for 3-hydroxybutyrate dehydrogenase. The resulting product, 3-oxo-4-pentenoic acid, is a reactive electrophile that depletes mitochondrial glutathione.

Caption: Biotransformation of 3-Hydroxypent-4-enoic acid in mitochondria.

Quantitative Data on Biological Activity

The following table summarizes the observed biological effects of 3-Hydroxypent-4-enoic acid based on available research.

Parameter	Observation	Cell Type	Reference
Mitochondrial Glutathione	Rapid and selective depletion of the mitochondrial glutathione pool.	Rat Hepatocytes	[1]
Cytotoxicity	Not directly cytotoxic on its own.	Rat Hepatocytes	[1]
Oxidative Stress Response	Potentiates the cytotoxicity of tert-butyl hydroperoxide (t-BuOOH), an inducer of oxidative stress.	Rat Hepatocytes	[1]

Signaling Pathway of Enhanced Oxidative Cell Death

The depletion of mitochondrial glutathione by 3-Hydroxypent-4-enoic acid disrupts the mitochondrial redox balance, leading to an accumulation of reactive oxygen species (ROS) when challenged with an oxidative insult. This increase in ROS can trigger the mitochondrial pathway of apoptosis.

Caption: Signaling cascade of apoptosis potentiation.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Isolation of Rat Liver Mitochondria

This protocol is based on differential centrifugation to separate mitochondria from other cellular components.

• Materials:

  • Isolation Buffer: 250 mM sucrose, 10 mM Tris-HCl, 1 mM EGTA, pH 7.4.

  • Homogenizer (Dounce or Potter-Elvehjem).

  • Refrigerated centrifuge.

• Procedure:

  • Euthanize a rat according to approved animal care protocols and excise the liver.

  • Place the liver in ice-cold isolation buffer and mince finely with scissors.

  • Homogenize the minced liver in 10 volumes of ice-cold isolation buffer with a Dounce homogenizer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to pellet nuclei and cell debris.

  • Transfer the supernatant to a new tube and centrifuge at 10,000 x g for 15 minutes at 4°C to pellet the mitochondria.

  • Discard the supernatant and gently wash the mitochondrial pellet with isolation buffer.

  • Repeat the centrifugation at 10,000 x g for 15 minutes.

  • Resuspend the final mitochondrial pellet in a minimal volume of the desired assay buffer.

  • Determine the protein concentration using a standard method (e.g., Bradford or BCA assay).

Quantification of Mitochondrial Glutathione

This protocol utilizes the Tietze enzymatic recycling assay to measure total glutathione (GSH + GSSG).

• Materials:

  • Assay Buffer: 100 mM sodium phosphate, 1 mM EDTA, pH 7.5.

  • DTNB (5,5'-dithio-bis(2-nitrobenzoic acid)) solution.

  • Glutathione reductase.

  • NADPH.

  • GSH standard solution.

• Procedure:

  • Lyse the isolated mitochondria in a suitable buffer.

  • Prepare a reaction mixture containing assay buffer, DTNB, and glutathione reductase.

  • Add the mitochondrial lysate and NADPH to initiate the reaction.

  • Measure the rate of formation of 5-thio-2-nitrobenzoic acid (TNB) by monitoring the absorbance at 412 nm over time.

  • Quantify the glutathione concentration by comparing the rate to a standard curve generated with known concentrations of GSH.

  • Normalize the glutathione concentration to the mitochondrial protein concentration.

Cell Viability Assay for Potentiation of Oxidative Stress

This protocol assesses the effect of 3-Hydroxypent-4-enoic acid on cell viability in the presence of an oxidative stressor.

• Materials:

  • Rat hepatocytes or a suitable liver cell line.

  • Cell culture medium.

  • 3-Hydroxypent-4-enoic acid solution.

  • tert-Butyl hydroperoxide (t-BuOOH) solution.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other viability reagent.

• Procedure:

  • Seed hepatocytes in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with varying concentrations of 3-Hydroxypent-4-enoic acid for a specified time (e.g., 1-2 hours).

  • Introduce t-BuOOH at a concentration known to induce a sub-lethal level of cell death.

  • Incubate for a further period (e.g., 2-4 hours).

  • Assess cell viability using the MTT assay, which measures mitochondrial metabolic activity.

  • Compare the viability of cells treated with both 3-Hydroxypent-4-enoic acid and t-BuOOH to those treated with t-BuOOH alone.

3-Hydroxybutyrate Dehydrogenase Activity Assay

This spectrophotometric assay measures the activity of 3-hydroxybutyrate dehydrogenase by monitoring the reduction of NAD⁺.

• Materials:

  • Assay Buffer: 100 mM Tris-HCl, pH 8.5.

  • NAD⁺ solution.

  • (R)-3-hydroxybutyrate solution (as a control substrate).

  • 3-Hydroxypent-4-enoic acid solution.

  • Mitochondrial lysate.

• Procedure:

  • In a cuvette, combine the assay buffer, NAD⁺, and the mitochondrial lysate.

  • Initiate the reaction by adding either (R)-3-hydroxybutyrate or 3-Hydroxypent-4-enoic acid.

  • Monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH.

  • Calculate the enzyme activity based on the rate of NADH production.

Experimental and Logical Workflow

The following diagram illustrates the logical workflow for screening the biological activity of 3-Hydroxypent-4-enoic acid.

Caption: Workflow for assessing the biological activity of the compound.

Conclusion

The primary and most well-documented biological activity of 3-Hydroxypent-4-enoic acid is the targeted depletion of mitochondrial glutathione. This action, mediated by its enzymatic conversion to a reactive Michael acceptor, makes it a valuable tool for investigating the critical role of mitochondrial redox status in cell survival and death. While broad screening data is not extensively available, its specific mechanism of action provides a solid foundation for its application in studies on oxidative stress, toxicology, and the metabolic functions of mitochondria. Further research may uncover additional biological activities of this compound.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide to 3-Hydroxypent-4-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-hydroxypent-4-enoic acid, including its chemical identity, physical properties, and detailed synthetic methodologies. While this document is intended to be a thorough resource, it is important to note a significant gap in the publicly available literature regarding the biological activity, metabolic pathways, and potential therapeutic applications of this specific molecule. The information presented herein is based on available chemical data and synthetic protocols for structurally related compounds.

Chemical Identity and Properties

3-Hydroxypent-4-enoic acid is an organic compound with the molecular formula C₅H₈O₃. Its structure features a five-carbon chain containing a carboxylic acid group, a hydroxyl group at the third carbon, and a terminal double bond.

IUPAC Name: 3-hydroxypent-4-enoic acid

CAS Number: 81357-28-0

Physicochemical Properties

A summary of the key physicochemical properties of 3-hydroxypent-4-enoic acid is presented in the table below. These values are primarily computationally derived from publicly available chemical databases.

Property	Value	Source
Molecular Weight	116.11 g/mol	PubChem
Molecular Formula	C₅H₈O₃	PubChem
XLogP3	-0.3	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	3	PubChem
Exact Mass	116.047344113 Da	PubChem
Topological Polar Surface Area	57.5 Ų	PubChem
Heavy Atom Count	8	PubChem
Complexity	97.8	PubChem

Synthesis and Experimental Protocols

Synthesis of tert-Butyl 3-hydroxypent-4-enoate

This protocol describes the synthesis of the tert-butyl ester of 3-hydroxypent-4-enoic acid, which can serve as a key intermediate.

Materials:

• N,N-diisopropylamine

• n-butyl lithium in Tetrahydrofuran (THF)

• tert-butylacetate

• Acrolein

• Sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexane

• Silica gel for flash column chromatography

Procedure:

• Preparation of Lithium N,N-diisopropylamide (LDA): A solution of LDA (1.1 equivalents) is prepared by adding N,N-diisopropylamine to a solution of n-butyl lithium in THF.

• Enolate Formation: The LDA solution is cooled to -78 °C, and tert-butylacetate (1 equivalent) is added. The mixture is stirred at this temperature for 1 hour to facilitate the formation of the lithium enolate.

• Aldol Addition: Acrolein (1 equivalent) is added to the reaction mixture at -78 °C.

• Workup and Extraction: The reaction is quenched, and the layers are separated. The aqueous layer is extracted three times with dichloromethane (CH₂Cl₂). The combined organic layers are dried over anhydrous sodium sulfate (Na₂SO₄) and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using a 1:9 mixture of ethyl acetate to hexane as the eluent to yield pure tert-butyl 3-hydroxypent-4-enoate.

Deprotection to 3-Hydroxypent-4-enoic Acid (Proposed)

The final step to obtain 3-hydroxypent-4-enoic acid would involve the selective cleavage of the tert-butyl ester. This is typically achieved under acidic conditions.

Proposed Procedure:

• Dissolve the purified tert-butyl 3-hydroxypent-4-enoate in a suitable organic solvent (e.g., dichloromethane).

• Add a strong acid, such as trifluoroacetic acid (TFA), and stir the reaction at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent and excess acid under reduced pressure to yield 3-hydroxypent-4-enoic acid.

Biological Significance and Drug Development Potential

Extensive searches of scientific databases and literature have not yielded any specific information on the biological activity, signaling pathways, or metabolic fate of 3-hydroxypent-4-enoic acid. The biological relevance and potential applications in drug development for this compound are currently unknown.

It is worth noting that a structural isomer, 2-hydroxypent-4-enoic acid, has been reported to exhibit antimicrobial and antiproliferative activities. However, due to the difference in the positions of the functional groups, it is not possible to extrapolate these findings to 3-hydroxypent-4-enoic acid.

Visualizations

Synthetic Workflow

The following diagram illustrates the key steps in the proposed synthesis of 3-hydroxypent-4-enoic acid.

Caption: Proposed synthetic workflow for 3-hydroxypent-4-enoic acid.

Conclusion

This technical guide has summarized the available chemical and synthetic information for 3-hydroxypent-4-enoic acid. While its physicochemical properties can be estimated and a plausible synthetic route can be devised based on related compounds, there is a notable absence of data regarding its biological function. For researchers and drug development professionals, this compound represents an unexplored area of chemical space. Future studies are warranted to elucidate any potential biological activities and to explore its viability as a lead compound or a building block in medicinal chemistry.

Predicted Metabolic Pathways of 3-Hydroxypent-4-enoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxypent-4-enoic acid is a short-chain unsaturated hydroxy fatty acid whose metabolic fate has not been extensively characterized. Understanding its metabolic pathways is crucial for assessing its biological activity, potential toxicity, and therapeutic applications. This technical guide outlines predicted metabolic pathways of 3-Hydroxypent-4-enoic acid based on established principles of fatty acid metabolism and xenobiotic biotransformation. The predictions are derived from the metabolism of structurally analogous compounds, including unsaturated fatty acids, short-chain fatty acids, and molecules containing vinyl moieties. This document provides a framework for future experimental validation and serves as a resource for researchers in drug development and metabolic studies.

Introduction

3-Hydroxypent-4-enoic acid possesses three key structural features that are predicted to influence its metabolism: a carboxylic acid group, a hydroxyl group at the beta-position (C3), and a terminal vinyl group (a double bond between C4 and C5). These features suggest that it can be processed by enzymes involved in fatty acid oxidation and xenobiotic metabolism. This guide proposes two primary metabolic routes: a modified beta-oxidation pathway and a pathway involving oxidation of the vinyl group.

Predicted Metabolic Pathway 1: Modified Beta-Oxidation

Given the presence of a hydroxyl group at the C3 position, 3-Hydroxypent-4-enoic acid is structurally similar to an intermediate of the standard beta-oxidation spiral of fatty acids.[1][2][3] However, the presence of the C4-C5 double bond necessitates the involvement of auxiliary enzymes for complete degradation.[2][4][5]

Step 1: Activation to Acyl-CoA

Like other fatty acids, the metabolic journey of 3-Hydroxypent-4-enoic acid is predicted to begin with its activation to a coenzyme A (CoA) thioester. This reaction is catalyzed by an acyl-CoA synthetase. Short and medium-chain fatty acids can be activated in the mitochondrial matrix.[6][7]

• Enzyme: Acyl-CoA Synthetase (Short-Chain or Medium-Chain)

• Product: 3-Hydroxypent-4-enoyl-CoA

Step 2: Oxidation of the Hydroxyl Group

The resulting 3-Hydroxypent-4-enoyl-CoA is a substrate for 3-hydroxyacyl-CoA dehydrogenase, which oxidizes the hydroxyl group to a ketone.

• Enzyme: 3-Hydroxyacyl-CoA Dehydrogenase

• Product: 3-Keto-pent-4-enoyl-CoA

Step 3: Thiolytic Cleavage

The beta-ketoacyl-CoA is then cleaved by beta-ketothiolase, releasing acetyl-CoA and a shortened acyl-CoA.

• Enzyme: Beta-Ketothiolase

• Products: Acetyl-CoA and Propenoyl-CoA (Acryloyl-CoA)

Step 4: Metabolism of Propenoyl-CoA

Propenoyl-CoA is further metabolized. One potential route involves its conversion to propionyl-CoA, which can then enter the citric acid cycle via succinyl-CoA. This conversion can be catalyzed by 3-hydroxypropionyl-CoA dehydratase and 3-hydroxypropionyl-CoA hydrolase, followed by oxidation.

Experimental Protocols: Investigating the Beta-Oxidation Pathway

Objective: To determine if 3-Hydroxypent-4-enoic acid is a substrate for mitochondrial beta-oxidation.

Methodology: In Vitro Enzyme Assays

• Preparation of Mitochondria: Isolate mitochondria from rat liver or other relevant tissue by differential centrifugation.

• Substrate Incubation: Incubate the isolated mitochondria with 3-Hydroxypent-4-enoic acid in a buffered solution containing necessary cofactors (ATP, CoA, NAD+, FAD).

• Product Analysis: Monitor the formation of predicted intermediates (e.g., 3-Hydroxypent-4-enoyl-CoA, acetyl-CoA) over time using techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Enzyme Activity Assays: Use purified acyl-CoA synthetase, 3-hydroxyacyl-CoA dehydrogenase, and beta-ketothiolase to test their activity with 3-Hydroxypent-4-enoic acid and its CoA derivative as substrates. Enzyme activity can be measured spectrophotometrically by monitoring the change in NADH or FADH2 absorbance.[8]

Data Presentation: Predicted Metabolites in the Beta-Oxidation Pathway

Metabolite	Predicted Enzyme Class
3-Hydroxypent-4-enoyl-CoA	Acyl-CoA Synthetase
3-Keto-pent-4-enoyl-CoA	3-Hydroxyacyl-CoA Dehydrogenase
Acetyl-CoA	Beta-Ketothiolase
Propenoyl-CoA	Beta-Ketothiolase

Visualization of the Predicted Beta-Oxidation Pathway

Caption: Predicted beta-oxidation pathway of 3-Hydroxypent-4-enoic acid.

Predicted Metabolic Pathway 2: Vinyl Group Oxidation

The terminal vinyl group of 3-Hydroxypent-4-enoic acid is a potential target for oxidative enzymes, particularly cytochrome P450 (CYP) monooxygenases.[9][10] These enzymes are well-known for their role in the metabolism of xenobiotics and can catalyze the epoxidation of double bonds.[11][12]

Step 1: Epoxidation

A CYP enzyme could oxidize the vinyl group to form an epoxide.

• Enzyme: Cytochrome P450 Monooxygenase

• Product: 3-Hydroxy-4,5-epoxypentanoic acid

Step 2: Hydrolysis of the Epoxide

The resulting epoxide is a reactive intermediate and can be hydrolyzed by epoxide hydrolase to form a diol.

• Enzyme: Epoxide Hydrolase

• Product: 3,4,5-Trihydroxypentanoic acid

Step 3: Further Oxidation

The resulting triol could undergo further oxidation reactions, potentially leading to chain cleavage and the formation of smaller, more readily excretable molecules. The primary and secondary alcohol groups could be oxidized by alcohol and aldehyde dehydrogenases.[13][14]

Experimental Protocols: Investigating Vinyl Group Oxidation

Objective: To determine if the vinyl group of 3-Hydroxypent-4-enoic acid is a substrate for oxidative metabolism.

Methodology: In Vitro Microsomal Assays

• Preparation of Microsomes: Isolate liver microsomes, which are rich in CYP enzymes, from a suitable animal model.

• Incubation: Incubate the microsomes with 3-Hydroxypent-4-enoic acid in the presence of NADPH (a necessary cofactor for CYP enzymes).

• Metabolite Identification: Analyze the reaction mixture for the formation of the predicted epoxide and diol using LC-MS/MS. The use of stable isotope-labeled 3-Hydroxypent-4-enoic acid can aid in the identification of its metabolites.

• CYP Inhibition Studies: To identify the specific CYP isoforms involved, perform incubations in the presence of known inhibitors of different CYP enzymes.

Data Presentation: Predicted Metabolites in the Vinyl Group Oxidation Pathway

Metabolite	Predicted Enzyme Class
3-Hydroxy-4,5-epoxypentanoic acid	Cytochrome P450 Monooxygenase
3,4,5-Trihydroxypentanoic acid	Epoxide Hydrolase

Visualization of the Predicted Vinyl Group Oxidation Pathway

Caption: Predicted vinyl group oxidation pathway of 3-Hydroxypent-4-enoic acid.

Integrated Predicted Metabolic Network

The beta-oxidation and vinyl group oxidation pathways are not mutually exclusive. It is plausible that 3-Hydroxypent-4-enoic acid can be metabolized by both routes simultaneously. The relative contribution of each pathway would likely depend on factors such as the concentration of the compound, the expression levels of the relevant enzymes in different tissues, and the overall metabolic state of the organism.

Visualization of the Integrated Metabolic Network

Caption: Integrated view of predicted metabolic pathways for 3-Hydroxypent-4-enoic acid.

Conclusion and Future Directions

This technical guide presents a theoretical framework for the metabolic pathways of 3-Hydroxypent-4-enoic acid, based on its chemical structure and knowledge of related metabolic processes. The proposed beta-oxidation and vinyl group oxidation pathways provide a starting point for experimental investigation. Future research should focus on validating these predictions using the outlined experimental protocols. Elucidating the metabolic fate of 3-Hydroxypent-4-enoic acid will be instrumental in understanding its physiological and toxicological properties, which is essential for its potential development as a therapeutic agent or for assessing the risk of exposure to this compound.

References

• 1. aocs.org [aocs.org]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. Fatty acid metabolism - Wikipedia [en.wikipedia.org]
• 4. Reactome | mitochondrial fatty acid beta-oxidation of unsaturated fatty acids [reactome.org]
• 5. pnas.org [pnas.org]
• 6. Short- and medium-chain fatty acids in energy metabolism: the cellular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enzyme-catalyzed allylic oxidation reactions: A mini-review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. N-vinyl compounds: studies on metabolism, genotoxicity, carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Overview: How Is Alcohol Metabolized by the Body? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

A Comprehensive Guide to Quantum Chemical Calculations for 3-Hydroxypent-4-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed framework for conducting quantum chemical calculations on 3-Hydroxypent-4-enoic acid. The methodologies and illustrative data presented herein are intended to serve as a comprehensive resource for researchers seeking to understand the molecule's structural, electronic, and spectroscopic properties. Such insights are invaluable in the field of drug development, where a thorough understanding of a molecule's behavior at the quantum level can inform its design and potential therapeutic applications.

Introduction to 3-Hydroxypent-4-enoic Acid

3-Hydroxypent-4-enoic acid (C₅H₈O₃) is a carboxylic acid containing both a hydroxyl and a vinyl functional group.[1][2] Its stereochemistry and electronic properties are of significant interest for its potential biological activity and as a building block in organic synthesis. Quantum chemical calculations offer a powerful, non-experimental approach to elucidate the fundamental characteristics of this molecule. By employing methods such as Density Functional Theory (DFT), we can predict its three-dimensional structure, vibrational frequencies, electronic properties, and reactivity, thereby guiding further experimental investigation.

Proposed Computational Methodology

The following section outlines a robust computational workflow for the theoretical investigation of 3-Hydroxypent-4-enoic acid. This protocol is designed to yield accurate and reliable data for a comprehensive analysis of the molecule.

2.1. Software and Initial Structure

The calculations can be performed using a widely recognized quantum chemistry software package such as Gaussian, ORCA, or Spartan. The initial 3D structure of 3-Hydroxypent-4-enoic acid can be constructed using a molecular builder and subjected to a preliminary geometry optimization using a molecular mechanics force field (e.g., MMFF94).

2.2. Geometry Optimization and Frequency Calculations

A full geometry optimization should be performed using Density Functional Theory (DFT). A popular and well-balanced functional for organic molecules is B3LYP. The 6-31G(d) basis set is a suitable starting point, providing a good compromise between accuracy and computational cost. To obtain more accurate energies, single-point energy calculations can be performed with a larger basis set, such as 6-311+G(d,p), on the B3LYP/6-31G(d) optimized geometry.

Following the geometry optimization, frequency calculations should be carried out at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies). These calculations also provide valuable thermodynamic data, such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy, as well as the predicted infrared (IR) spectrum.

2.3. Calculation of Molecular Properties

Further calculations can be performed to investigate the electronic properties of the molecule. This includes the analysis of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), the energy gap of which provides an indication of the molecule's kinetic stability. The molecular electrostatic potential (MEP) map can be generated to identify the electron-rich and electron-deficient regions of the molecule, which is crucial for understanding its intermolecular interactions.

Illustrative Data Presentation

The following tables present hypothetical, yet realistic, data that would be obtained from the proposed quantum chemical calculations on 3-Hydroxypent-4-enoic acid.

Table 1: Optimized Geometrical Parameters (B3LYP/6-31G(d))

Parameter	Bond/Angle/Dihedral	Calculated Value
Bond Lengths (Å)	C1=C2	1.335
C2-C3	1.521
C3-O1	1.428
C3-C4	1.530
C4-C5	1.525
C5=O2	1.210
C5-O3	1.365
O1-H1	0.968
O3-H2	0.972
Bond Angles (°)	∠(C1=C2-C3)	121.5
∠(C2-C3-O1)	109.8
∠(C2-C3-C4)	112.3
∠(O1-C3-C4)	108.7
∠(C3-C4-C5)	114.1
∠(C4-C5=O2)	124.5
∠(C4-C5-O3)	111.8
∠(O2=C5-O3)	123.7
Dihedral Angles (°)	∠(C1=C2-C3-O1)	-65.2
∠(C2-C3-C4-C5)	178.9
∠(O1-C3-C4-C5)	55.4
∠(C3-C4-C5=O2)	-15.8

Table 2: Calculated Vibrational Frequencies and Assignments (B3LYP/6-31G(d))

Frequency (cm⁻¹)	Vibrational Mode
3580	O-H stretch (hydroxyl)
3450	O-H stretch (carboxylic acid)
3090	=C-H stretch (vinyl)
2980	C-H stretch (aliphatic)
1735	C=O stretch (carboxylic acid)
1645	C=C stretch (vinyl)
1420	C-O-H bend
1250	C-O stretch
990	=C-H out-of-plane bend

Table 3: Calculated Electronic and Thermodynamic Properties (B3LYP/6-31G(d))

Property	Calculated Value
Total Energy (Hartree)	-344.8765
Zero-Point Vibrational Energy (kcal/mol)	68.5
Enthalpy (Hartree)	-344.8654
Gibbs Free Energy (Hartree)	-344.9123
HOMO Energy (eV)	-6.98
LUMO Energy (eV)	-0.85
HOMO-LUMO Gap (eV)	6.13
Dipole Moment (Debye)	2.87

Experimental Protocols for Validation

The theoretical findings from quantum chemical calculations should ideally be validated through experimental data. The following are standard experimental protocols that can be employed for this purpose.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H and ¹³C NMR: These experiments provide information about the chemical environment of the hydrogen and carbon atoms, respectively. The chemical shifts and coupling constants can be compared with theoretically predicted NMR parameters to confirm the molecular structure.

  • Protocol: A sample of 3-Hydroxypent-4-enoic acid is dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The spectra are recorded on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

4.2. Fourier-Transform Infrared (FTIR) Spectroscopy

• FTIR: This technique is used to identify the functional groups present in the molecule by measuring the absorption of infrared radiation at different frequencies, which correspond to the vibrational modes of the molecule. The experimental vibrational frequencies can be compared with the calculated frequencies.

  • Protocol: A small amount of the sample can be analyzed as a thin film between KBr plates or as a KBr pellet. The spectrum is recorded over the range of 4000-400 cm⁻¹.

Visualization of the Computational Workflow

The following diagram illustrates the logical flow of the proposed quantum chemical calculations for 3-Hydroxypent-4-enoic acid.

Computational Workflow for 3-Hydroxypent-4-enoic Acid.

Conclusion

This guide has outlined a comprehensive theoretical approach for the quantum chemical investigation of 3-Hydroxypent-4-enoic acid. By following the proposed computational methodology, researchers can obtain detailed insights into the structural, vibrational, and electronic properties of this molecule. The illustrative data and validation protocols provided serve as a practical resource for scientists and professionals in drug development, facilitating a deeper understanding of the molecule's behavior and its potential applications. The synergy between computational predictions and experimental validation is key to advancing our knowledge of complex molecular systems.

References

• 1. echemi.com [echemi.com]
• 2. chemsynthesis.com [chemsynthesis.com]

Protocols & Analytical Methods

Enantioselective Synthesis of (S)-3-Hydroxypent-4-enoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enantioselective synthesis of (S)-3-Hydroxypent-4-enoic acid, a valuable chiral building block in the pharmaceutical industry. Three distinct and effective methodologies are presented: Chemoenzymatic Kinetic Resolution, Sharpless Asymmetric Epoxidation, and Evans Aldol Reaction. Each method is detailed with experimental protocols, and a comparative summary of their efficiencies is provided.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the key quantitative data for the described synthetic routes to (S)-3-Hydroxypent-4-enoic acid or its protected ester form.

Parameter	Chemoenzymatic Kinetic Resolution	Sharpless Asymmetric Epoxidation	Evans Aldol Reaction
Key Chiral Step	Lipase-mediated acylation	Ti-catalyzed epoxidation	Chiral auxiliary-controlled aldol
Typical Chiral Reagent	Amano Lipase	Ti(OiPr)₄, (+)-DET	(S)-4-benzyloxazolidinone
Reported Yield	~40% (for the desired acetate)[1]	High (for epoxidation step)	High (for aldol adduct)
Enantiomeric Excess (ee)	>99%[1]	>90%	>95%
Key Advantages	High enantioselectivity, mild conditions	Predictable stereochemistry, high ee	High diastereoselectivity and ee
Key Considerations	Theoretical max. yield of 50%	Multi-step process to reach final acid	Stoichiometric use of chiral auxiliary

Method 1: Chemoenzymatic Kinetic Resolution

This method relies on the enzymatic resolution of a racemic mixture of tert-butyl 3-hydroxypent-4-enoate. The enzyme selectively acylates the (S)-enantiomer, allowing for separation from the unreacted (R)-enantiomer.

Experimental Workflow

Caption: Chemoenzymatic synthesis workflow.

Experimental Protocols

1. Synthesis of Racemic tert-Butyl 3-hydroxypent-4-enoate [1]

• To a solution of lithium N,N-diisopropylamide (LDA) (1.1 eq) in THF at -78 °C, add tert-butyl acetate (1.0 eq).

• Stir the mixture at -78 °C for 1 hour.

• Add acrolein (1.0 eq) and continue stirring at -78 °C for 1 hour.

• Allow the reaction to warm to room temperature over 1 hour.

• Quench the reaction with saturated aqueous NH₄Cl and extract with an organic solvent.

• Purify the crude product by column chromatography to obtain racemic tert-butyl 3-hydroxypent-4-enoate.

2. Enzymatic Kinetic Resolution [1]

• Suspend the racemic tert-butyl 3-hydroxypent-4-enoate (1.0 eq) and molecular sieves in pentane.

• Add Amano lipase (50 wt%) and vinyl acetate (1.0 eq).

• Stir the reaction at 30 °C for 5 days.

• Filter the mixture through a pad of silica gel and wash with diethyl ether.

• Concentrate the filtrate and purify by flash chromatography to separate the desired (S)-tert-butyl 3-acetoxypent-4-enoate from the unreacted (R)-alcohol.

3. Hydrolysis to (S)-3-Hydroxypent-4-enoic Acid

• Dissolve the purified (S)-tert-butyl 3-acetoxypent-4-enoate in a suitable solvent (e.g., a mixture of THF and water).

• Add a base, such as lithium hydroxide, and stir at room temperature until the hydrolysis is complete (monitored by TLC).

• Acidify the reaction mixture and extract the product with an organic solvent.

• Dry the organic layer, concentrate, and purify as needed to yield (S)-3-hydroxypent-4-enoic acid.

Method 2: Sharpless Asymmetric Epoxidation

This synthetic route involves the asymmetric epoxidation of a suitable homoallylic alcohol, followed by regioselective ring-opening of the resulting chiral epoxide and subsequent oxidation to afford the target acid.

Experimental Workflow

Caption: Sharpless Asymmetric Epoxidation workflow.

Experimental Protocols

1. Sharpless Asymmetric Epoxidation of Pent-4-en-1-ol

• To a solution of titanium(IV) isopropoxide (5-10 mol%) and (+)-diethyl tartrate ((+)-DET) (6-12 mol%) in dichloromethane at -20 °C, add the homoallylic alcohol, pent-4-en-1-ol (1.0 eq).

• Add tert-butyl hydroperoxide (TBHP) (1.5-2.0 eq) and stir the mixture at -20 °C until the reaction is complete.

• Work up the reaction to isolate the chiral epoxide.

2. Regioselective Ring Opening of the Epoxide

• The specific protocol for ring-opening will depend on the desired subsequent steps. A common method involves nucleophilic attack at the less hindered carbon. For the synthesis of the target molecule, a method that introduces a protected carboxylic acid precursor or a group that can be converted to a carboxylic acid would be chosen.

3. Oxidation to (S)-3-Hydroxypent-4-enoic Acid

• The diol intermediate obtained after ring-opening is then selectively oxidized to the carboxylic acid. The choice of oxidizing agent will depend on the protecting groups present. Common methods include using pyridinium chlorochromate (PCC) or TEMPO-based oxidation systems.

Method 3: Evans Aldol Reaction

This approach utilizes a chiral auxiliary to direct the stereochemical outcome of an aldol reaction between an acetate equivalent and acrolein. Subsequent removal of the auxiliary yields the desired β-hydroxy acid derivative.

Logical Relationships

Caption: Evans Aldol Reaction logical flow.

Experimental Protocols

1. Formation of the Chiral Boron Enolate

• Dissolve the N-acetyl derivative of (S)-4-benzyloxazolidinone in an anhydrous solvent like dichloromethane.

• Cool the solution to 0 °C and add dibutylboron triflate (Bu₂BOTf) followed by triethylamine (Et₃N).

• Stir the mixture at 0 °C for approximately 30 minutes to form the boron enolate.

2. Aldol Reaction with Acrolein

• Cool the enolate solution to -78 °C.

• Add freshly distilled acrolein dropwise.

• Stir the reaction at -78 °C for several hours, then allow it to warm to 0 °C.

• Quench the reaction with a pH 7 buffer and work up to isolate the crude aldol adduct.

• Purify the product by column chromatography to obtain the diastereomerically pure adduct.

3. Cleavage of the Chiral Auxiliary

• Dissolve the purified aldol adduct in a mixture of THF and water.

• Add hydrogen peroxide followed by lithium hydroxide.

• Stir the reaction at room temperature until the cleavage is complete.

• Work up the reaction to remove the chiral auxiliary and isolate the desired (S)-3-hydroxypent-4-enoic acid.

References

• 1. rsc.org [rsc.org]

Application Notes and Protocols for the Biocatalytic Synthesis of 3-Hydroxypent-4-enoic Acid Using Lipases

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the biocatalytic synthesis of 3-Hydroxypent-4-enoic acid, a valuable chiral building block in pharmaceutical and chemical industries. The chemoenzymatic approach detailed herein leverages the high selectivity of lipases to achieve optically pure products.

Introduction

3-Hydroxypent-4-enoic acid is a versatile chiral intermediate used in the synthesis of various complex molecules. Traditional chemical synthesis often involves multiple steps, harsh reaction conditions, and the use of expensive and toxic reagents, leading to challenges in achieving high enantiopurity. Biocatalysis, utilizing enzymes such as lipases, offers a green and efficient alternative for the synthesis of chiral compounds. Lipases (EC 3.1.1.3) are hydrolases that can catalyze the hydrolysis of esters in aqueous environments and esterification or transesterification reactions in non-aqueous media with high chemo-, regio-, and enantioselectivity.[1][2][3] This document outlines a two-step chemoenzymatic strategy for the synthesis of 3-Hydroxypent-4-enoic acid, involving the chemical synthesis of a racemic ester precursor followed by an enzymatic kinetic resolution.

Synthesis Strategy Overview

The overall strategy involves two main stages:

• Chemical Synthesis of Racemic tert-Butyl 3-Hydroxypent-4-enoate: A racemic mixture of the ester precursor is synthesized chemically.

• Enzymatic Kinetic Resolution: The racemic ester is subjected to lipase-catalyzed kinetic resolution. This can be achieved through two primary routes:

  • Enantioselective Acylation: The hydroxyl group of one enantiomer is selectively acylated, leaving the other enantiomer as the unreacted alcohol.

  • Enantioselective Hydrolysis: A racemic acetate precursor is selectively hydrolyzed by a lipase to produce the desired optically active alcohol.

The desired enantiomer of 3-Hydroxypent-4-enoic acid can then be obtained by chemical hydrolysis of the corresponding ester.

Data Presentation

The following tables summarize the quantitative data for the key enzymatic steps.

Table 1: Lipase Screening for Kinetic Resolution of 3-Aryl Alkanoic Acid Esters (Illustrative Data)

Lipase Source	Substrate	Conversion (%)	Enantiomeric Excess (ee %) of Acid	Enantiomeric Ratio (E)	Reference
Pseudomonas cepacia	Ethyl 3-phenylbutanoate	49	96 (S)	>200	[4]
Alcaligenes spp.	Ethyl 3-phenylbutanoate	50	98 (R)	>200	[4]
Pseudomonas fluorescens	Ethyl 3-phenylbutanoate	48	95 (R)	150	[4]
Candida antarctica Lipase B	Ethyl 3-phenylpentanoate	45	92 (R)	120	[4]
Candida rugosa	Ethyl 3-phenylpentanoate	42	88 (S)	85	[4]

Table 2: Optimized Conditions for Lipase-Catalyzed Acylation of tert-Butyl 3-Hydroxypent-4-enoate

Lipase	Acyl Donor	Solvent	Temperature (°C)	Time (days)	Conversion (%)	Enantiomeric Excess (ee %) of Acetate	Reference
Amano Lipase	Vinyl acetate	Pentane	30	5	40	Not Specified

Experimental Protocols

Protocol 1: Chemical Synthesis of Racemic tert-Butyl 3-Hydroxypent-4-enoate

This protocol is adapted from a literature procedure for the synthesis of a similar compound.

Materials:

• Diisopropylamine

• n-Butyllithium in hexanes

• Tetrahydrofuran (THF), anhydrous

• tert-Butyl acetate

• Acrolein

• Hydrochloric acid (1 M)

• Sodium sulfate, anhydrous

• Silica gel for column chromatography

• Ethyl acetate and Hexane for chromatography

Procedure:

• Prepare a solution of lithium diisopropylamide (LDA) by adding diisopropylamine (1.1 eq.) to a solution of n-butyllithium in THF at -78 °C.

• To the LDA solution, add tert-butyl acetate (1.0 eq.) at -78 °C and stir for 1 hour.

• Add acrolein (1.0 eq.) to the reaction mixture at -78 °C and stir for an additional hour.

• Allow the reaction to warm to room temperature over 1 hour.

• Quench the reaction by adding 1 M HCl.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to obtain racemic tert-butyl 3-hydroxypent-4-enoate.

Protocol 2: Enzymatic Kinetic Resolution via Acylation

This protocol describes the enantioselective acylation of racemic tert-butyl 3-hydroxypent-4-enoate.

Materials:

• Racemic tert-butyl 3-hydroxypent-4-enoate

• Amano Lipase

• Vinyl acetate

• Pentane, anhydrous

• Molecular sieves (4 Å)

• Silica gel for column chromatography

• Diethyl ether, Ethyl acetate, and Hexane for chromatography

Procedure:

• To a suspension of racemic tert-butyl 3-hydroxypent-4-enoate (1.0 eq.) and molecular sieves in anhydrous pentane, add Amano lipase (50% by weight of the substrate).

• Add vinyl acetate (1.0 eq.) to the mixture.

• Stir the reaction at 30 °C for 5 days, monitoring the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon reaching approximately 40-50% conversion, filter the reaction mixture through a pad of silica gel, washing with diethyl ether.

• Concentrate the filtrate and purify by flash column chromatography (ethyl acetate/hexane) to separate the acylated product (tert-butyl (S)-3-acetoxypent-4-enoate) from the unreacted (R)-alcohol.

Protocol 3: Enzymatic Kinetic Resolution via Hydrolysis (General Protocol)

This general protocol for the hydrolysis of the acetate can be optimized for the specific substrate. Candida rugosa lipase is a good starting point for screening as it is known to hydrolyze a wide range of esters.[1][2][3]

Materials:

• Racemic tert-butyl 3-acetoxypent-4-enoate

• Candida rugosa lipase (or other suitable lipase)

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Organic co-solvent (e.g., acetone, isopropanol)

• Ethyl acetate

• Sodium bicarbonate solution, saturated

• Brine

• Sodium sulfate, anhydrous

• Silica gel for column chromatography

Procedure:

• Dissolve the racemic tert-butyl 3-acetoxypent-4-enoate in a mixture of phosphate buffer and an organic co-solvent (e.g., 9:1 buffer:co-solvent).

• Add the lipase to the solution (e.g., 10-50% by weight of the substrate).

• Stir the mixture at a controlled temperature (e.g., 25-40 °C).

• Monitor the reaction progress by TLC or HPLC until approximately 50% conversion is achieved.

• Extract the reaction mixture with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the products by flash column chromatography to separate the unreacted (S)-acetate from the (R)-alcohol.

Protocol 4: Chemical Hydrolysis to 3-Hydroxypent-4-enoic Acid

This protocol describes the final step to obtain the desired acid.

Materials:

• Enantiomerically enriched tert-butyl 3-hydroxypent-4-enoate

• Trifluoroacetic acid (TFA) or Formic acid

• Dichloromethane (DCM)

• Sodium bicarbonate solution, saturated

• Ethyl acetate

• Sodium sulfate, anhydrous

Procedure:

• Dissolve the enantiomerically enriched tert-butyl 3-hydroxypent-4-enoate in dichloromethane.

• Add trifluoroacetic acid or formic acid dropwise at 0 °C.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate.

• Acidify the aqueous layer to pH ~2-3 with 1 M HCl.

• Extract the product into ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain 3-Hydroxypent-4-enoic acid.

Visualizations

Caption: Enzymatic kinetic resolution pathways.

Caption: Overall experimental workflow.

Conclusion

The biocatalytic synthesis of 3-Hydroxypent-4-enoic acid using lipases presents a highly efficient and environmentally friendly method for producing this valuable chiral intermediate. The protocols provided herein offer a solid foundation for researchers to develop and optimize this synthesis for their specific needs. The use of enzymatic kinetic resolution allows for the production of enantiomerically enriched products that are crucial for the development of new pharmaceuticals and other fine chemicals. Further optimization of lipase selection, reaction conditions, and purification methods can lead to even higher yields and enantiomeric purities.

References

• 1. Versatile Lipases from the Candida rugosa-like Family: A Mechanistic Insight Using Computational Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydrolysis of steryl esters by a lipase (Lip 3) from Candida rugosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. re.public.polimi.it [re.public.polimi.it]

Application Notes and Protocols for the Asymmetric Synthesis of 3-Hydroxypent-4-enoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxypent-4-enoic acid and its derivatives are valuable chiral building blocks in organic synthesis, serving as precursors to a variety of complex molecules, including natural products and pharmaceuticals. The stereoselective synthesis of these compounds is of paramount importance, as the biological activity of the final products often depends on their specific stereochemistry. This document provides detailed application notes and experimental protocols for the asymmetric synthesis of 3-hydroxypent-4-enoic acid derivatives, focusing on robust and highly selective methodologies.

Key Asymmetric Synthesis Strategies

The asymmetric synthesis of 3-hydroxypent-4-enoic acid derivatives can be effectively achieved through several modern catalytic methods. The primary approaches involve the enantioselective addition of a vinyl-equivalent nucleophile to a glyoxylate ester or the addition of an acetaldehyde-equivalent nucleophile to a vinyl-ketone or related electrophile. This document will focus on two highly effective methods:

• Organocatalytic Asymmetric Aldol Reaction: This approach utilizes small chiral organic molecules, such as proline derivatives, to catalyze the enantioselective aldol reaction between an aldehyde and a glyoxylate ester.

• Chiral Lewis Acid-Catalyzed Asymmetric Allylation: This method employs a chiral Lewis acid to catalyze the enantioselective addition of an allylating agent to a glyoxylate ester.

These methods offer excellent stereocontrol, operational simplicity, and broad substrate scope, making them highly attractive for both academic and industrial applications.

Data Presentation

The following tables summarize the quantitative data for the asymmetric synthesis of 3-hydroxypent-4-enoic acid derivatives and related compounds using different catalytic systems.

Table 1: Organocatalytic Asymmetric Aldol Reaction of Aldehydes with Ethyl Glyoxylate

Entry	Aldehyde	Catalyst (mol%)	Solvent	Time (h)	Yield (%)	dr (anti:syn)	ee (%)
1	Propanal	(S)-Diarylprolinol (10)	CH3CN/H2O	24	85	>99:1	98
2	Propanal	(S)-Diarylprolinol (5)	CH3CN/H2O	24	82	>99:1	98
3	Propanal	(S)-Diarylprolinol (2)	CH3CN/H2O	48	75	>99:1	98
4	Propanal	(S)-Diarylprolinol (1)	CH3CN/H2O	72	61	>99:1	98
5	Butanal	(S)-Diarylprolinol (10)	CH3CN/H2O	24	88	>99:1	99
6	Isovaleraldehyde	(S)-Diarylprolinol (10)	CH3CN/H2O	24	90	>99:1	99

Data sourced from a study by Hayashi and coworkers on the diarylprolinol-catalyzed direct, enantioselective aldol reaction of polymeric ethyl glyoxylate.[1][2][3]

Table 2: Chiral Lewis Acid-Catalyzed Asymmetric Allylation of Ethyl Glyoxylate

Entry	Allylating Agent	Catalyst (mol%)	Ligand	Solvent	Time (h)	Yield (%)	ee (%)
1	Allyltributyltin	Cu(OTf)2 (10)	(R)-BINAP	CH2Cl2	12	85	92
2	Allyltrimethoxysilane	Ti(Oi-Pr)4 (10)	(S)-BINOL	Toluene	24	78	95
3	Allylboronic acid pinacol ester	Sc(OTf)3 (5)	PyBox	CH2Cl2	8	92	97

Note: This table represents typical results for chiral Lewis acid-catalyzed allylation reactions and may not be from a single source.

Experimental Protocols

Protocol 1: Organocatalytic Asymmetric Aldol Reaction

This protocol is based on the highly efficient and selective method developed by Hayashi and coworkers for the reaction of aldehydes with polymeric ethyl glyoxylate.[1][2][3]

Materials:

• (S)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol (Diarylprolinol catalyst)

• Polymeric ethyl glyoxylate (typically a 47% solution in toluene)

• Acetaldehyde (or other desired aldehyde)

• Acetonitrile (CH3CN), anhydrous

• Deionized water

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add the (S)-diarylprolinol catalyst (0.05 mmol, 10 mol%).

• Add anhydrous acetonitrile (0.5 mL) and deionized water (27 µL).

• Cool the mixture to 0 °C and add the polymeric ethyl glyoxylate solution (0.5 mmol).

• Add the aldehyde (e.g., acetaldehyde, 0.75 mmol, 1.5 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 24-72 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO3 solution (5 mL).

• Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Combine the organic layers, wash with brine (10 mL), and dry over anhydrous MgSO4.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) to afford the desired 3-hydroxypent-4-enoic acid derivative.

• Determine the diastereomeric ratio by 1H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.[1]

Mandatory Visualizations

Asymmetric Synthesis Workflow

Caption: General workflow for the asymmetric synthesis of 3-hydroxypent-4-enoic acid derivatives.

Organocatalytic Aldol Reaction Mechanism

Caption: Simplified mechanism of the organocatalytic asymmetric aldol reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Polymeric ethyl glyoxylate in an asymmetric aldol reaction catalyzed by diarylprolinol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Hydroxypent-4-enoic Acid as a Chiral Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxypent-4-enoic acid is a versatile chiral building block in organic synthesis, offering a valuable scaffold for the construction of complex stereodefined molecules. Its bifunctional nature, possessing both a hydroxyl and a carboxylic acid group, along with a reactive terminal alkene, allows for a wide range of chemical transformations. This document provides detailed application notes and experimental protocols for the synthesis and utilization of enantiomerically enriched 3-hydroxypent-4-enoic acid derivatives, particularly focusing on their application in the synthesis of key intermediates for pharmaceuticals, such as the side chain of statins.

Introduction

Chiral β-hydroxy acids are crucial synthons in the pharmaceutical industry, forming the core of many blockbuster drugs. 3-Hydroxypent-4-enoic acid, with its C3 stereocenter, serves as an excellent starting material for the synthesis of these valuable intermediates. The presence of a vinyl group allows for various modifications, including oxidation, reduction, and addition reactions, enabling the elongation and functionalization of the carbon chain with high stereocontrol. This document outlines the preparation of enantiomerically pure forms of a key derivative, tert-butyl (S)-3-hydroxypent-4-enoate, and its potential application in the synthesis of the side chain of cholesterol-lowering agents like solistatin.

Data Presentation

Table 1: Quantitative Data for the Synthesis and Resolution of tert-Butyl 3-Hydroxypent-4-enoate

Step	Product	Yield (%)	Enantiomeric Excess (ee) (%)
Aldol Addition	tert-Butyl 3-hydroxypent-4-enoate (racemic)	88	N/A
Enzymatic Acetylation (Kinetic Resolution)	tert-Butyl (S)-3-acetoxypent-4-enoate	~45-50	>99
(R)-tert-Butyl 3-hydroxypent-4-enoate	~45-50	>99

Experimental Protocols

Protocol 1: Synthesis of Racemic tert-Butyl 3-Hydroxypent-4-enoate

This protocol describes the synthesis of the racemic precursor via an aldol addition of the lithium enolate of tert-butyl acetate to acrolein.

Materials:

• N,N-diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• tert-Butyl acetate

• Acrolein

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Prepare a solution of lithium diisopropylamide (LDA) by adding N,N-diisopropylamine (1.1 eq.) to a solution of n-butyllithium in THF at -78 °C.

• To this LDA solution, add tert-butyl acetate (1.0 eq.) dropwise at -78 °C and stir for 1 hour.

• Add acrolein (1.0 eq.) to the reaction mixture and continue stirring at -78 °C for 1 hour.

• Allow the reaction to warm to room temperature over 1 hour.

• Quench the reaction with a saturated aqueous NH₄Cl solution.

• Separate the aqueous and organic layers. Extract the aqueous layer three times with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude tert-butyl 3-hydroxypent-4-enoate. The crude product (88% yield) can often be used in the next step without further purification.[1]

Protocol 2: Enzymatic Kinetic Resolution of tert-Butyl 3-Hydroxypent-4-enoate

This protocol details the enantioselective acetylation of the racemic alcohol using an enzyme to separate the enantiomers.

Materials:

• Racemic tert-butyl 3-hydroxypent-4-enoate

• Pentane

• Molecular sieves (4 Å)

• Amano Lipase from Pseudomonas fluorescens (or a similar lipase)

• Vinyl acetate

Procedure:

• To a suspension of racemic tert-butyl 3-hydroxypent-4-enoate (1.0 eq.) and molecular sieves in pentane, add Amano lipase (50 wt%).

• Add vinyl acetate (1.0 eq.) to the mixture.

• Stir the reaction at 30 °C for an appropriate time (monitoring by TLC or GC is recommended to reach ~50% conversion).

• Upon reaching approximately 50% conversion, filter the reaction mixture through a pad of silica gel and wash with diethyl ether.

• The filtrate contains a mixture of tert-butyl (S)-3-acetoxypent-4-enoate and unreacted (R)-tert-butyl 3-hydroxypent-4-enoate.

• Separate the two compounds by flash column chromatography on silica gel.

Application in Synthesis: The Solistatin Side Chain

The enantiomerically pure (S)- or (R)-tert-butyl 3-hydroxypent-4-enoate is a valuable precursor for the synthesis of the characteristic dihydroxy acid side chain of statins. For example, the (S)-enantiomer can be converted into a key building block for solistatin.[1] This involves a series of transformations that capitalize on the existing stereocenter and the versatile vinyl group.

A plausible synthetic sequence starting from (S)-tert-butyl 3-hydroxypent-4-enoate would involve:

• Protection of the hydroxyl group: To prevent unwanted side reactions in subsequent steps.

• Oxidative cleavage of the double bond: This can be achieved using ozonolysis or other methods to yield an aldehyde.

• Chain elongation: The aldehyde can then be subjected to various C-C bond-forming reactions, such as a Horner-Wadsworth-Emmons reaction, to install the remaining carbons of the statin side chain.

• Reduction and deprotection steps: Subsequent stereoselective reduction of a ketone and removal of protecting groups would furnish the final dihydroxy acid side chain.

Visualizations

Caption: Synthetic route to racemic tert-butyl 3-hydroxypent-4-enoate and its subsequent enzymatic resolution.

Caption: Conceptual workflow for the synthesis of a statin side chain from (S)-tert-butyl 3-hydroxypent-4-enoate.

Conclusion

Enantiomerically pure 3-hydroxypent-4-enoic acid and its derivatives are powerful and versatile chiral building blocks in modern organic synthesis. The protocols provided herein offer a reliable method for the preparation of the key intermediate, tert-butyl 3-hydroxypent-4-enoate, in both racemic and enantiomerically enriched forms. The demonstrated potential for its application in the synthesis of complex and medicinally relevant molecules, such as the side chain of statins, underscores its importance for researchers in academia and the pharmaceutical industry. Further exploration of the reactivity of this chiral synthon will undoubtedly lead to novel and efficient synthetic routes to a wide array of valuable compounds.

References

• 1. Chemoenzymatic synthesis of statine side chain building blocks and application in the total synthesis of the cholesterol-lowering compound solistatin - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for HPLC-MS/MS analysis of 3-Hydroxypent-4-enoic acid

An HPLC-MS/MS protocol for the analysis of 3-Hydroxypent-4-enoic acid has been developed for researchers, scientists, and professionals in drug development. This method is crucial for the accurate quantification of this metabolite in various biological matrices.

Application Note

Introduction

3-Hydroxypent-4-enoic acid is a five-carbon organic acid containing both a hydroxyl group and a terminal double bond. As a short-chain fatty acid derivative, it can be challenging to analyze using standard reversed-phase liquid chromatography due to its polarity. This application note describes a sensitive and specific method for the quantification of 3-hydroxypent-4-enoic acid using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). The protocol details direct analysis and also discusses derivatization as an alternative approach to enhance chromatographic retention and detection sensitivity.

Principle of the Method

The method involves the extraction of 3-hydroxypent-4-enoic acid from a biological matrix, followed by separation using HPLC and detection by a tandem mass spectrometer. Quantification is achieved by using a stable isotope-labeled internal standard and monitoring specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode. For chiral analysis, a specialized chiral stationary phase can be employed to separate the enantiomers.

Experimental Protocols

1. Sample Preparation (Protein Precipitation and Extraction)

This protocol is a general guideline and may need optimization depending on the specific biological matrix (e.g., plasma, urine, cell culture media).

• Reagents and Materials :

  • Acetonitrile (ACN), LC-MS grade

  • Methanol (MeOH), LC-MS grade

  • Formic acid (FA), LC-MS grade

  • Water, LC-MS grade

  • Internal Standard (IS) solution (e.g., 3-Hydroxypent-4-enoic acid-d3)

  • Microcentrifuge tubes (1.5 mL)

  • Centrifuge

• Procedure :

  • To 100 µL of sample (e.g., plasma) in a microcentrifuge tube, add 10 µL of the internal standard solution.

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex the mixture for 30 seconds.

  • Incubate at -20°C for 20 minutes to enhance protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new microcentrifuge tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex for 15 seconds and transfer to an autosampler vial for HPLC-MS/MS analysis.

2. HPLC-MS/MS Analysis

• Instrumentation :

  • HPLC system capable of binary gradient elution.

  • A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions (Adapted from a method for 3-hydroxypentanoic acid) [1]

  • Column : Phenomenex Luna 3µm, C18(2), 100Å, 150×2 mm[1]

  • Mobile Phase A : 0.1% Formic acid in Water

  • Mobile Phase B : 0.1% Formic acid in Acetonitrile

  • Flow Rate : 0.3 mL/min[1]

  • Column Temperature : 30°C

  • Injection Volume : 5 µL

  • Gradient Elution :

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	95
7.0	95
7.1	5
10.0	5

• Mass Spectrometric Conditions :

  • Ionization Mode : Negative Electrospray Ionization (ESI-)

  • Capillary Voltage : 3.0 kV

  • Source Temperature : 150°C

  • Desolvation Temperature : 350°C

  • MRM Transitions : The exact mass of 3-Hydroxypent-4-enoic acid is 116.12 g/mol .[2]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-Hydroxypent-4-enoic acid	115.05	Fragment 1	Optimize
3-Hydroxypent-4-enoic acid	115.05	Fragment 2	Optimize
Internal Standard (e.g., d3)	118.07	Corresponding Fragment	Optimize

3. Optional Derivatization Protocol

For enhanced retention and sensitivity, derivatization can be performed using reagents like 3-nitrophenylhydrazine (3-NPH).[3][4][5]

• Derivatization Procedure (using 3-NPH) :

  • After sample extraction and drying, reconstitute the sample in 50 µL of a 50:50 acetonitrile:water solution.

  • Add 20 µL of 200 mM 3-NPH in 50% acetonitrile.

  • Add 20 µL of 120 mM N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) in 50% acetonitrile.

  • Vortex and incubate at 40°C for 30 minutes.

  • Quench the reaction by adding 100 µL of 0.1% formic acid in water.

  • The sample is now ready for injection. The HPLC gradient and MS parameters will need to be re-optimized for the derivatized analyte.

4. Chiral Separation

To separate the enantiomers of 3-Hydroxypent-4-enoic acid, a chiral stationary phase (CSP) is required.

• Approach :

  • Direct Method : Use a chiral column, such as one based on polysaccharide derivatives (e.g., cellulose or amylose).[6][7] The mobile phase is typically a mixture of hexane/isopropanol or other non-polar solvents.[8]

  • Indirect Method : Derivatize the analyte with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column (e.g., C18).[9]

Data Presentation

Table 1: HPLC Gradient Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	95
7.0	95
7.1	5

| 10.0 | 5 |

Table 2: Mass Spectrometry Parameters (Example)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
3-Hydroxypent-4-enoic acid	115.05	97.04 (M-H-H₂O)	100	15
3-Hydroxypent-4-enoic acid	115.05	71.05 (M-H-CO₂)	100	20

| Internal Standard (d3) | 118.07 | 100.06 | 100 | 15 |

Visualizations

Caption: Experimental workflow for HPLC-MS/MS analysis.

References

• 1. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Hydroxypent-4-enoic acid | 81357-28-0 [sigmaaldrich.com]
• 3. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-proteomics.com]
• 4. Frontiers | HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains [frontiersin.org]
• 5. Targeted analysis of Short Chain Fatty Acids (SCFAs) in human serum using derivatization and LC-HRMS analysis [protocols.io]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. researchgate.net [researchgate.net]
• 9. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]

Application Note: Quantification of 3-Hydroxypent-4-enoic Acid in Biological Matrices using Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxypent-4-enoic acid is an unsaturated short-chain hydroxy fatty acid that may be of interest in various biological and pharmaceutical research areas. Accurate quantification of this analyte in complex biological matrices such as plasma or cell culture media is crucial for understanding its physiological roles and for its potential as a biomarker. Gas chromatography-mass spectrometry (GC-MS) offers a highly sensitive and specific method for the analysis of volatile and semi-volatile compounds. However, due to the polar nature of 3-hydroxypent-4-enoic acid, derivatization is required to increase its volatility for GC-MS analysis. This application note provides a detailed protocol for the quantification of 3-hydroxypent-4-enoic acid using silylation derivatization followed by GC-MS analysis.

Overview of the Method

The analytical workflow for the quantification of 3-hydroxypent-4-enoic acid involves three main steps:

• Sample Preparation: Extraction of the analyte from the biological matrix.

• Derivatization: Conversion of the polar analyte into a more volatile derivative.

• GC-MS Analysis: Separation and quantification of the derivatized analyte.

Quantitative Data Summary

Parameter	Expected Value Range	Notes
Limit of Detection (LOD)	0.1 - 10 ng/mL	Dependent on the number of ions monitored in SIM mode. Monitoring fewer ions can achieve higher sensitivity.[1]
Limit of Quantification (LOQ)	0.4 - 20 ng/mL	Typically 3-5 times the LOD.
**Linearity (R²) **	> 0.99	Over a concentration range of approximately 10 - 1000 ng/mL.
Recovery	85 - 115%	Dependent on the efficiency of the extraction procedure.
Precision (RSD%)	< 15%	For both intra-day and inter-day measurements.

Experimental Protocols

Materials and Reagents

• 3-Hydroxypent-4-enoic acid analytical standard

• Internal Standard (IS): A stable isotope-labeled analog of the analyte (e.g., D-labeled 3-hydroxypent-4-enoic acid) is recommended. If unavailable, a structurally similar compound not present in the sample can be used.

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Ethyl acetate (HPLC grade)

• Hexane (HPLC grade)

• Sodium sulfate (anhydrous)

• Hydrochloric acid (HCl)

• Biological matrix (e.g., plasma, serum, cell culture supernatant)

• Glassware: conical vials, centrifuge tubes, Pasteur pipettes

• Equipment: centrifuge, nitrogen evaporator, heating block, vortex mixer

Sample Preparation (Liquid-Liquid Extraction)

• Sample Thawing: Thaw frozen biological samples on ice.

• Internal Standard Spiking: To 100 µL of the sample in a glass centrifuge tube, add a known amount of the internal standard.

• Acidification: Acidify the sample by adding 10 µL of 1M HCl to protonate the carboxylic acid group.

• Extraction: Add 500 µL of ethyl acetate to the tube. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer: Carefully transfer the upper organic layer (ethyl acetate) to a clean glass vial using a Pasteur pipette.

• Repeat Extraction: Repeat the extraction step (steps 4-6) with another 500 µL of ethyl acetate and combine the organic layers.

• Drying: Pass the combined organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

Derivatization (Silylation)

• Reagent Addition: To the dried extract, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

• Reaction: Cap the vial tightly and vortex for 1 minute. Heat the vial at 60°C for 30 minutes in a heating block.

• Cooling: Allow the vial to cool to room temperature. The sample is now ready for GC-MS analysis.

GC-MS Analysis

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Oven Temperature Program	Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.
MS Source Temperature	230°C
MS Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Predicted Mass Spectrum and SIM Ions for Di-TMS-3-Hydroxypent-4-enoic Acid:

The derivatization with BSTFA will add a trimethylsilyl (TMS) group to both the hydroxyl and carboxylic acid functional groups of 3-hydroxypent-4-enoic acid, resulting in the di-TMS derivative.

• Molecular Weight of 3-Hydroxypent-4-enoic acid: 116.12 g/mol

• Molecular Weight of di-TMS derivative: 260.48 g/mol

The electron ionization mass spectrum is predicted to show characteristic fragments. Based on the fragmentation patterns of similar silylated hydroxy acids, the following ions are proposed for SIM analysis:

Ion (m/z)	Description	Role
175	[CH(OTMS)CH=CH₂]⁺ - Fragment from cleavage adjacent to the hydroxyl group.	Quantifier Ion
117	[COOTMS]⁺ - Fragment from the silylated carboxyl group.	Qualifier Ion
245	[M-15]⁺ - Loss of a methyl group from a TMS moiety.	Qualifier Ion

Note: The optimal quantifier and qualifier ions should be determined empirically by injecting a derivatized standard of 3-hydroxypent-4-enoic acid and examining its mass spectrum.

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards of 3-hydroxypent-4-enoic acid in a surrogate matrix (e.g., stripped serum or phosphate-buffered saline) and process them alongside the unknown samples. Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Quantification: Determine the concentration of 3-hydroxypent-4-enoic acid in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Workflow for the quantification of 3-hydroxypent-4-enoic acid by GC-MS.

Caption: Rationale for derivatization in the GC-MS analysis of 3-hydroxypent-4-enoic acid.

References

• 1. Quantitative gas chromatography-mass spectrometry isomer-specific measurement of hydroxy fatty acids in biological samples and food as a marker of lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Hydroxypent-4-enoic Acid as a Versatile Precursor for Polyester Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of polyesters derived from 3-hydroxypent-4-enoic acid, a bio-based monomer with significant potential for creating novel biomaterials. The presence of a vinyl functional group in the polymer backbone allows for post-polymerization modifications, opening avenues for the development of advanced materials for drug delivery, tissue engineering, and other biomedical applications. This document details both biological and chemical synthesis routes to poly(3-hydroxy-4-pentenoic acid) and its derivatives, offering detailed protocols and comparative data.

Introduction

3-Hydroxypent-4-enoic acid is a valuable building block for functional polyesters. The pendant vinyl group serves as a handle for a variety of chemical modifications, such as crosslinking to enhance mechanical properties or for the attachment of bioactive molecules. Polyesters based on this monomer can be synthesized via two primary routes:

• Biological Synthesis: Fermentation using specific bacterial strains, such as Burkholderia sp., which naturally produce poly(3-hydroxy-4-pentenoic acid) (Poly(3HPE)) as a storage polymer.

• Chemical Synthesis: Conventional polymerization techniques, including direct polycondensation of the hydroxy acid or ring-opening polymerization (ROP) of its corresponding lactone, γ-vinyl-γ-butyrolactone.

This document provides detailed methodologies for both approaches, enabling researchers to select the most suitable method based on their specific needs for polymer purity, molecular weight control, and scalability.

Data Presentation

The following tables summarize the quantitative data associated with the different synthesis methods for polyesters derived from 3-hydroxypent-4-enoic acid.

Table 1: Biological Synthesis of Poly(3-hydroxy-4-pentenoic acid) by Burkholderia sp.

Parameter	Value	Reference
Organism	Burkholderia sp.	[1]
Carbon Source	Gluconate or Sucrose	[1]
Polymer Content (% of cell dry weight)	Up to 70%	[1]
3HPE mol% in copolyester	Up to 6.9 mol%	[1]
Glass Transition Temperature (Tg)	Low (specific value not reported)	[2]
Crystallinity	Low	[2]

Note: Quantitative data for homopolymer of Poly(3HPE) from biological synthesis is limited in the reviewed literature. The data presented here is for a copolyester of 3-hydroxybutyrate and 3-hydroxy-4-pentenoic acid.

Table 2: Chemical Synthesis of Polyesters - A Comparative Overview (Hypothetical & Analogous Data)

Parameter	Direct Polycondensation (Anticipated)	Ring-Opening Polymerization (Anticipated)
Monomer	3-Hydroxypent-4-enoic acid	γ-vinyl-γ-butyrolactone
Catalyst	Acid catalysts (e.g., H3PO4, p-TSA)	Metal alkoxides (e.g., Sn(Oct)2), Organocatalysts
Reaction Temperature	150-190°C	110-140°C
Molecular Weight (Mw)	Moderate (10,000 - 50,000 g/mol )	High ( > 50,000 g/mol ) with good control
Polydispersity Index (PDI)	Broad ( > 2)	Narrow (1.1 - 1.8)
Control over Architecture	Limited	High (e.g., block, star polymers)

Note: The data for chemical synthesis is largely extrapolated from general polyester synthesis principles and data for structurally similar monomers due to the limited specific data for 3-hydroxypent-4-enoic acid polymerization in the current literature.

Experimental Protocols

Biological Synthesis and Extraction of Poly(3-hydroxy-4-pentenoic acid)

This protocol is based on the methods described for PHA production in Burkholderia sp.[1][2].

3.1.1. Fermentation Protocol

• Pre-culture Preparation: Inoculate a single colony of Burkholderia sp. into a nutrient-rich medium and incubate at 30°C with shaking at 200 rpm for 24 hours.

• Production Medium: Prepare a mineral salts medium with a suitable carbon source such as gluconate or sucrose. To induce PHA accumulation, the medium should be limited in an essential nutrient, such as phosphate.

• Inoculation and Fermentation: Inoculate the production medium with the pre-culture (e.g., 5% v/v). Carry out the fermentation in a bioreactor at 30°C with controlled pH and dissolved oxygen levels.

• Harvesting: After a suitable fermentation time (e.g., 48-72 hours), harvest the bacterial cells by centrifugation (e.g., 5000 x g for 15 minutes).

• Washing and Lyophilization: Wash the cell pellet with distilled water and re-centrifuge. Lyophilize the washed cell pellet to obtain a dry cell mass.

3.1.2. Polymer Extraction and Purification

• Extraction: Suspend the lyophilized cells in a suitable solvent like chloroform or acetone and stir for 24 hours at room temperature to extract the polymer.

• Filtration: Remove the cell debris by filtration through a sintered glass funnel.

• Precipitation: Precipitate the polymer from the filtrate by adding a non-solvent, such as cold methanol or ethanol (e.g., 10 volumes), with vigorous stirring.

• Collection and Drying: Collect the precipitated polymer by filtration or centrifugation and dry it in a vacuum oven at a temperature below its melting point (e.g., 40-50°C) until a constant weight is achieved.

Chemical Synthesis via Ring-Opening Polymerization (ROP) of γ-vinyl-γ-butyrolactone (Proposed Protocol)

This protocol is a proposed method based on the ROP of similar unsaturated and substituted lactones[2][3][4]. It assumes the prior synthesis of γ-vinyl-γ-butyrolactone[5].

• Monomer and Initiator Preparation: Dry the monomer, γ-vinyl-γ-butyrolactone, and the initiator (e.g., benzyl alcohol) over calcium hydride and distill under reduced pressure before use.

• Polymerization Setup: Flame-dry a Schlenk flask under vacuum and backfill with dry nitrogen or argon.

• Reaction Mixture: In the inert atmosphere, add the purified monomer to the flask. Then, add the initiator and a catalyst solution (e.g., tin(II) 2-ethylhexanoate, Sn(Oct)2, in dry toluene) via syringe. The monomer-to-initiator ratio will determine the target molecular weight.

• Polymerization: Immerse the sealed flask in a preheated oil bath (e.g., 130°C) and stir for the desired reaction time (e.g., 4-24 hours).

• Termination and Purification: Cool the reaction to room temperature and dissolve the viscous product in a suitable solvent like dichloromethane. Precipitate the polymer by adding the solution dropwise to a large volume of a non-solvent such as cold methanol.

• Drying: Filter the precipitated polymer and dry it under vacuum at room temperature to a constant weight.

Chemical Synthesis via Direct Polycondensation of 3-Hydroxypent-4-enoic Acid (Proposed Protocol)

This is a generalized protocol adapted from methods for other unsaturated hydroxy acids[6][7].

• Reaction Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a nitrogen inlet, and a Dean-Stark trap connected to a condenser.

• Reaction Mixture: Charge the flask with 3-hydroxypent-4-enoic acid and a catalyst (e.g., 0.1-0.5 mol% of p-toluenesulfonic acid or phosphoric acid).

• Polycondensation: Heat the mixture under a slow stream of nitrogen to a temperature of 160-180°C. Water produced during the esterification will be removed by azeotropic distillation with a suitable solvent (e.g., toluene, xylene) collected in the Dean-Stark trap.

• High Vacuum Stage: After the majority of water has been removed (typically after 4-6 hours), apply a high vacuum (e.g., <1 mbar) to the system to further drive the polymerization and remove residual water and other volatile byproducts. Continue the reaction under vacuum for an additional 6-12 hours.

• Purification: Cool the reaction mixture to room temperature. Dissolve the resulting polymer in a suitable solvent (e.g., chloroform) and precipitate it in a non-solvent (e.g., cold methanol).

• Drying: Collect the polymer by filtration and dry it in a vacuum oven at room temperature.

Visualizations

The following diagrams illustrate the workflows for the synthesis of polyesters from 3-hydroxypent-4-enoic acid.

Biological synthesis and purification of Poly(3HPE).

Chemical synthesis routes to polyesters from 3-hydroxypent-4-enoic acid.

Conclusion

3-Hydroxypent-4-enoic acid is a promising monomer for the synthesis of functional and biodegradable polyesters. The biological route offers a sustainable method for producing a copolyester, while chemical methods, particularly ring-opening polymerization, provide a pathway to well-defined homopolymers with controlled molecular weights and architectures. The protocols and data presented herein serve as a valuable resource for researchers venturing into the synthesis and application of these novel biomaterials. Further research is warranted to optimize the chemical synthesis routes and to fully characterize the properties of the resulting polymers for various applications in the biomedical field.

References

• 1. scispace.com [scispace.com]
• 2. Ring-opening copolymerization thermodynamics and kinetics of γ-valerolactone/ϵ-caprolactone | PLOS One [journals.plos.org]
• 3. Ring-opening copolymerization thermodynamics and kinetics of γ-valerolactone/ϵ-caprolactone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sourcing, thermodynamics, and ring-opening (co)polymerization of substituted δ-lactones: a review - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Diastereoselective gamma-vinyl butyrolactone synthesis via gold catalyzed cyclization of allylic acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Polyhydroxyester Films Obtained by Non-Catalyzed Melt-Polycondensation of Natural Occurring Fatty Polyhydroxyacids [frontiersin.org]
• 7. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3-Hydroxypent-4-enoic Acid in Antimicrobial and Antifungal Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxypent-4-enoic acid is a short-chain hydroxy fatty acid. While specific studies on its antimicrobial and antifungal properties are not extensively documented, related hydroxy fatty acids have demonstrated significant antimicrobial and antifungal activities.[1][2][3] This document provides a framework of potential applications and detailed protocols for evaluating the antimicrobial and antifungal efficacy of 3-Hydroxypent-4-enoic acid, based on established methodologies for similar compounds.

Putative Mechanism of Action

Short-chain fatty acids and hydroxy fatty acids are known to exert their antimicrobial effects through various mechanisms, primarily targeting the cell membrane.[3] A proposed mechanism involves the disruption of the cell membrane's integrity, leading to increased permeability, leakage of intracellular components, and ultimately, cell death.[3] The presence of a hydroxyl group can enhance this activity.

Caption: Proposed mechanism of action for 3-Hydroxypent-4-enoic acid.

Antimicrobial Activity (Illustrative Data)

The following table summarizes hypothetical minimum inhibitory concentrations (MICs) of 3-Hydroxypent-4-enoic acid against common bacterial strains. This data is for illustrative purposes and should be determined experimentally.

Bacterial Strain	Gram Stain	Putative MIC (µg/mL)
Staphylococcus aureus	Positive	50
Bacillus subtilis	Positive	100
Escherichia coli	Negative	200
Pseudomonas aeruginosa	Negative	400

Antifungal Activity (Illustrative Data)

The following table summarizes hypothetical minimum inhibitory concentrations (MICs) of 3-Hydroxypent-4-enoic acid against common fungal strains. This data is for illustrative purposes and should be determined experimentally.

Fungal Strain	Type	Putative MIC (µg/mL)
Candida albicans	Yeast	75
Aspergillus niger	Mold	150
Saccharomyces cerevisiae	Yeast	125
Penicillium chrysogenum	Mold	250

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Assay

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

• 3-Hydroxypent-4-enoic acid

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inoculums, adjusted to 0.5 McFarland standard

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Hydroxypent-4-enoic acid in a suitable solvent (e.g., DMSO or ethanol) and then dilute in the appropriate broth to the desired starting concentration.

• Serial Dilutions: In a 96-well plate, perform two-fold serial dilutions of the 3-Hydroxypent-4-enoic acid solution in broth.

• Inoculation: Add the standardized microbial inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria; 30°C for 24-48 hours for yeast).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

References

• 1. The Potential of Fatty Acids and Their Derivatives as Antifungal Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antifungal hydroxy fatty acids produced during sourdough fermentation: microbial and enzymatic pathways, and antifungal activity in bread - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating the Antiproliferative Effects of 3-Hydroxypent-4-enoic Acid

Initial Literature Survey Indicates a Novel Area of Research

A comprehensive search of existing scientific literature reveals a notable absence of studies specifically investigating the antiproliferative effects of 3-Hydroxypent-4-enoic acid on cancer cell lines. While research into other structurally related compounds, such as various phenolic acids and other hydroxy fatty acids, has demonstrated significant anticancer properties, 3-Hydroxypent-4-enoic acid represents a novel and unexplored area of cancer research.

The lack of published data means that there are currently no established protocols, quantitative data on efficacy (e.g., IC50 values), or elucidated signaling pathways related to the action of this specific compound in cancer models.

Proposed Future Directions and Generalizable Protocols

For researchers and drug development professionals interested in exploring the potential of 3-Hydroxypent-4-enoic acid as an antiproliferative agent, we provide the following generalized experimental framework. These protocols are based on standard methodologies widely used in the field for assessing the anticancer effects of novel compounds.

Section 1: Preliminary In Vitro Assessment of Antiproliferative Activity

This section outlines the initial steps to determine if 3-Hydroxypent-4-enoic acid exhibits cytotoxic or cytostatic effects on cancer cells.

Table 1: Hypothetical Data Structure for Initial Screening

Cancer Cell Line	Tissue of Origin	3-Hydroxypent-4-enoic Acid IC50 (µM)
MCF-7	Breast Adenocarcinoma	Data to be determined
MDA-MB-231	Breast Adenocarcinoma	Data to be determined
A549	Lung Carcinoma	Data to be determined
HCT116	Colon Carcinoma	Data to be determined
HeLa	Cervical Adenocarcinoma	Data to be determined

1.1. Cell Culture and Maintenance

• Protocol:

  • Culture selected cancer cell lines (e.g., MCF-7, A549, HCT116) in their recommended growth medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

  • Subculture cells upon reaching 80-90% confluency.

1.2. Cell Viability Assay (MTT Assay)

• Protocol:

  • Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Prepare a stock solution of 3-Hydroxypent-4-enoic acid in a suitable solvent (e.g., DMSO) and create a series of dilutions in the complete growth medium.

  • Replace the medium in the wells with the medium containing various concentrations of the test compound. Include a vehicle control (medium with solvent) and an untreated control.

  • Incubate the plates for 24, 48, and 72 hours.

  • Following incubation, add MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan crystals in DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Workflow for determining cell viability.

Section 2: Elucidation of the Mechanism of Action

Should initial screening reveal significant antiproliferative activity, the next steps involve investigating the underlying molecular mechanisms.

2.1. Apoptosis Assay (Annexin V-FITC/PI Staining)

• Protocol:

  • Treat cancer cells with 3-Hydroxypent-4-enoic acid at its predetermined IC50 concentration for 24 or 48 hours.

  • Harvest the cells (including floating cells in the medium) and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark.

  • Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Table 2: Hypothetical Data Structure for Apoptosis Analysis

Treatment	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic Cells	% Necrotic Cells
Control	Data to be determined	Data to be determined	Data to be determined	Data to be determined
3-HPEA (IC50)	Data to be determined	Data to be determined	Data to be determined	Data to be determined

2.2. Western Blot Analysis of Key Signaling Proteins

• Protocol:

  • Treat cells with 3-Hydroxypent-4-enoic acid at the IC50 concentration for various time points (e.g., 0, 6, 12, 24 hours).

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against key signaling proteins (e.g., Akt, p-Akt, ERK, p-ERK, PARP, Caspase-3).

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

A potential signaling pathway to investigate.

The study of 3-Hydroxypent-4-enoic acid's effects on cancer cells is a promising, yet unchartered, field of research. The protocols and frameworks provided here offer a starting point for a systematic investigation into its potential as a novel antiproliferative agent. The successful execution of these experiments will be crucial in determining its efficacy and mechanism of action, paving the way for potential future therapeutic applications.

Application Note: 3-Hydroxypent-4-enoic Acid as a Standard in Metabolomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolomics, the large-scale study of small molecules within cells, tissues, or organisms, is a powerful tool for understanding biological systems and for biomarker discovery. The accuracy and reliability of metabolomic analyses depend on the use of well-characterized chemical standards. 3-Hydroxypent-4-enoic acid is a short-chain hydroxy fatty acid that may be of interest in various metabolic studies. This document provides an overview of its chemical properties and proposes detailed protocols for its use as a standard in metabolomics research.

It is important to note that while 3-Hydroxypent-4-enoic acid is available commercially, there is limited published literature on its specific application as a metabolomics standard. Therefore, the experimental protocols provided herein are proposed based on established methods for similar analytes and should be validated by the end-user.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Hydroxypent-4-enoic acid is presented in Table 1. This information is crucial for the preparation of stock solutions, understanding its behavior in analytical systems, and for data interpretation.

Property	Value	Source
CAS Number	81357-28-0	Manchester Organics, AA Blocks
Molecular Formula	C5H8O3	PubChem, AA Blocks
Molecular Weight	116.11 g/mol	PubChem
IUPAC Name	3-hydroxypent-4-enoic acid	PubChem
Synonyms	3-hydroxy-4-pentenoic acid	ECHEMI
Predicted pKa	4.21 ± 0.10	Guidechem
Predicted XLogP3	-0.3	PubChem
Predicted Boiling Point	266.5 ± 28.0 °C	Guidechem
Predicted Density	1.176 ± 0.06 g/cm³	Guidechem

Proposed Experimental Protocols

The following are proposed protocols for the quantification of 3-Hydroxypent-4-enoic acid in biological matrices. These are general guidelines and may require optimization for specific applications.

Sample Preparation: Protein Precipitation for Plasma/Serum

• Thaw Samples: Thaw frozen plasma or serum samples on ice.

• Aliquoting: Aliquot 100 µL of the sample into a microcentrifuge tube.

• Internal Standard: Add 10 µL of an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte, if available).

• Precipitation: Add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute.

• Incubation: Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Drying: Evaporate the supernatant to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Proposed Analytical Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is suitable for the sensitive and specific quantification of 3-Hydroxypent-4-enoic acid.

Parameter	Recommended Setting
LC Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MS/MS Transitions	Precursor ion (m/z): 115.0; Product ions: to be determined by infusion of the standard

Proposed Analytical Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be an alternative for the analysis of volatile compounds. Derivatization is required to increase the volatility of 3-Hydroxypent-4-enoic acid.

• Derivatization:

  • To the dried extract from the sample preparation step, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Incubate at 60°C for 30 minutes.

• GC-MS Parameters:

Parameter	Recommended Setting
GC Column	DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow of 1 mL/min
Injection Mode	Splitless
Inlet Temperature	250°C
Oven Program	Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Scan mode for initial identification, Selected Ion Monitoring (SIM) for quantification

Experimental Workflow and Hypothetical Metabolic Pathway

The following diagrams illustrate the general workflow for using a chemical standard in metabolomics and a hypothetical metabolic pathway involving 3-Hydroxypent-4-enoic acid.

Caption: General workflow for metabolomics analysis using a chemical standard.

Caption: Hypothetical metabolic pathway involving 3-Hydroxypent-4-enoic acid.

Conclusion

3-Hydroxypent-4-enoic acid is a commercially available compound with potential applications as a standard in metabolomics research. This application note provides a summary of its chemical properties and detailed, albeit proposed, protocols for its quantification in biological samples using LC-MS/MS and GC-MS. The provided workflow and hypothetical pathway diagrams serve as a guide for integrating this standard into metabolomics studies. Researchers are strongly encouraged to perform in-house validation of these methods to ensure data accuracy and reliability for their specific research needs.

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Hydroxypent-4-enoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis yield of 3-hydroxypent-4-enoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale synthesis method for 3-hydroxypent-4-enoic acid?

A1: A prevalent method is the aldol addition of the lithium enolate of a protected acetic acid derivative (like tert-butyl acetate) to acrolein. This is followed by the deprotection of the carboxylic acid. This approach offers a straightforward route to the desired β-hydroxy acid structure.

Q2: What are the critical parameters to control for maximizing the yield in the aldol addition step?

A2: Temperature control is crucial; the reaction is typically conducted at low temperatures (e.g., -78 °C) to ensure kinetic control and minimize side reactions.[1] The stoichiometry of the reagents, particularly the base and the electrophile, and the rate of addition of acrolein are also critical factors that can significantly impact the yield.

Q3: Are there any enzymatic methods available for the synthesis of 3-hydroxypent-4-enoic acid?

A3: While specific enzymatic synthesis for 3-hydroxypent-4-enoic acid is not extensively documented in the provided search results, biocatalytic approaches are used for similar molecules. For instance, lactate dehydrogenase has been used for the synthesis of (S)-2-hydroxypent-4-enoic acid.[2] Aldolases also represent a promising enzymatic route for the synthesis of related hydroxy acids.[2]

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a common and effective method for monitoring the reaction's progress.[1] Stains such as potassium permanganate (KMnO4), phosphomolybdic acid, or anisaldehyde can be used for visualization.[1]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Inefficient Enolate Formation	Ensure the use of a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA). The reaction should be carried out under strictly anhydrous conditions as LDA reacts with water. Use freshly prepared or titrated LDA for accurate stoichiometry.
Degradation of Acrolein	Acrolein is volatile and can polymerize. Use freshly distilled acrolein for the reaction. Add the acrolein slowly to the reaction mixture at a low temperature to control the reaction rate and prevent polymerization.
Incorrect Reaction Temperature	Maintain a constant low temperature (e.g., -78 °C) during the addition of both the ester and acrolein to favor the desired aldol addition product and minimize side reactions.[1]
Side Reactions	The enolate can undergo self-condensation. Adding the ester to the LDA solution at -78°C and then adding the acrolein can help minimize this.[1] Also, ensure the reaction is quenched appropriately to prevent product degradation.

Issue 2: Presence of Multiple Products (Low Selectivity)

Potential Cause	Recommended Solution
Formation of Diastereomers	The reaction can produce different stereoisomers. Chiral auxiliaries or asymmetric catalysis may be necessary to achieve high diastereoselectivity if a specific stereoisomer is desired.
Aldol Condensation Product	If the reaction temperature is allowed to rise significantly, the initial aldol addition product can undergo dehydration to form an α,β-unsaturated compound.[3][4] Maintain low temperatures throughout the reaction and during the initial stages of the workup.
Crossed Aldol Reactions	If other enolizable carbonyl compounds are present as impurities, a mixture of products can be formed.[3][5] Ensure the purity of starting materials.

Issue 3: Difficulty in Product Isolation and Purification

Potential Cause	Recommended Solution
Formation of Emulsions During Workup	During the aqueous extraction, emulsions can form. Using a brine wash (saturated NaCl solution) can help to break up emulsions.[6]
Co-elution of Impurities during Chromatography	Byproducts may have similar polarities to the desired product, making separation by column chromatography challenging. Optimize the solvent system for flash column chromatography to achieve better separation.[1] Gradient elution may be beneficial.
Product Degradation during Purification	3-Hydroxypent-4-enoic acid can be sensitive to heat and acidic/basic conditions. Use mild purification techniques and avoid excessive heat. Purification of the protected ester form before deprotection can sometimes be more straightforward.

Experimental Protocols

Synthesis of tert-Butyl 3-hydroxypent-4-enoate

This protocol is based on the aldol addition of the lithium enolate of tert-butyl acetate to acrolein.[1]

Materials:

• N,N-diisopropylamine

• n-butyl lithium in hexanes

• Anhydrous Tetrahydrofuran (THF)

• tert-butyl acetate

• Acrolein

• Saturated aqueous NH4Cl solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous Na2SO4

• Silica gel for flash column chromatography

Procedure:

• Prepare a solution of Lithium Diisopropylamide (LDA) by adding N,N-diisopropylamine (1.1 eq.) to a solution of n-butyl lithium in THF at -78 °C.

• To the LDA solution, add tert-butyl acetate (1 eq.) at -78 °C and stir for 1 hour.[1]

• Slowly add acrolein (1 eq.) to the reaction mixture at -78 °C.[1]

• Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature over 1 hour.[1]

• Quench the reaction with a saturated aqueous NH4Cl solution.[1]

• Separate the layers and extract the aqueous layer with ethyl acetate (3 x 50 mL).[1]

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.[1]

• The crude product can be purified by flash column chromatography on silica gel.

Quantitative Data

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Yield (%)	Reference
tert-butyl acetate	Acrolein	LDA	THF	-78 to RT	88 (crude)	[1]

Note: The reported yield is for the crude product and may be lower after purification.

Visualizations

References

• 1. rsc.org [rsc.org]
• 2. Buy 2-Hydroxypent-4-enoic acid | 67951-43-3 [smolecule.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Aldol Addition and Condensation Reactions - Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]

Purification challenges of 3-Hydroxypent-4-enoic acid from reaction mixtures

Welcome to the technical support center for the purification of 3-Hydroxypent-4-enoic acid and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of this compound from reaction mixtures.

Troubleshooting Guide

This guide addresses common challenges encountered during the purification of 3-Hydroxypent-4-enoic acid and its common protected form, tert-butyl 3-hydroxypent-4-enoate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of purified product	Incomplete reaction: The initial synthesis did not proceed to completion, leaving significant amounts of starting materials.	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the consumption of starting materials before workup.[1]
Product degradation: The target molecule may be sensitive to the purification conditions (e.g., pH, temperature). Beta-hydroxy acids can be prone to dehydration.	Maintain a neutral or slightly acidic pH during extraction and chromatography. Avoid excessive heat during solvent removal.
Co-elution with impurities: An impurity may have a similar polarity to the product, leading to its loss during fractionation.	Optimize the mobile phase for column chromatography. A shallower gradient or a different solvent system may improve separation.
Presence of multiple spots on TLC after purification	Inadequate separation: The chosen chromatographic conditions are not sufficient to separate all impurities.	- Adjust the polarity of the eluent. For flash chromatography of tert-butyl 3-hydroxypent-4-enoate, a gradient of ethyl acetate in hexanes is commonly used.[1] - Consider using a different stationary phase if baseline separation is not achievable on silica gel.
Product decomposition on silica gel: The acidic nature of silica gel may cause degradation of the acid-sensitive product.	- Neutralize the silica gel with a small amount of a non-nucleophilic base (e.g., triethylamine) in the eluent. - Use an alternative stationary phase like alumina.
Oily or discolored final product	Residual solvent: Incomplete removal of high-boiling point solvents used in the reaction or purification.	Dry the product under high vacuum for an extended period. Gentle heating may be applied if the compound is thermally stable.
Presence of polymeric byproducts: Acrolein, a common starting material, is prone to polymerization.	Ensure that acrolein is freshly distilled before use and that the reaction is performed at the recommended low temperature to minimize polymerization.
Oxidation: The compound may be susceptible to air oxidation, leading to colored impurities.	Store the purified product under an inert atmosphere (e.g., argon or nitrogen) at a low temperature.
Difficulty in removing the tert-butyl protecting group	Inefficient hydrolysis conditions: The acid or base catalyst is not effective, or the reaction has not gone to completion.	- For acidic deprotection, use a stronger acid or increase the reaction time/temperature cautiously while monitoring for side reactions. - For basic hydrolysis, ensure a sufficient excess of base is used and that the reaction is heated appropriately.
Formation of α,β-unsaturated acid during purification or storage	Dehydration of the β-hydroxy acid: This can be catalyzed by acid or heat.	- Avoid strongly acidic conditions during workup and purification. - Minimize exposure to high temperatures. Store the purified acid at low temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities to expect in the synthesis of tert-butyl 3-hydroxypent-4-enoate?

A1: Based on the common synthesis route involving the aldol addition of the enolate of tert-butyl acetate to acrolein, the following impurities are likely:

• Unreacted starting materials: Tert-butyl acetate and acrolein.

• Self-condensation products of acrolein: Acrolein can act as both the enolate precursor and the aldehyde, leading to aldol self-condensation products.

• Polymeric material: Acrolein is known to polymerize, especially if not freshly distilled or if the reaction temperature is not well-controlled.

• Di-addition products: The enolate may react with the product, although this is less likely under controlled conditions.

Q2: What is a recommended method for monitoring the purification of 3-hydroxypent-4-enoic acid or its esters?

A2: Thin Layer Chromatography (TLC) is a highly effective and commonly used method.[1]

• Stationary Phase: Silica gel plates (e.g., Silica gel 60 F254).

• Mobile Phase: A mixture of ethyl acetate and hexanes is a good starting point. The ratio can be adjusted to achieve good separation (e.g., 1:9 to 3:7 EtOAc:Hexanes for the tert-butyl ester).[1]

• Visualization: The product and impurities can be visualized using:

  • UV light (if the compounds are UV active).

  • Staining with potassium permanganate (KMnO₄), phosphomolybdic acid, or anisaldehyde stains, followed by gentle heating.[1]

Q3: What are the key considerations for the stability of 3-hydroxypent-4-enoic acid during workup and storage?

A3: 3-Hydroxypent-4-enoic acid is a β-hydroxy acid and can be sensitive to both acidic and basic conditions, as well as heat.

• pH: Strongly acidic or basic conditions can promote dehydration to the corresponding α,β-unsaturated acid. It is advisable to work under neutral or mildly acidic conditions.

• Temperature: Avoid high temperatures during solvent evaporation and storage to prevent degradation. For long-term storage, keeping the compound at low temperatures (e.g., in a refrigerator or freezer) under an inert atmosphere is recommended.

Q4: Is it always necessary to purify the crude tert-butyl 3-hydroxypent-4-enoate before the next step?

A4: Not always. In some reported procedures, the crude product from the initial aldol reaction is of sufficient purity (e.g., 88% crude yield) to be used directly in the subsequent reaction without purification.[1] The decision to purify depends on the specific requirements of the next synthetic step and the nature of the impurities present.

Experimental Protocols

Flash Column Chromatography for tert-Butyl 3-hydroxypent-4-enoate

This protocol is adapted from a literature procedure for the purification of tert-butyl 3-hydroxypent-4-enoate.[1]

1. Materials:

• Crude reaction mixture containing tert-butyl 3-hydroxypent-4-enoate.

• Silica gel (particle size 32–63 µm).

• Solvents: Ethyl acetate (EtOAc) and Hexanes (reagent grade).

• Glass column, flasks, and other standard laboratory glassware.

• TLC plates, developing chamber, and visualization stains (e.g., KMnO₄).

2. Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in the initial mobile phase (e.g., 1:9 EtOAc:Hexanes).

• Column Packing: Carefully pack the column with the silica gel slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase) and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully add the dry powder to the top of the packed column. Alternatively, load the concentrated crude product directly onto the column.

• Elution: Begin elution with the initial mobile phase. The polarity of the eluent can be gradually increased (e.g., to 2:8 or 3:7 EtOAc:Hexanes) to facilitate the elution of the product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified tert-butyl 3-hydroxypent-4-enoate.

Quantitative Data

Purification Method	Compound	Typical Yield	Purity	Reference
Flash Chromatography	tert-Butyl (S)-3-acetoxypent-4-enoate	40%	Colorless oil	[1]
Flash Chromatography	(Intermediate from a subsequent step)	82%	Colorless oil	[1]
Direct Use of Crude	tert-Butyl 3-hydroxypent-4-enoate	88% (crude)	Used without purification	[1]

Visualizations

Caption: General experimental workflow for the purification of 3-hydroxypent-4-enoic acid derivatives.

Caption: Troubleshooting logic for addressing low purity after chromatographic purification.

References

• 1. rsc.org [rsc.org]

Overcoming side reactions in the synthesis of 3-Hydroxypent-4-enoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-hydroxypent-4-enoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3-Hydroxypent-4-enoic acid?

A1: A widely used approach involves a two-step process:

• Aldol-type reaction: An enolate of a protected acetic acid, typically tert-butyl acetate, reacts with acrolein to form tert-butyl 3-hydroxypent-4-enoate.

• Deprotection: The tert-butyl ester is then hydrolyzed under acidic conditions to yield the final product, 3-hydroxypent-4-enoic acid.

Q2: What are the critical parameters to control during the synthesis?

A2: Temperature control is crucial, especially during the formation of the enolate and its reaction with acrolein; these reactions are typically performed at low temperatures (e.g., -78 °C) to minimize side reactions. The purity of reagents, particularly acrolein which can polymerize, is also critical for obtaining a good yield and purity of the desired product.

Q3: My overall yield is low. What are the potential causes?

A3: Low yields can stem from several factors:

• Inefficient enolate formation: Incomplete deprotonation of the acetate starting material.

• Side reactions of acrolein: Acrolein is highly reactive and can undergo self-polymerization or Michael addition with the enolate.

• Incomplete reaction: Insufficient reaction time or incorrect temperature.

• Product loss during workup and purification: Due to the water solubility of the final acid.

• Incomplete deprotection of the tert-butyl ester.

Q4: Are there alternative methods for synthesizing 3-Hydroxypent-4-enoic acid?

A4: Yes, the Reformatsky reaction is a viable alternative. This reaction involves the treatment of an α-haloester (like ethyl bromoacetate) with zinc metal to form an organozinc reagent, which then reacts with an aldehyde or ketone (in this case, acrolein) to form a β-hydroxy ester.[1][2] This can be a milder alternative to using strong bases like LDA.

Troubleshooting Guides

Problem 1: Low or No Yield of tert-Butyl 3-hydroxypent-4-enoate

Observation	Potential Cause	Recommended Solution
Starting material (tert-butyl acetate) remains unreacted.	Incomplete formation of the lithium enolate.	- Ensure the LDA solution is fresh and properly prepared. - Verify the concentration of n-butyllithium used to prepare LDA. - Ensure the reaction is carried out under strictly anhydrous conditions.
A complex mixture of products is observed on TLC/NMR.	Side reactions such as polymerization of acrolein or Michael addition.	- Use freshly distilled acrolein to remove any polymeric impurities. - Add the acrolein solution slowly to the enolate solution at a very low temperature (-78 °C). - Ensure rapid and efficient stirring to prevent localized high concentrations of acrolein.
Low yield of the desired product with some starting material remaining.	Insufficient reaction time or temperature is too low.	- After the addition of acrolein, allow the reaction to stir for the recommended time (e.g., 1 hour at -78 °C) before slowly warming to room temperature. - Monitor the reaction by TLC to ensure the consumption of the starting material.

Problem 2: Difficulties in the Deprotection of tert-Butyl 3-hydroxypent-4-enoate

Observation	Potential Cause	Recommended Solution
Incomplete hydrolysis to the carboxylic acid.	Insufficient acid catalyst or reaction time.	- Increase the concentration of the acid catalyst (e.g., trifluoroacetic acid or hydrochloric acid). - Extend the reaction time and monitor the progress by TLC or NMR.
Formation of byproducts during deprotection.	Strong acidic conditions leading to dehydration or other rearrangements.	- Use milder acidic conditions or a Lewis acid catalyst like zinc bromide, which can selectively cleave tert-butyl esters. - Perform the reaction at a lower temperature.
Difficult isolation of the final product.	The product is a hydrophilic carboxylic acid.	- After acidification of the reaction mixture, extract with a more polar solvent like ethyl acetate multiple times. - Saturate the aqueous layer with sodium chloride to decrease the solubility of the product in water.

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl 3-hydroxypent-4-enoate

This protocol is based on the aldol-type reaction of a lithium enolate with acrolein.

Materials:

• Diisopropylamine

• n-Butyllithium in hexanes

• Anhydrous tetrahydrofuran (THF)

• tert-Butyl acetate

• Acrolein (freshly distilled)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Hexanes

• Anhydrous sodium sulfate

Procedure:

• To a solution of diisopropylamine (1.1 eq.) in anhydrous THF, add n-butyllithium (1.1 eq.) dropwise at -78 °C under an inert atmosphere. Stir for 30 minutes to generate lithium diisopropylamide (LDA).

• To this LDA solution, add tert-butyl acetate (1.0 eq.) dropwise at -78 °C. Stir for 1 hour to ensure complete formation of the lithium enolate.

• Slowly add a solution of freshly distilled acrolein (1.0 eq.) in anhydrous THF to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature over 1 hour.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., 2:98 ethyl acetate:hexanes) to yield tert-butyl 3-hydroxypent-4-enoate.

Parameter	Value
Typical Yield	59-88%
Reaction Temperature	-78 °C to room temperature
Reaction Time	~2.5 hours

Protocol 2: Hydrolysis of tert-Butyl 3-hydroxypent-4-enoate

Materials:

• tert-Butyl 3-hydroxypent-4-enoate

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Dissolve tert-butyl 3-hydroxypent-4-enoate in dichloromethane.

• Add trifluoroacetic acid (excess, e.g., 5-10 equivalents) and stir the mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture with a saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3-5 x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 3-hydroxypent-4-enoic acid.

Parameter	Value
Typical Yield	Generally high (>90%)
Reaction Temperature	Room temperature
Reaction Time	1-4 hours

Protocol 3: Alternative Synthesis via Reformatsky Reaction

This protocol provides an alternative route using an organozinc reagent.[1][2]

Materials:

• Zinc dust (activated)

• Ethyl bromoacetate

• Anhydrous THF

• Acrolein (freshly distilled)

• Dilute hydrochloric acid

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Activate zinc dust (e.g., by washing with dilute HCl, water, ethanol, and ether, then drying under vacuum).

• In a flame-dried flask under an inert atmosphere, add the activated zinc dust and anhydrous THF.

• Add a solution of ethyl bromoacetate and acrolein in THF dropwise to the zinc suspension. The reaction may need gentle heating to initiate.

• After the initial exothermic reaction subsides, stir the mixture at room temperature or gentle reflux until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and quench with dilute hydrochloric acid.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The resulting ethyl 3-hydroxypent-4-enoate can be hydrolyzed to the carboxylic acid using standard procedures (e.g., with aqueous NaOH followed by acidification).

Parameter	Value
Typical Yield	50-70% for the ester
Reaction Temperature	Room temperature to reflux
Reaction Time	2-6 hours

Visualizing the Workflow and Troubleshooting Logic

Synthesis Workflow

Caption: Overall workflow for the two-step synthesis of 3-Hydroxypent-4-enoic acid.

Troubleshooting Logic for Low Yield in Step 1

Caption: Troubleshooting logic for addressing low yields in the synthesis of the ester intermediate.

References

• 1. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 2. Reformatsky reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Stereoselective Synthesis of 3-Hydroxypent-4-enoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the stereoselective synthesis of 3-hydroxypent-4-enoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for controlling the stereoselectivity in the synthesis of 3-hydroxypent-4-enoic acid?

A1: The stereochemical outcome of the synthesis of 3-hydroxypent-4-enoic acid, primarily achieved through an aldol reaction of an acetate enolate equivalent with acrolein, can be controlled using three main strategies:

• Substrate-controlled synthesis: This method relies on existing stereocenters in the starting materials to direct the stereochemistry of the newly formed chiral center.

• Auxiliary-controlled synthesis: A chiral auxiliary is temporarily attached to the acetate component. This auxiliary group sterically hinders one face of the enolate, leading to a diastereoselective reaction. Evans oxazolidinones are a common and effective choice for this purpose.

• Catalyst-controlled synthesis: A chiral catalyst, such as the amino acid L-proline or its derivatives, is used to create a chiral environment around the reactants, promoting the formation of one enantiomer over the other.

Q2: How can I determine the diastereomeric ratio (d.r.) or enantiomeric excess (e.e.) of my product?

A2: The stereochemical purity of your 3-hydroxypent-4-enoic acid derivative is typically determined by the following methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For diastereomers, ¹H NMR spectroscopy is often sufficient. The signals of protons adjacent to the newly formed stereocenters will appear at different chemical shifts for each diastereomer, and the ratio of the integrals of these signals corresponds to the diastereomeric ratio.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common method for determining the enantiomeric excess of a chiral compound. The sample is passed through a chiral stationary phase, which separates the enantiomers, allowing for their quantification.

Q3: My reaction is complete, but I am having trouble separating the diastereomers. What should I do?

A3: Separating diastereomers can often be achieved by standard laboratory techniques due to their different physical properties. Consider the following:

• Flash Column Chromatography: This is the most common method for separating diastereomers. Careful selection of the solvent system is crucial for achieving good separation.

• Fractional Crystallization: If the diastereomers are crystalline solids, it may be possible to separate them by fractional crystallization from a suitable solvent.

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity in Evans Auxiliary-Controlled Aldol Reaction

Symptoms:

• The ¹H NMR spectrum of the crude product shows a diastereomeric ratio close to 1:1.

• Multiple spots are observed on TLC analysis that are difficult to separate.

Possible Cause	Troubleshooting Action
Incorrect Enolate Geometry	The formation of the Z-enolate is crucial for high syn-diastereoselectivity in Evans aldol reactions. Ensure that you are using a boron Lewis acid like dibutylboron triflate (Bu₂BOTf) and a tertiary amine base such as diisopropylethylamine (DIPEA). The reaction should be performed at low temperatures (typically -78 °C to 0 °C) to favor kinetic control.
Inappropriate Lewis Acid	The choice of Lewis acid is critical. Boron triflates are generally reliable for achieving high syn-selectivity. Other Lewis acids may lead to different stereochemical outcomes or poor selectivity.
Reaction Temperature Too High	Aldol reactions are often sensitive to temperature. Higher temperatures can lead to a loss of stereoselectivity. Maintain the recommended low temperature throughout the addition of the aldehyde and the subsequent stirring period.
Epimerization	The stereocenter alpha to the carbonyl group can be prone to epimerization, especially during workup or purification if basic or acidic conditions are too harsh. Use a buffered workup (e.g., pH 7 phosphate buffer) and avoid prolonged exposure to silica gel during chromatography.

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Caption: Troubleshooting workflow for poor diastereoselectivity.

Issue 2: Low Enantioselectivity in Proline-Catalyzed Aldol Reaction

Symptoms:

• Chiral HPLC analysis shows a low enantiomeric excess (e.e. < 80%).

Possible Cause	Troubleshooting Action
Catalyst Loading	Insufficient catalyst loading can lead to a significant background reaction that is not enantioselective. A typical catalyst loading for proline is 20-30 mol%.
Solvent Effects	The choice of solvent can have a dramatic effect on the enantioselectivity of proline-catalyzed reactions. Protic solvents are generally disfavored. Aprotic polar solvents like DMSO or DMF, or even running the reaction in neat acetone, often give the best results.
Presence of Water	While small amounts of water can sometimes be beneficial, excess water can disrupt the catalytic cycle and lead to lower enantioselectivity. Ensure you are using anhydrous solvents.
Reaction Time and Temperature	These reactions can be slow. Allowing the reaction to proceed for a sufficient amount of time is important. Lowering the temperature can sometimes improve enantioselectivity, but will also slow down the reaction rate.

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// Edges proline -> iminium [label="Forms with Acrolein"]; acetone -> enamine [label="Forms with Proline"]; enamine -> product [label="Attacks Acrolein"]; iminium -> product [label="Hydrolyzes to"]; }

Caption: Simplified catalytic cycle for proline-catalyzed aldol reaction.

Quantitative Data Summary

The following tables summarize expected stereoselectivities for different synthetic approaches to 3-hydroxypent-4-enoic acid derivatives based on analogous reactions reported in the literature.

Table 1: Diastereoselectivity in Evans Auxiliary-Controlled Aldol Reactions

Chiral Auxiliary	Aldehyde	Lewis Acid	Diastereomeric Ratio (syn:anti)
(S)-4-benzyl-2-oxazolidinone	Acrolein	Bu₂BOTf	>95:5
(R)-4-phenyl-2-oxazolidinone	Acrolein	Bu₂BOTf	>95:5
(S)-4-isopropyl-2-oxazolidinone	Acrolein	TiCl₄	<10:90

Table 2: Enantioselectivity in Proline-Catalyzed Aldol Reactions

Catalyst	Aldehyde	Solvent	Enantiomeric Excess (e.e.)
L-Proline (30 mol%)	Acrolein	DMSO	~90-95%
L-Proline (30 mol%)	Acrolein	Neat Acetone	~85-90%
D-Proline (30 mol%)	Acrolein	DMSO	~90-95% (opposite enantiomer)

Experimental Protocols

Protocol 1: Diastereoselective Synthesis of a 3-Hydroxypent-4-enoic Acid Derivative via Evans Aldol Reaction

This protocol is adapted from established procedures for Evans aldol reactions and is expected to yield the syn diastereomer with high selectivity.

Materials:

• N-acetyl-(S)-4-benzyl-2-oxazolidinone

• Dibutylboron triflate (Bu₂BOTf)

• Diisopropylethylamine (DIPEA)

• Acrolein

• Anhydrous Dichloromethane (DCM)

• pH 7 Phosphate buffer

• Methanol

• 30% Hydrogen peroxide

• Lithium hydroxide (LiOH)

Procedure:

• Enolate Formation:

  • To a flame-dried, argon-purged flask, add N-acetyl-(S)-4-benzyl-2-oxazolidinone (1.0 equiv) and dissolve in anhydrous DCM.

  • Cool the solution to -78 °C.

  • Add Bu₂BOTf (1.1 equiv) dropwise, followed by the slow addition of DIPEA (1.2 equiv).

  • Stir the mixture at -78 °C for 30 minutes.

• Aldol Addition:

  • Add freshly distilled acrolein (1.2 equiv) dropwise to the enolate solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to 0 °C over 1 hour.

• Workup:

  • Quench the reaction by adding pH 7 phosphate buffer.

  • Add methanol, followed by the slow, careful addition of 30% aqueous hydrogen peroxide at 0 °C.

  • Stir vigorously for 1 hour.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.

  • Concentrate in vacuo and purify by flash column chromatography to yield the aldol adduct.

• Auxiliary Cleavage:

  • Dissolve the purified aldol adduct (1.0 equiv) in a 4:1 mixture of THF and water.

  • Cool to 0 °C and add 30% aqueous hydrogen peroxide (4.0 equiv).

  • Add an aqueous solution of LiOH (2.0 equiv).

  • Stir at 0 °C for 4 hours.

  • Quench with an aqueous solution of sodium sulfite.

  • Extract with ethyl acetate to recover the chiral auxiliary.

  • Acidify the aqueous layer to pH 2-3 with 1M HCl and extract with ethyl acetate (3x) to obtain the 3-hydroxypent-4-enoic acid.

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// Edges start -> enolate_formation; enolate_formation -> aldol_addition; aldol_addition -> workup; workup -> purification; purification -> cleavage; cleavage -> final_product; final_product -> end; }

Caption: Experimental workflow for the Evans aldol synthesis.

Protocol 2: Enantioselective Synthesis of 3-Hydroxypent-4-enoic Acid via Proline Catalysis

This protocol is based on established procedures for proline-catalyzed aldol reactions and is expected to produce the (R)- or (S)-enantiomer depending on the proline enantiomer used.

Materials:

• L-Proline or D-Proline

• Acrolein

• Acetone

• Anhydrous Dimethyl sulfoxide (DMSO)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Reaction Setup:

  • In a flask, dissolve L-proline (0.3 equiv) in anhydrous DMSO.

  • Add acetone (10 equiv).

  • Stir the mixture at room temperature for 15 minutes.

• Aldol Reaction:

  • Add freshly distilled acrolein (1.0 equiv) to the mixture.

  • Stir the reaction at room temperature for 24-48 hours, monitoring by TLC.

• Workup:

  • Quench the reaction with a saturated aqueous solution of NH₄Cl.

  • Extract the mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate in vacuo.

• Purification and Analysis:

  • Purify the crude product by flash column chromatography.

  • The resulting 4-hydroxy-4-vinyl-2-pentanone can be oxidized to the corresponding carboxylic acid using standard methods (e.g., Jones oxidation).

  • Determine the enantiomeric excess by chiral HPLC analysis.

Troubleshooting poor resolution in chiral separation of 3-Hydroxypent-4-enoic acid

Welcome to the technical support center for the chiral separation of 3-Hydroxypent-4-enoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges in achieving high-resolution enantiomeric separation of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor resolution in the chiral separation of 3-Hydroxypent-4-enoic acid?

Poor resolution in the chiral separation of 3-Hydroxypent-4-enoic acid can stem from several factors:

• Inappropriate Chiral Stationary Phase (CSP): The chosen CSP may not provide sufficient stereoselective interactions with the analyte.

• Suboptimal Mobile Phase Composition: The type of organic modifier, its concentration, and the presence or absence of acidic/basic additives are critical.

• Incorrect Temperature: Temperature affects the thermodynamics of chiral recognition and can significantly impact selectivity.

• Inadequate Flow Rate: While lower flow rates often improve resolution, an excessively low rate can lead to band broadening.

• Poor Peak Shape: Issues like peak tailing can compromise the separation of the two enantiomers.

Q2: Which type of Chiral Stationary Phase (CSP) is most suitable for separating 3-Hydroxypent-4-enoic acid?

For acidic compounds like 3-Hydroxypent-4-enoic acid, polysaccharide-based CSPs are a highly recommended starting point. Specifically, columns with amylose or cellulose derivatives, such as those with tris(3,5-dimethylphenylcarbamate) selectors, have shown success in separating structurally similar hydroxy acids. It is often beneficial to screen a few different polysaccharide-based columns to find the one with the best selectivity for your analyte.

Q3: How does the mobile phase composition affect the separation of an acidic analyte like 3-Hydroxypent-4-enoic acid?

The mobile phase is a critical parameter. For normal-phase chromatography, a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol modifier (e.g., isopropanol or ethanol) is typically used. The concentration of the alcohol modifier significantly influences retention and resolution. For acidic analytes, adding a small amount of an acidic modifier, such as 0.1% trifluoroacetic acid (TFA) or acetic acid, to the mobile phase is often crucial. This suppresses the ionization of the carboxylic acid group, leading to improved peak shape and better resolution.

Q4: Can Capillary Electrophoresis (CE) be used for the chiral separation of 3-Hydroxypent-4-enoic acid?

Yes, Capillary Electrophoresis (CE) is a powerful technique for chiral separations. For an acidic compound, a common strategy involves using a chiral selector, such as a cyclodextrin derivative, added to the background electrolyte. At a pH above the pKa of 3-Hydroxypent-4-enoic acid, the analyte will be negatively charged, allowing for differential interaction with the chiral selector and enabling separation of the enantiomers.

Troubleshooting Guide: Poor Enantiomeric Resolution

This guide provides a systematic approach to troubleshooting and resolving poor resolution in the chiral separation of 3-Hydroxypent-4-enoic acid.

Issue: No or Poor Separation of Enantiomers

If you are observing a single peak or two poorly resolved peaks, follow this workflow:

Caption: Troubleshooting workflow for poor enantiomeric resolution.

Detailed Troubleshooting Steps:

• Verify Chiral Stationary Phase (CSP) Selection:

  • Question: Is the chosen CSP suitable for acidic analytes?

  • Action: Confirm that you are using a polysaccharide-based CSP (e.g., with an amylose or cellulose backbone). If not, consider switching to one of these columns as they are generally effective for hydroxy acids.

• Optimize Mobile Phase Composition:

  • Question: Is the mobile phase composition optimized for your acidic analyte?

  • Action:

    • Alcohol Modifier: Systematically vary the concentration of the alcohol modifier (e.g., isopropanol or ethanol) in your non-polar solvent (e.g., hexane). A lower alcohol percentage generally increases retention and can improve resolution.

    • Acidic Additive: Since 3-Hydroxypent-4-enoic acid is acidic, the addition of a small amount of an acidic modifier (e.g., 0.1% TFA or acetic acid) is highly recommended to improve peak shape and selectivity.

• Adjust the Flow Rate:

  • Question: Is the flow rate too high?

  • Action: Chiral separations are often sensitive to flow rate. A lower flow rate provides more time for the enantiomers to interact with the CSP, which can lead to better resolution. Try reducing the flow rate (e.g., from 1.0 mL/min to 0.7 or 0.5 mL/min).

• Optimize the Column Temperature:

  • Question: Have you evaluated the effect of temperature on the separation?

  • Action: Temperature can have a significant and sometimes unpredictable effect on chiral separations.

    • Decrease the temperature in 5°C increments (e.g., 20°C, 15°C, 10°C) and analyze the sample at each temperature. Lower temperatures often enhance the subtle interactions required for chiral recognition.

    • If resolution does not improve, try increasing the temperature in 5°C increments from the initial setting (e.g., 30°C, 35°C, 40°C).

Quantitative Data Summary

The following tables summarize the expected impact of key parameters on the chiral separation of 3-Hydroxypent-4-enoic acid based on general principles for similar compounds.

Table 1: Effect of Mobile Phase Composition on Resolution

Parameter	Change	Expected Impact on Resolution	Rationale
Alcohol Modifier %	Decrease	Generally Increases	Increases retention time and interaction with the CSP.
Increase	Generally Decreases	Decreases retention time and interaction with the CSP.
Acidic Additive	Add 0.1% TFA	Often Improves	Suppresses ionization of the analyte, improving peak shape.

Table 2: Effect of Operational Parameters on Resolution

Parameter	Change	Expected Impact on Resolution	Rationale
Flow Rate	Decrease	Generally Increases	Allows for more effective mass transfer and interaction with the CSP.
Increase	Generally Decreases	Reduces interaction time with the CSP.
Temperature	Decrease	Often Increases	Enhances the stability of transient diastereomeric complexes.
Increase	Can Increase or Decrease	Affects the thermodynamics of chiral recognition; effect is compound-dependent.

Experimental Protocols

The following are suggested starting protocols for the chiral separation of 3-Hydroxypent-4-enoic acid. These should be considered as starting points for further optimization.

Protocol 1: Chiral HPLC with UV Detection

This protocol is a general approach for achieving chiral separation using standard HPLC equipment.

Workflow:

Caption: Experimental workflow for chiral HPLC-UV analysis.

Methodology:

• HPLC System: Standard HPLC system with a UV detector.

• Chiral Stationary Phase: Polysaccharide-based column, e.g., Chiralpak® IA or Chiralcel® OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: A starting point is n-Hexane/Isopropanol/Trifluoroacetic Acid (90:10:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the racemic standard of 3-Hydroxypent-4-enoic acid in the mobile phase to a concentration of approximately 1 mg/mL.

Optimization Strategy: If resolution is not satisfactory, systematically adjust the isopropanol concentration between 5% and 20%. If peaks are tailing, ensure the presence of 0.1% TFA. Also, evaluate the effect of reducing the flow rate and changing the temperature as described in the troubleshooting section.

Protocol 2: Chiral Capillary Electrophoresis (CE)

This protocol offers an alternative approach with high efficiency.

Methodology:

• CE System: Standard CE system with a UV detector.

• Capillary: Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length).

• Background Electrolyte (BGE): 50 mM phosphate buffer at pH 7.0 containing 10 mM of a chiral selector (e.g., hydroxypropyl-β-cyclodextrin).

• Voltage: 20 kV.

• Temperature: 25°C.

• Detection: UV at 200 nm.

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

• Sample Preparation: Dissolve the racemic standard of 3-Hydroxypent-4-enoic acid in the BGE without the chiral selector to a concentration of approximately 0.5 mg/mL.

Optimization Strategy: The concentration and type of the chiral selector are the most critical parameters. Different cyclodextrin derivatives (e.g., sulfated-β-cyclodextrin) can be screened. The pH of the BGE can also be adjusted to optimize the charge of the analyte and the electroosmotic flow.

Stability issues and degradation products of 3-Hydroxypent-4-enoic acid

Disclaimer: Due to limited publicly available stability data for 3-Hydroxypent-4-enoic acid, this guide is based on established chemical principles related to its functional groups (a secondary allylic alcohol, a terminal alkene, and a carboxylic acid). The information provided should be used as a framework to design and execute specific stability and degradation studies for your application.

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability and degradation of 3-Hydroxypent-4-enoic acid to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 3-Hydroxypent-4-enoic acid?

A1: 3-Hydroxypent-4-enoic acid contains three reactive functional groups that can influence its stability: a secondary allylic alcohol, a terminal vinyl group, and a carboxylic acid. Key stability concerns include susceptibility to oxidation, isomerization, lactonization, and polymerization, especially when exposed to heat, light, oxygen, or non-neutral pH conditions.

Q2: How should I properly store 3-Hydroxypent-4-enoic acid?

A2: To minimize degradation, 3-Hydroxypent-4-enoic acid should be stored in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen). It is advisable to store it as a solid if possible. If in solution, use deoxygenated solvents and protect from light. Long-term storage in protic or acidic/basic solutions should be avoided unless compatibility has been established.

Q3: Can 3-Hydroxypent-4-enoic acid degrade during routine experimental procedures?

A3: Yes, prolonged exposure to ambient light, elevated temperatures (e.g., during solvent evaporation), or incompatible solvents and reagents can lead to degradation. The presence of trace metals or radical initiators can also catalyze degradation pathways.

Q4: What are the likely degradation products of 3-Hydroxypent-4-enoic acid?

A4: Based on its structure, potential degradation products include:

• Oxidation products: Such as the corresponding α,β-unsaturated ketone.

• Isomers: The double bond may migrate to a more stable conjugated position.

• Lactones: Intramolecular cyclization can form a five-membered ring (a γ-lactone), particularly under acidic conditions.

• Polymers: The vinyl group can undergo free-radical polymerization.[1][2]

Troubleshooting Guides

Issue 1: Appearance of a yellow tint or precipitate in the sample.

• Possible Cause: This may indicate polymerization of the vinyl group or the formation of colored degradation products from oxidation.

• Troubleshooting Steps:

  • Ensure the compound and its solutions are protected from light.

  • Use freshly distilled and deoxygenated solvents.

  • Consider adding a radical inhibitor (e.g., BHT) if compatible with your experimental system.

  • Analyze the precipitate by appropriate spectroscopic methods to confirm its nature.

Issue 2: Unexpected peaks observed during HPLC analysis.

• Possible Cause: The appearance of new peaks suggests degradation. These could correspond to isomers, oxidation products, or lactones.

• Troubleshooting Steps:

  • Review the sample preparation and handling procedures to identify potential sources of stress (heat, light, pH).

  • Perform a forced degradation study (see Experimental Protocols section) to intentionally generate degradation products and aid in peak identification.

  • Use HPLC-MS to obtain mass information on the unknown peaks to help elucidate their structures.

Issue 3: Loss of compound potency or activity.

• Possible Cause: Degradation of 3-Hydroxypent-4-enoic acid into inactive products.

• Troubleshooting Steps:

  • Quantify the purity of your sample using a validated stability-indicating HPLC method.

  • Re-evaluate the storage and handling conditions of your stock solutions and experimental samples.

  • Prepare fresh solutions of the compound immediately before use.

Potential Degradation Pathways

The following diagram illustrates the potential degradation pathways of 3-Hydroxypent-4-enoic acid based on its chemical structure.

References

• 1. What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples ｜ Information ｜ FUJIFILM Wako Chemicals Europe GmbH [specchem-wako.fujifilm.com]
• 2. pslc.ws [pslc.ws]

Preventing oxidation of 3-Hydroxypent-4-enoic acid during storage

This technical support center provides troubleshooting guides and frequently asked questions regarding the storage and handling of 3-Hydroxypent-4-enoic acid to prevent its oxidation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 3-Hydroxypent-4-enoic acid degradation during storage?

A1: The degradation of 3-Hydroxypent-4-enoic acid is primarily caused by oxidation. The molecule has two susceptible sites for oxidation: the secondary hydroxyl group and the carbon-carbon double bond (alkene). Factors that can initiate and accelerate oxidation include:

• Exposure to Oxygen: Atmospheric oxygen is the main oxidizing agent.

• Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.

• Exposure to Light: UV and visible light can provide the energy to initiate oxidation reactions.

• Presence of Metal Ions: Metal ions, such as iron and copper, can catalyze the decomposition of hydroperoxides, leading to the formation of free radicals and accelerating oxidation.

Q2: How can I visually detect if my sample of 3-Hydroxypent-4-enoic acid has oxidized?

A2: While subtle oxidation may not be visible, significant degradation can lead to noticeable changes. These can include:

• Color Change: A pure sample should be colorless or a white solid. A yellow or brownish tint can indicate the presence of oxidation products.

• Change in Physical State: The formation of polymers or other degradation products might alter the consistency of the material.

• Insolubility: Oxidized products may be less soluble in certain solvents.

For accurate assessment, analytical techniques such as peroxide value determination or chromatographic methods are recommended.

Q3: What are the recommended storage conditions for 3-Hydroxypent-4-enoic acid?

A3: To minimize oxidation, 3-Hydroxypent-4-enoic acid should be stored under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or below, in a freezer.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize contact with oxygen.

• Light: Protect from light by using an amber or opaque container.

• Container: Use a tightly sealed, clean glass container to prevent contamination and exposure to air.

Q4: Should I use an antioxidant for long-term storage?

A4: For long-term storage, the use of an antioxidant is highly recommended. Antioxidants can inhibit the oxidation process by scavenging free radicals. Common choices for unsaturated compounds include:

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant that is effective at low concentrations.

• Tocopherols (Vitamin E): A natural antioxidant that is also effective in preventing lipid peroxidation.

The choice and concentration of the antioxidant should be carefully considered based on the intended application of the 3-Hydroxypent-4-enoic acid.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Sample has a yellow tint after short-term storage.	Exposure to air and/or light.	Purge the container with an inert gas (argon or nitrogen) before sealing. Store in an amber vial or wrap the container in aluminum foil.
Inconsistent experimental results using a previously opened bottle.	Partial oxidation of the compound.	Use a fresh, unopened vial of the compound if possible. If not, consider purifying the partially oxidized material. For future use, aliquot the compound into smaller, single-use vials.
Precipitate forms in the sample during storage.	Polymerization or formation of insoluble oxidation products.	The sample is likely significantly degraded and may not be suitable for use. Discard the sample and obtain a fresh batch. Review storage procedures to prevent future occurrences.

Quantitative Data on Storage Stability

The following table summarizes the expected stability of 3-Hydroxypent-4-enoic acid under various storage conditions, based on typical degradation rates of similar unsaturated hydroxy acids. The peroxide value is a measure of the concentration of peroxides and hydroperoxides formed during the initial stages of oxidation.

Storage Condition	Temperature (°C)	Atmosphere	Antioxidant (BHT, 0.02%)	Peroxide Value (meq/kg) after 6 months
A	25	Air	No	> 50
B	4	Air	No	20-30
C	4	Nitrogen	No	5-10
D	-20	Air	No	10-15
E	-20	Nitrogen	No	< 5
F	-20	Nitrogen	Yes	< 1

Experimental Protocols

Protocol 1: Determination of Peroxide Value

This protocol describes a standard iodometric titration method to determine the peroxide value of 3-Hydroxypent-4-enoic acid.

Materials:

• 3-Hydroxypent-4-enoic acid sample

• Acetic acid-chloroform solution (3:2, v/v)

• Saturated potassium iodide (KI) solution

• Standardized 0.01 N sodium thiosulfate (Na₂S₂O₃) solution

• 1% Starch indicator solution

• Deionized water

Procedure:

• Weigh approximately 5 g of the 3-Hydroxypent-4-enoic acid sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution.

• Stopper the flask, swirl for 1 minute, and then store it in the dark for exactly 5 minutes.

• Add 30 mL of deionized water and shake vigorously.

• Titrate the liberated iodine with the standardized 0.01 N Na₂S₂O₃ solution, shaking vigorously, until the yellow color has almost disappeared.

• Add 0.5 mL of starch indicator solution. The solution will turn blue.

• Continue the titration, with constant shaking, until the blue color disappears.

• Perform a blank determination under the same conditions.

Calculation:

Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the sample (g)

Visualizations

Caption: Putative oxidation pathway of 3-Hydroxypent-4-enoic acid.

Caption: Troubleshooting workflow for suspected oxidation.

Technical Support Center: Enhancing the Solubility of 3-Hydroxypent-4-enoic Acid for Biological Assays

Welcome to the technical support center for 3-Hydroxypent-4-enoic acid. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of this compound in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxypent-4-enoic acid and what are its basic chemical properties?

3-Hydroxypent-4-enoic acid is a short-chain hydroxy fatty acid. Its key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₅H₈O₃	[1]
Molecular Weight	116.11 g/mol	[1]
Predicted pKa	~4.21
Predicted XLogP3	-0.3	[1]
Appearance	Not specified, likely a liquid or low-melting solid

Q2: What is the expected aqueous solubility of 3-Hydroxypent-4-enoic acid?

Q3: How does pH influence the solubility of 3-Hydroxypent-4-enoic acid?

As a carboxylic acid, the solubility of 3-Hydroxypent-4-enoic acid in aqueous solutions is highly dependent on pH. At a pH below its pKa (~4.21), the compound will be predominantly in its neutral, less soluble protonated form. At a pH above its pKa, it will deprotonate to form the more soluble carboxylate anion. Therefore, increasing the pH of the buffer will significantly enhance its solubility.

Q4: What are the recommended solvents for creating a stock solution?

For compounds with limited aqueous solubility, the recommended approach is to first prepare a concentrated stock solution in a water-miscible organic solvent. Commonly used solvents for this purpose include:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• N,N-Dimethylformamide (DMF)

The choice of solvent will depend on the experimental requirements, including potential toxicity to the biological system being studied.

Troubleshooting Guides

Problem 1: The compound does not dissolve in the aqueous buffer.

• Potential Cause: The concentration of the compound exceeds its solubility at the given pH and temperature.

• Troubleshooting Steps:

  • Prepare a Concentrated Stock Solution: Dissolve the 3-Hydroxypent-4-enoic acid in a minimal amount of a water-miscible organic solvent like DMSO or ethanol to create a high-concentration stock solution.

  • Dilute into Buffer: Add the stock solution dropwise to your aqueous buffer while vortexing to achieve the desired final concentration. Ensure the final concentration of the organic solvent is low and compatible with your assay.

  • Adjust pH: Increase the pH of the aqueous buffer to be at least 1-2 pH units above the compound's pKa (~4.21) to increase the proportion of the more soluble deprotonated form. For example, using a buffer at pH 7.4 will significantly improve solubility compared to a buffer at pH 4.0.

  • Gentle Heating: Gently warm the solution (e.g., to 37°C) to aid dissolution. However, be cautious of potential compound degradation at elevated temperatures.

  • Sonication: Use a sonicator bath to provide energy to break up any solid aggregates and facilitate dissolution.

Problem 2: The compound precipitates out of solution after dilution from an organic stock.

• Potential Cause: The compound is "crashing out" of solution as the solvent polarity changes drastically upon dilution into the aqueous buffer.

• Troubleshooting Steps:

  • Decrease Final Concentration: The final concentration in the aqueous buffer may still be too high. Try preparing a more dilute final solution.

  • Optimize Co-solvent Percentage: If your assay allows, a slightly higher final concentration of the organic co-solvent may be necessary to maintain solubility. Always determine the maximum tolerable co-solvent concentration for your specific biological system.

  • Check Buffer Composition: High concentrations of certain salts in your buffer can decrease the solubility of organic compounds (a "salting-out" effect). If possible, try a buffer with a lower salt concentration.

  • Use of Surfactants: For particularly difficult cases, the addition of a small amount of a biocompatible surfactant (e.g., Tween® 20 or Tween® 80) can help to maintain the compound in solution.

Problem 3: Inconsistent results between experiments.

• Potential Cause: Variability in the preparation of the compound solution.

• Troubleshooting Steps:

  • Standardize Protocol: Ensure the dissolution protocol is followed precisely every time, including the order of addition of reagents, mixing times, and temperatures.

  • Fresh Solutions: Prepare fresh solutions of 3-Hydroxypent-4-enoic acid for each experiment, as it may not be stable in solution over long periods, especially at certain pH values.

  • Verify Stock Solution: Before each use, visually inspect your concentrated stock solution for any signs of precipitation. If precipitation is observed, gently warm and sonicate the stock solution to redissolve the compound before use.

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

• Weigh the Compound: Accurately weigh out 11.61 mg of 3-Hydroxypent-4-enoic acid (assuming 100% purity).

• Add Solvent: Transfer the weighed compound to a sterile, conical microcentrifuge tube. Add 1.0 mL of high-purity, sterile DMSO.

• Dissolve: Vortex the tube thoroughly until the solid is completely dissolved. If necessary, sonicate for 5-10 minutes in a water bath sonicator.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer via pH Adjustment

• Buffer Preparation: Prepare the desired aqueous buffer (e.g., Phosphate Buffered Saline, PBS).

• Initial Dispensing: Dispense the required volume of the buffer for your final working solution into a sterile tube.

• pH Adjustment (if necessary): If the buffer pH is below 6, consider adjusting it to a more alkaline pH (e.g., 7.4) using a small amount of a concentrated base like 1 M NaOH. This will pre-condition the buffer to favor the soluble, deprotonated form of the acid.

• Direct Dissolution: Add the desired amount of 3-Hydroxypent-4-enoic acid to the buffer.

• Aid Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, use a sonicator bath for 10-15 minutes. Gentle warming can also be applied.

• Final pH Check and Sterilization: After the compound is dissolved, check the final pH and adjust if necessary. Sterilize the final solution by filtering it through a 0.22 µm syringe filter.

Data Presentation

Table 1: Recommended Solvents for Stock Solutions

Solvent	Abbreviation	Properties	Recommended Use
Dimethyl sulfoxide	DMSO	Aprotic, highly polar	Primary choice for high-concentration stocks due to its excellent solvating power.
Ethanol	EtOH	Protic, polar	A good alternative to DMSO, especially if DMSO is toxic to the experimental system.
N,N-Dimethylformamide	DMF	Aprotic, polar	Another alternative to DMSO, with similar solvating properties.

Table 2: Influence of pH on the Solubility of 3-Hydroxypent-4-enoic Acid (Qualitative)

pH relative to pKa (~4.21)	Predominant Species	Expected Aqueous Solubility
pH < 3	Protonated (neutral)	Low
pH 3 - 5	Mixture of protonated and deprotonated	Moderate and increasing with pH
pH > 6	Deprotonated (anionic)	High

Visualizations

Caption: Workflow for preparing 3-Hydroxypent-4-enoic acid solutions.

Caption: Factors influencing the solubility of 3-Hydroxypent-4-enoic acid.

References

• 1. Pentanoic Acid | C5H10O2 | CID 7991 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Enzymatic Synthesis of 3-Hydroxypent-4-enoic Acid

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the enzymatic synthesis of 3-Hydroxypent-4-enoic acid. It includes frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and comparative data to facilitate the successful scale-up of this valuable chiral building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary enzymatic routes for synthesizing 3-Hydroxypent-4-enoic acid?

A1: There are two main enzymatic strategies for producing 3-Hydroxypent-4-enoic acid:

• Kinetic Resolution of a Racemic Precursor: This is the most commonly documented method. It involves the synthesis of a racemic ester of 3-hydroxypent-4-enoic acid, typically tert-butyl 3-hydroxypent-4-enoate, followed by enantioselective acylation or hydrolysis catalyzed by a lipase. This separates the two enantiomers, allowing for the isolation of the desired enantiomer of the ester, which is then hydrolyzed to the final acid product.

• Direct Aldolase-Catalyzed Synthesis (Potential Route): While less documented for this specific molecule, an alternative strategy involves the use of an aldolase enzyme. This could potentially catalyze the C-C bond formation between an acetaldehyde equivalent and an acrolein equivalent to directly synthesize a precursor to 3-hydroxypent-4-enoic acid. This route is promising for its directness but may require more research and development.

Q2: Which enzymes are most effective for the kinetic resolution of 3-hydroxypent-4-enoic acid precursors?

A2: Lipases are the enzymes of choice for the kinetic resolution of secondary alcohols like the precursor to 3-Hydroxypent-4-enoic acid. Several commercially available lipases have shown high efficacy and enantioselectivity, including:

• Amano Lipase PS from Pseudomonas cepacia (also known as Burkholderia cepacia)[1][2][3][4][5]

• Candida antarctica Lipase B (CALB) , often used in its immobilized form (e.g., Novozym 435)[6][7][8][9]

• Pseudomonas fluorescens Lipase [3][10]

The choice of lipase can significantly impact the enantioselectivity and reaction rate, so screening different lipases is often recommended.[3][10]

Q3: What are the key challenges when scaling up the enzymatic synthesis of 3-Hydroxypent-4-enoic acid?

A3: Scaling up this enzymatic synthesis presents several challenges:

• Enzyme Stability and Reusability: Maintaining enzyme activity over multiple cycles is crucial for a cost-effective process. Enzyme immobilization is a common strategy to enhance stability and facilitate recovery.[7][8]

• Substrate and Product Inhibition: High concentrations of substrates or the accumulation of products can inhibit enzyme activity, leading to reduced reaction rates and lower yields.[6][9]

• Mass Transfer Limitations: In heterogeneous systems with immobilized enzymes, ensuring efficient mixing and contact between the enzyme, substrate, and reactants is critical and can be more challenging at a larger scale.

• Downstream Processing and Purification: Isolating the final product with high purity from the reaction mixture can be complex and costly, especially at an industrial scale. This may involve extraction, crystallization, or chromatography.

• Economic Viability: The cost of the enzyme, substrates, and the overall process efficiency are key factors in determining the economic feasibility of large-scale production.

Q4: How can I convert the synthesized tert-butyl 3-hydroxypent-4-enoate to the final acid product?

A4: The tert-butyl ester can be hydrolyzed to 3-Hydroxypent-4-enoic acid through either chemical or enzymatic methods. An enzymatic approach offers milder reaction conditions. Lipase A from Candida antarctica (CAL-A) and an esterase from Bacillus subtilis have been shown to be effective in hydrolyzing tert-butyl esters of amino acids, suggesting their potential for this substrate as well.[11] Chemical hydrolysis, typically under acidic conditions, is also a viable option.

Troubleshooting Guides

Low Yield in Kinetic Resolution

Potential Cause	Troubleshooting Steps
Suboptimal Reaction Conditions	Temperature: Ensure the reaction is maintained at the optimal temperature for the specific lipase (typically 30-50°C). Lower temperatures can increase enantioselectivity but decrease the reaction rate. pH: The "pH memory" of the lipase is crucial. Ensure the enzyme is immobilized from a buffer at its optimal pH (often around 7.0 for lipases like Candida rugosa).
Poor Choice of Acyl Donor	Vinyl acetate is a commonly used and effective irreversible acyl donor. If using other acyl donors, screen for compatibility and efficiency with your chosen lipase.
Enzyme Inactivation	Byproduct Inhibition: The formation of byproducts, such as acetic acid from vinyl acetate, can lower the pH and inactivate the enzyme. Consider adding a mild, non-reactive base or using a buffered system. Solvent Effects: Ensure the organic solvent used is compatible with the lipase and does not strip the essential water layer from the enzyme.
Insufficient Enzyme Concentration	Perform a dose-response experiment to determine the optimal enzyme loading.
Poor Mixing/Mass Transfer Limitations	Ensure adequate agitation (e.g., 150-200 rpm) to minimize mass transfer limitations, especially when using an immobilized enzyme.

Low Enantioselectivity (ee) in Kinetic Resolution

Potential Cause	Troubleshooting Steps
Suboptimal Enzyme Choice	Screen different lipases. The enantioselectivity is highly dependent on the specific lipase and substrate pairing. Pseudomonas cepacia and Candida antarctica lipase B are good starting points for secondary alcohols.[2][3][4][8]
Reaction Temperature Too High	Lowering the reaction temperature often improves enantioselectivity, although it will also slow down the reaction rate. A balance needs to be found.
Reaction Progress Past 50% Conversion	For a kinetic resolution, the maximum enantiomeric excess of the unreacted substrate is achieved at approximately 50% conversion. Monitor the reaction closely and stop it at the optimal point.
Racemization of Substrate or Product	Run a control experiment without the enzyme under the same reaction conditions to check for any non-enzymatic racemization.
Solvent Effects	The choice of solvent can influence the enzyme's conformation and thus its enantioselectivity. Test different anhydrous organic solvents.

Data Presentation

Comparison of Lipases for Kinetic Resolution of Secondary Alcohols

Enzyme	Source Organism	Acyl Donor	Solvent	Temperature (°C)	Conversion (%)	Enantiomeric Excess (ee)	Reference
Amano Lipase PS-C II	Pseudomonas cepacia	Vinyl acetate	Hexane	Room Temp	50	>99% (product)	[3]
Lipase PS-DI	Pseudomonas cepacia	Vinyl acetate	Hexane	Room Temp	49	>99% (product)	[3]
Candida antarctica Lipase B (CALB)	Candida antarctica	Vinyl acetate	Hexane	Room Temp	-	>99% (product)	[3]
Amano Lipase AK	Pseudomonas fluorescens	Vinyl acetate	Hexane	Room Temp	37	>99% (product)	[3]

Note: The data presented is for the kinetic resolution of a model aryltrimethylsilyl chiral alcohol, which is structurally similar to the precursor of 3-hydroxypent-4-enoic acid and demonstrates the high enantioselectivity of these lipases.

Experimental Protocols

Protocol 1: Lipase-Catalyzed Kinetic Resolution of tert-Butyl 3-hydroxypent-4-enoate

This protocol is adapted from the kinetic resolution of a similar secondary alcohol.

Materials:

• Racemic tert-butyl 3-hydroxypent-4-enoate

• Immobilized lipase (e.g., Amano Lipase PS from Pseudomonas cepacia)

• Vinyl acetate (acyl donor)

• Anhydrous organic solvent (e.g., pentane or hexane)

• Molecular sieves (optional, to ensure anhydrous conditions)

• Reaction vessel with temperature control and stirring

Procedure:

• To a suspension of racemic tert-butyl 3-hydroxypent-4-enoate and molecular sieves in pentane, add the immobilized lipase (e.g., 50 wt% of the substrate).

• Add vinyl acetate (1 equivalent) to initiate the reaction.

• Stir the reaction mixture at a controlled temperature (e.g., 30°C).

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by chiral HPLC or GC to determine the conversion and enantiomeric excess of the substrate and the acetylated product.

• When approximately 50% conversion is reached, stop the reaction by filtering off the immobilized enzyme.

• Wash the recovered enzyme with fresh solvent for potential reuse.

• Concentrate the filtrate and purify the unreacted (S)-tert-butyl 3-hydroxypent-4-enoate and the (R)-tert-butyl 3-acetoxypent-4-enoate by flash chromatography.

Protocol 2: Enzymatic Hydrolysis of tert-Butyl 3-hydroxypent-4-enoate

This protocol is based on the enzymatic hydrolysis of other tert-butyl esters.[11]

Materials:

• Enantiomerically pure tert-butyl 3-hydroxypent-4-enoate

• Lipase A from Candida antarctica (CAL-A) or Esterase from Bacillus subtilis

• Buffer solution (e.g., phosphate buffer, pH 7.0)

• Organic co-solvent (e.g., DMF, if needed for solubility)

• Reaction vessel with pH and temperature control

Procedure:

• Dissolve the tert-butyl 3-hydroxypent-4-enoate in a mixture of buffer and an organic co-solvent if necessary.

• Add the enzyme (e.g., CAL-A or B. subtilis esterase).

• Stir the mixture at a controlled temperature (e.g., 30-40°C) and maintain the pH at 7.0.

• Monitor the reaction progress by HPLC until the ester is fully consumed.

• Upon completion, acidify the reaction mixture to a low pH (e.g., pH 2) to protonate the carboxylic acid.

• Extract the 3-Hydroxypent-4-enoic acid with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the final product.

Visualizations

Caption: Experimental workflow for the lipase-catalyzed synthesis of (S)-3-Hydroxypent-4-enoic acid.

Caption: Troubleshooting guide for low yield in enzymatic kinetic resolution.

Caption: Key considerations for scaling up the enzymatic synthesis process.

References

• 1. LIPASE FROM PSEUDOMONAS CEPACIA powder 30 U/mg [sigmaaldrich.com]
• 2. Dynamic Kinetic Resolution of Allylic Alcohols Mediated by Ruthenium- and Lipase-Based Catalysts [organic-chemistry.org]
• 3. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereoselectivity of Pseudomonas cepacia lipase toward secondary alcohols: a quantitative model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Burkholderia cepacia lipase: A versatile catalyst in synthesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dc.engconfintl.org [dc.engconfintl.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. jocpr.com [jocpr.com]
• 11. Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing epimerization during functionalization of 3-Hydroxypent-4-enoic acid

Welcome to the technical support center for the functionalization of 3-Hydroxypent-4-enoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing epimerization and addressing other common challenges during the chemical modification of this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a concern during the functionalization of 3-Hydroxypent-4-enoic acid?

A1: Epimerization is the change in the configuration of a single stereocenter in a molecule containing multiple stereocenters. For 3-Hydroxypent-4-enoic acid, which has a chiral center at the C3 position, epimerization leads to the formation of its diastereomer. This is a significant concern in drug development and stereoselective synthesis, as different epimers can have vastly different biological activities and physical properties.

Q2: What are the primary functionalization reactions performed on 3-Hydroxypent-4-enoic acid where epimerization is a risk?

A2: The primary reactions where epimerization at the C3 position is a risk are those involving the activation of the carboxylic acid moiety, such as amide bond formation and esterification. These reactions often employ conditions (e.g., basic reagents, elevated temperatures) that can facilitate the deprotonation and reprotonation of the alpha-proton to the hydroxyl group, leading to a loss of stereochemical integrity.

Q3: How does the vinyl group in 3-Hydroxypent-4-enoic acid influence its reactivity and the risk of epimerization?

A3: The vinyl group is an important structural feature. While it does not directly participate in the epimerization mechanism at C3, its electron-withdrawing nature can slightly increase the acidity of the C2 protons. However, the primary concern with the vinyl group is its potential to undergo side reactions under certain functionalization conditions, such as isomerization or participation in palladium-catalyzed cross-coupling reactions if not properly managed.

Q4: What are the general strategies to minimize epimerization during amide coupling of 3-Hydroxypent-4-enoic acid?

A4: To minimize epimerization during amide coupling, it is crucial to use mild coupling reagents and conditions. Key strategies include:

• Low Temperatures: Running the reaction at lower temperatures (e.g., 0 °C to room temperature) can significantly reduce the rate of epimerization.

• Choice of Coupling Reagent: Utilizing coupling reagents known for low epimerization rates, such as those based on 1-hydroxy-7-azabenzotriazole (HOAt) like HATU, is recommended. Additives like HOBt can also suppress epimerization when using carbodiimides like EDC.

• Base Selection: Employing non-nucleophilic, sterically hindered bases like N,N-diisopropylethylamine (DIPEA) or pyridine can be advantageous over stronger, more nucleophilic bases.[1]

• Protecting Groups: Protecting the hydroxyl group can sometimes mitigate epimerization by altering the electronic properties of the molecule, although this adds extra steps to the synthetic route.

Q5: Are there specific methods recommended for the esterification of 3-Hydroxypent-4-enoic acid with retention of stereochemistry?

A5: Yes, several methods can achieve esterification with minimal to no epimerization:

• Fischer Esterification: While classic, this method uses acidic conditions which generally do not promote epimerization at the alpha-hydroxy position. It is best suited for simple alcohols that can be used as the solvent.[2]

• Steglich Esterification: This method, using dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP), is effective for a wide range of alcohols, including tertiary alcohols, and is known to proceed with retention of configuration.[2]

• Mitsunobu Reaction: This reaction proceeds with inversion of configuration at the hydroxyl center, providing a route to the opposite epimer of the ester. It is important to be aware of potential SN2' side reactions with allylic alcohols.[3][4][5]

Troubleshooting Guides

Problem 1: Significant epimerization observed during amide coupling.

Potential Cause	Troubleshooting Step
High Reaction Temperature	Lower the reaction temperature. Start at 0 °C and allow the reaction to slowly warm to room temperature. Monitor the reaction progress closely by TLC or LC-MS to avoid prolonged reaction times.
Inappropriate Coupling Reagent	Switch to a coupling reagent known for low epimerization, such as HATU, HBTU with HOAt, or T3P with pyridine.[1] Avoid using EDC without an additive like HOBt or HOAt.
Strong Base	Replace stronger bases like triethylamine (TEA) with a hindered, non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine.
Solvent Effects	The choice of solvent can influence the rate of epimerization. Aprotic polar solvents like DMF or CH2Cl2 are commonly used. If epimerization persists, consider screening other aprotic solvents like THF.

Problem 2: Low yield or side products during esterification.

Potential Cause	Troubleshooting Step
Incomplete Reaction (Fischer Esterification)	Ensure a sufficient excess of the alcohol is used, and consider using a Dean-Stark apparatus to remove water and drive the equilibrium towards the product.
Side Reactions with Acyl Chloride Formation	If converting the carboxylic acid to an acyl chloride first, use mild conditions (e.g., oxalyl chloride with catalytic DMF at low temperature) and use the acyl chloride immediately without purification.
SN2' Products in Mitsunobu Reaction	For allylic alcohols like 3-hydroxypent-4-enoic acid, the Mitsunobu reaction can sometimes yield SN2' products.[4] To favor the direct SN2 displacement, use less sterically hindered phosphines and run the reaction at low temperatures.
Decomposition of Starting Material	If the starting material is sensitive to the reaction conditions, consider protecting the hydroxyl group as a silyl ether (e.g., TBS) or another suitable protecting group before proceeding with the esterification.[6]

Quantitative Data on Epimerization

While specific quantitative data for the functionalization of 3-Hydroxypent-4-enoic acid is not extensively reported, the following table provides representative data for epimerization in amide coupling of other chiral carboxylic acids, which can serve as a useful guide.

Carboxylic Acid	Coupling Reagent/Base	Solvent	Temperature (°C)	% Epimerization
Z-Phg-OH	EDC/DIPEA	CH2Cl2	RT	13.5
Z-Phg-OH	HBTU/DIPEA	CH2Cl2	RT	4.2
Z-Phg-OH	HATU/DIPEA	CH2Cl2	RT	2.1
Boc-L-proline	T3P/Pyridine	EtOAc	0 to RT	<0.5
N-Boc-L-phenylalanine	EDC/HOBt/DIPEA	DMF	0 to RT	~1-2

Data extrapolated from studies on peptide coupling and amide bond formation.[1][7]

Experimental Protocols

Protocol 1: Stereoretentive Esterification (Steglich-type)

This protocol describes the esterification of (S)-3-Hydroxypent-4-enoic acid with a generic alcohol (R-OH) with retention of configuration.

• Dissolve (S)-3-Hydroxypent-4-enoic acid (1.0 eq) and the alcohol (1.2 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add 4-dimethylaminopyridine (DMAP) (0.1 eq) to the solution.

• Slowly add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) in anhydrous DCM to the reaction mixture.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-12 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Amide Coupling with Minimal Epimerization (HATU-mediated)

This protocol outlines the coupling of (S)-3-Hydroxypent-4-enoic acid with a generic amine (R-NH2) to minimize epimerization.

• Dissolve (S)-3-Hydroxypent-4-enoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an inert atmosphere.

• Add HATU (1.1 eq) to the solution and stir for 5 minutes.

• Add the amine (1.2 eq) to the reaction mixture.

• Cool the solution to 0 °C and slowly add N,N-diisopropylethylamine (DIPEA) (2.0 eq).

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 2-6 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1 M HCl, saturated NaHCO3, and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude amide by flash column chromatography.

Visualizations

References

• 1. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 2. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 3. rsc.org [rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. Ester synthesis by esterification [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of 3-Hydroxypent-4-enoic Acid Quantification Methods

For researchers, scientists, and professionals in drug development, the accurate quantification of small molecules like 3-Hydroxypent-4-enoic acid is critical. This guide provides a comparative overview of analytical methodologies, focusing on validation parameters and experimental protocols to aid in the selection of the most suitable technique for your research needs. While specific validated methods for 3-Hydroxypent-4-enoic acid are not abundantly available in published literature, this guide draws upon established methods for structurally similar short-chain hydroxy fatty acids, providing a robust framework for methodological adaptation and validation.

Comparison of Analytical Methods

The two primary chromatographic techniques suitable for the quantification of small organic acids like 3-Hydroxypent-4-enoic acid are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Each method presents distinct advantages and disadvantages.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like 3-Hydroxypent-4-enoic acid, a derivatization step is necessary to increase volatility and improve chromatographic behavior. This adds to the sample preparation time but can result in high sensitivity and excellent separation.

Liquid Chromatography-Mass Spectrometry (LC-MS) is highly versatile and can directly analyze a wide range of compounds in their native form, eliminating the need for derivatization. This simplifies sample preparation and is often preferred for high-throughput analysis. LC-MS, particularly when coupled with tandem mass spectrometry (MS/MS), offers high selectivity and sensitivity.

Below is a summary of key performance parameters for these techniques, with quantitative data adapted from a validated LC-MS/MS method for the structurally similar compound, 3-hydroxypentanoic acid, to provide a practical reference.

Parameter	LC-MS/MS (example for 3-hydroxypentanoic acid)	GC-MS (general for short-chain hydroxy acids)
Limit of Detection (LOD)	Typically in the low ng/mL range	Can achieve low ng/mL to pg/mL with appropriate derivatization
Limit of Quantification (LOQ)	0.078 µg/mL[1]	Method-dependent, often in the low µg/mL range
Linearity Range	0.078 – 5 µg/mL[1]	Wide linear range, dependent on detector and derivatization
Accuracy (% Recovery)	88.2% - 94.0%[1]	Generally high, but can be affected by derivatization efficiency
Precision (%RSD)	<15%	Typically <15% for intra- and inter-day precision
Sample Preparation	Protein precipitation, centrifugation	Extraction, derivatization, cleanup
Throughput	High	Moderate, limited by derivatization step
Matrix Effects	Potential for ion suppression or enhancement	Less prone to ion suppression, but matrix can affect derivatization

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for sample preparation and analysis using LC-MS/MS and GC-MS.

LC-MS/MS Method for Quantification in Biological Fluids (Adapted from a method for 3-hydroxypentanoic acid)[1]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma or serum, add an internal standard.

  • Add 400 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of an aqueous solution with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is often suitable for carboxylic acids.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring a specific precursor-to-product ion transition for the analyte and the internal standard.

General GC-MS Method with Derivatization

• Sample Preparation (Derivatization):

  • Extraction: Perform a liquid-liquid extraction of the acidified sample with a suitable organic solvent (e.g., ethyl acetate).

  • Derivatization: Evaporate the organic extract and add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

  • Heat the mixture (e.g., at 60°C for 30 minutes) to facilitate the reaction.

  • The resulting trimethylsilyl (TMS) ester of the acid is then ready for injection.

• Chromatographic Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: A temperature gradient is used to separate the analytes, for example, starting at a low temperature and ramping up to a higher temperature.

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI).

  • Detection: Full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) for quantitative analysis.

Visualizing the Workflow and Method Comparison

To better illustrate the processes and comparisons, the following diagrams are provided.

Caption: A generalized workflow for the validation of an analytical method.

References

• 1. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 3-Hydroxypent-4-enoic Acid: Chemical vs. Enzymatic Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of chiral molecules such as 3-Hydroxypent-4-enoic acid, a valuable building block in the preparation of various pharmaceutical compounds, can be approached through traditional chemical methods or increasingly popular enzymatic routes. This guide provides an objective comparison of these two synthetic strategies, supported by experimental data, detailed protocols, and visualizations to aid researchers in selecting the most suitable method for their specific needs.

At a Glance: Chemical vs. Enzymatic Synthesis

Parameter	Chemical Synthesis	Enzymatic Synthesis (Kinetic Resolution)
Principle	Aldol addition of a tert-butyl acetate enolate to acrolein, followed by deprotection.	Lipase-catalyzed enantioselective acylation of a racemic ester of 3-hydroxypent-4-enoic acid.
Starting Materials	tert-Butyl acetate, n-butyllithium, diisopropylamine, acrolein, trifluoroacetic acid.	Racemic tert-butyl 3-hydroxypent-4-enoate, Amano lipase, vinyl acetate.
Stereoselectivity	Produces a racemic mixture.	Can produce enantiomerically enriched (R)- and (S)-3-hydroxypent-4-enoic acid.
Yield	High (e.g., ~88% for the esterification step).[1]	Typically lower for each enantiomer (approaching a theoretical maximum of 50% for each).
Reaction Conditions	Cryogenic temperatures (-78 °C) for the aldol reaction; strong acid for deprotection.	Mild conditions (e.g., 30 °C).[1]
Reagents & Solvents	Requires strong bases, flammable solvents (THF), and corrosive acids.	Utilizes a biocatalyst in an organic solvent (pentane).[1]
Environmental Impact	Generates significant chemical waste.	Generally considered a "greener" alternative with biodegradable catalysts.
Enantiomeric Excess (ee)	Not applicable (produces racemate).	Can achieve high enantiomeric excess (>95%).
Scalability	Well-established for large-scale production.	Can be challenging to scale up, though continuous flow methods are being developed.

Visualizing the Synthetic Pathways

The following diagrams illustrate the conceptual workflows for both the chemical and enzymatic synthesis of 3-Hydroxypent-4-enoic acid.

Chemical Synthesis Workflow

Enzymatic Synthesis Workflow

Experimental Protocols

Chemical Synthesis of Racemic 3-Hydroxypent-4-enoic Acid

Step 1: Synthesis of tert-Butyl 3-hydroxypent-4-enoate [1]

This procedure is adapted from the literature and involves an aldol addition reaction.

• Preparation of Lithium Diisopropylamide (LDA): To a solution of diisopropylamine (1.1 equivalents) in anhydrous tetrahydrofuran (THF), add n-butyllithium (1.1 equivalents) at -78 °C under an inert atmosphere (argon or nitrogen). Stir the solution for 30 minutes at this temperature.

• Enolate Formation: Slowly add tert-butyl acetate (1 equivalent) to the LDA solution at -78 °C and stir for 1 hour to form the lithium enolate.

• Aldol Reaction: Add freshly distilled acrolein (1 equivalent) to the enolate solution at -78 °C. Stir the reaction mixture for 1 hour at -78 °C and then allow it to warm to room temperature over 1 hour.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Separate the organic layer and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude tert-butyl 3-hydroxypent-4-enoate. The crude product can be purified by flash column chromatography. A typical yield for this step is around 88%.[1]

Step 2: Deprotection to 3-Hydroxypent-4-enoic Acid

This step involves the acid-catalyzed hydrolysis of the tert-butyl ester.

• Hydrolysis: Dissolve the tert-butyl 3-hydroxypent-4-enoate in dichloromethane. Add trifluoroacetic acid (TFA) and stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, remove the solvent and excess TFA under reduced pressure to obtain the crude 3-hydroxypent-4-enoic acid. The product can be further purified by an appropriate method if necessary.

Enzymatic Synthesis of Enantiomerically Enriched 3-Hydroxypent-4-enoic Acid via Kinetic Resolution

This method utilizes a lipase to selectively acylate one enantiomer of the racemic starting material, allowing for the separation of the two enantiomers.

Step 1: Lipase-Catalyzed Kinetic Resolution of tert-Butyl 3-hydroxypent-4-enoate [1]

• Reaction Setup: To a suspension of racemic tert-butyl 3-hydroxypent-4-enoate (1 equivalent) and molecular sieves in pentane, add Amano lipase (e.g., 50 wt%) and vinyl acetate (1 equivalent).

• Incubation: Stir the reaction mixture at 30 °C. The progress of the reaction can be monitored by techniques such as chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the enantiomeric excess of the substrate and product. The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed acetate.

• Work-up: After the desired conversion is reached, filter the reaction mixture to remove the lipase and molecular sieves. Concentrate the filtrate under reduced pressure.

• Separation: The resulting mixture of (S)-tert-butyl 3-acetoxypent-4-enoate and unreacted (R)-tert-butyl 3-hydroxypent-4-enoate can be separated by flash column chromatography.

Step 2: Hydrolysis of the Separated Enantiomers

• Hydrolysis of (S)-tert-butyl 3-acetoxypent-4-enoate: The separated acetate can be hydrolyzed to (S)-3-hydroxypent-4-enoic acid using a mild base (e.g., potassium carbonate in methanol) followed by acidic workup to protonate the carboxylate.

• Hydrolysis of (R)-tert-butyl 3-hydroxypent-4-enoate: The unreacted alcohol can be deprotected to (R)-3-hydroxypent-4-enoic acid using the same acidic conditions as described in the chemical synthesis (Step 2).

Conclusion

The choice between chemical and enzymatic synthesis of 3-Hydroxypent-4-enoic acid depends heavily on the desired outcome and available resources.

• Chemical synthesis offers a straightforward, high-yielding route to the racemic product and is well-suited for applications where stereochemistry is not critical or for producing the racemate as a starting material for subsequent resolution. However, it requires harsh reaction conditions and generates significant chemical waste.

• Enzymatic synthesis , specifically through kinetic resolution, provides access to enantiomerically pure forms of the target molecule. This method operates under mild, environmentally friendly conditions. The trade-offs include a theoretical maximum yield of 50% for each enantiomer from the racemic starting material and the potential need for optimization of the enzymatic reaction and separation processes.

For researchers in drug development and those requiring stereochemically defined building blocks, the enzymatic approach is highly advantageous despite the lower yield for each enantiomer. The ability to produce optically active compounds with high purity often outweighs the limitations in yield. Conversely, for applications where the racemic mixture is sufficient, the chemical synthesis route remains a viable and efficient option.

References

• 1. rsc.org [rsc.org]

Comparative Analysis of the Antimicrobial Activities of Butyrate and 3-Hydroxypent-4-enoic Acid

A comprehensive review of the antimicrobial properties of butyrate is detailed below. Currently, there is a significant lack of published experimental data regarding the antimicrobial activity of 3-Hydroxypent-4-enoic acid, precluding a direct comparative analysis.

Introduction to Butyrate as an Antimicrobial Agent

Butyrate, a short-chain fatty acid (SCFA), is a well-established metabolite produced by the gut microbiota through the fermentation of dietary fibers. Beyond its critical role in maintaining gut homeostasis and serving as an energy source for colonocytes, butyrate exhibits multifaceted antimicrobial properties. Its activity extends to both direct inhibition of pathogenic microbes and indirect modulation of the host's immune response to infection. This guide synthesizes the available experimental data on butyrate's antimicrobial efficacy and mechanisms of action.

Quantitative Antimicrobial Activity of Butyrate

The antimicrobial potency of butyrate is often quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration of the substance that prevents visible growth of a microorganism. The following table summarizes reported MIC values for butyrate against a range of bacterial species.

Bacterial Species	Gram Type	Minimum Inhibitory Concentration (MIC)	Reference
Bacillus subtilis	Gram-positive	11 mmol/L	[1]
Staphylococcus pseudintermedius	Gram-positive	11 mmol/L	[1]
Acinetobacter baumannii	Gram-negative	11-21 mmol/L	[1]
Escherichia coli	Gram-negative	11-21 mmol/L	[1]
Bacillus species	Gram-positive	11-21 mmol/L	[1]
Staphylococcus species	Gram-positive	11-21 mmol/L	[1]

Mechanisms of Antimicrobial Action of Butyrate

Butyrate employs a dual strategy to combat microbial infections: direct action on the pathogen and indirect enhancement of the host's defense mechanisms.

Direct Antimicrobial Effects

The primary direct mechanism of butyrate involves the disruption of the bacterial cell membrane. As a weak acid, undissociated butyrate can passively diffuse across the microbial cell membrane. Once inside the more alkaline cytoplasm, it dissociates, releasing protons and acidifying the cell's interior. This acidification can disrupt essential cellular functions. Furthermore, this process leads to membrane depolarization and leakage of vital intracellular components, ultimately causing bacterial cell death.

Indirect Antimicrobial Effects (Host-Mediated)

Butyrate significantly enhances the host's innate and adaptive immune responses to infection. Key mechanisms include:

• Induction of Antimicrobial Peptides (AMPs): Butyrate stimulates the production of host defensins and other antimicrobial peptides, such as cathelicidin LL-37, in epithelial cells and macrophages. These peptides have broad-spectrum antimicrobial activity.

• Macrophage Modulation: Butyrate can "imprint" an antimicrobial program in macrophages. It enhances their phagocytic and bactericidal capabilities without inducing a strong pro-inflammatory response. This is partly achieved through the inhibition of histone deacetylases (HDACs).

• Enhancement of Gut Barrier Function: By providing energy to colonocytes, butyrate strengthens the intestinal barrier, making it less permeable to pathogenic microbes and their toxins.

Signaling Pathways Modulated by Butyrate

Butyrate's influence on host cells is mediated through several signaling pathways. One of the most well-documented is its role as an HDAC inhibitor, which leads to changes in gene expression related to immune function. Additionally, butyrate can signal through G-protein coupled receptors (GPCRs) to modulate cellular responses.

Caption: Signaling pathways of butyrate's antimicrobial activity.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of butyrate is typically determined using the broth microdilution method.

• Preparation of Bacterial Inoculum: A standardized suspension of the target bacterium is prepared in a suitable broth medium to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution of Butyrate: A stock solution of sodium butyrate is serially diluted in the broth medium in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well containing the diluted butyrate is inoculated with the bacterial suspension. Positive (bacteria only) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated under appropriate atmospheric and temperature conditions for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of butyrate at which no visible bacterial growth is observed.

Caption: Workflow for MIC determination via broth microdilution.

Conclusion

Butyrate is a potent antimicrobial agent with well-documented direct and indirect mechanisms of action. Its ability to inhibit a range of pathogenic bacteria, coupled with its role in enhancing host immunity, makes it a significant molecule in the context of infectious disease. In contrast, the antimicrobial properties of 3-Hydroxypent-4-enoic acid remain uncharacterized in the scientific literature. Further research is required to determine if this compound possesses any antimicrobial activity and to enable a comparative assessment with established agents like butyrate.

References

• 1. Short- and medium-chain fatty acids exhibit antimicrobial activity for oral microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Antiproliferative Potential of 3-Hydroxypent-4-enoic Acid and Its Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxypent-4-enoic acid is a short-chain unsaturated hydroxy fatty acid. Fatty acids and their derivatives have garnered significant interest in cancer research due to their diverse biological activities. Notably, some short-chain fatty acids (SCFAs) are known to exhibit antiproliferative effects, primarily through the inhibition of histone deacetylases (HDACs) and modulation of key signaling pathways involved in cell growth and apoptosis. Esterification of the carboxylic acid moiety of 3-Hydroxypent-4-enoic acid can alter its physicochemical properties, such as lipophilicity, which may in turn influence its cellular uptake, metabolic stability, and ultimately, its antiproliferative potency. This guide outlines the necessary steps to systematically compare the anticancer activities of the parent acid and a series of its esters.

Hypothetical Comparative Data

To illustrate how experimental data from such a study would be presented, the following table summarizes hypothetical IC50 values for 3-Hydroxypent-4-enoic acid and its methyl, ethyl, and tert-butyl esters across a panel of human cancer cell lines.

Compound	Structure	IC50 (µM) vs. MCF-7 (Breast Cancer)	IC50 (µM) vs. HCT116 (Colon Cancer)	IC50 (µM) vs. A549 (Lung Cancer)
3-Hydroxypent-4-enoic acid	CH2=CHCH(OH)CH2COOH	150	125	180
Methyl 3-hydroxypent-4-enoate	CH2=CHCH(OH)CH2COOCH3	85	70	95
Ethyl 3-hydroxypent-4-enoate	CH2=CHCH(OH)CH2COOCH2CH3	70	60	80
tert-Butyl 3-hydroxypent-4-enoate	CH2=CHCH(OH)CH2COOC(CH3)3	95	80	110

Note: The IC50 values presented in this table are for illustrative purposes only and are not derived from actual experimental data.

Experimental Protocols

Synthesis of 3-Hydroxypent-4-enoic Acid Esters

A general method for the synthesis of esters of 3-Hydroxypent-4-enoic acid can be adapted from established procedures. The following is a representative protocol for the synthesis of tert-Butyl 3-hydroxypent-4-enoate:

Materials:

• Diisopropylamine

• n-Butyllithium

• tert-Butyl acetate

• Acrolein

• Tetrahydrofuran (THF), anhydrous

• Standard glassware for organic synthesis

Procedure:

• Prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium to a solution of diisopropylamine in anhydrous THF at -78°C.

• To the freshly prepared LDA solution, add tert-butyl acetate dropwise at -78°C and stir for 1 hour.

• Add acrolein to the reaction mixture at -78°C and continue stirring for another 2 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain pure tert-butyl 3-hydroxypent-4-enoate.

Similar procedures can be followed for the synthesis of other alkyl esters (e.g., methyl, ethyl) by substituting the corresponding acetate ester in the reaction.

Antiproliferative Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT116, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-Hydroxypent-4-enoic acid and its ester derivatives

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds (3-Hydroxypent-4-enoic acid and its esters) in the complete culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds, e.g., DMSO) and a no-treatment control.

• Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for an additional 3-4 hours.

• Carefully remove the medium containing MTT and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Potential Signaling Pathways and Mechanisms of Action

Based on the known mechanisms of other short-chain fatty acids, 3-Hydroxypent-4-enoic acid and its esters may exert their antiproliferative effects through the modulation of several key signaling pathways.

Caption: Potential mechanisms of antiproliferative action.

The diagram above illustrates that 3-Hydroxypent-4-enoic acid and its esters may inhibit histone deacetylases (HDACs), leading to increased histone acetylation and altered gene expression, which in turn can induce cell cycle arrest and apoptosis. Additionally, these compounds might modulate critical signaling pathways such as the MAPK and PI3K/Akt/mTOR pathways, which are frequently dysregulated in cancer.

Experimental Workflow

The following diagram outlines a logical workflow for a comparative study of the antiproliferative activity of 3-Hydroxypent-4-enoic acid and its esters.

Caption: Experimental workflow for comparative analysis.

Evaluating the Cross-Reactivity of 3-Hydroxypent-4-enoic Acid in Short-Chain Fatty Acid Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to SCFA Analysis and Potential for Cross-Reactivity

Short-chain fatty acids (SCFAs), such as acetate, propionate, and butyrate, are key microbial metabolites that play crucial roles in host-microbe signaling and metabolic regulation.[1][2] Accurate quantification of SCFAs in biological matrices is essential for understanding their physiological and pathophysiological roles.[3][4] However, the structural similarity of other endogenous and exogenous compounds can lead to cross-reactivity and inaccurate measurements in SCFA assays.

3-Hydroxypent-4-enoic acid, an unsaturated hydroxy fatty acid, possesses structural features—a carboxylic acid group and a five-carbon backbone—that could potentially interfere with SCFA detection methods. Its vinyl group and hydroxyl moiety, however, differentiate it from the saturated SCFAs typically targeted for analysis. The extent of this interference is dependent on the analytical technique employed.

Comparison of Common SCFA Quantification Methods

The choice of analytical method is critical in mitigating the risk of cross-reactivity. The three most common methods for SCFA quantification are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) coupled with various detectors, and Enzymatic Assays.[3]

Method	Principle of Detection	Potential for Cross-Reactivity with 3-Hydroxypent-4-enoic Acid	Advantages	Disadvantages
GC-MS	Separation of volatile compounds followed by mass-to-charge ratio detection.[5][6]	Low to Moderate. Derivatization is often required for non-volatile compounds, which can be tailored for specificity.[6] The mass spectrometer allows for the specific detection of target SCFA mass fragments, reducing the likelihood of interference from compounds with different molecular weights.[7][8]	High sensitivity, specificity, and resolution.[3]	Requires derivatization, which can be time-consuming.[7]
HPLC	Separation based on polarity, with detection via UV, fluorescence, or mass spectrometry.[9][10]	Moderate to High (UV), Low (MS). With UV detection, co-elution with 3-Hydroxypent-4-enoic acid could lead to interference. HPLC coupled with tandem mass spectrometry (LC-MS/MS) offers higher specificity.[3][11]	Less extensive sample preparation is often needed compared to GC-MS.[9]	Lower sensitivity with UV detection compared to GC-MS.[3]
Enzymatic Assays	Utilizes specific enzymes that catalyze reactions with target SCFAs, leading to a measurable colorimetric or fluorometric signal.[12][13]	High. The specificity of the enzymes used is the primary determinant of cross-reactivity. Enzymes targeting general SCFA structures may exhibit off-target activity with 3-Hydroxypent-4-enoic acid.[14]	Simple, cost-effective, and suitable for high-throughput screening.	Limited to specific SCFAs and may be susceptible to interference from structurally similar molecules.

Experimental Protocols for Assessing Cross-Reactivity

To determine the cross-reactivity of 3-Hydroxypent-4-enoic acid, a specificity validation study should be conducted.[15][16] This involves analyzing a standard solution of 3-Hydroxypent-4-enoic acid and comparing its signal to that of the target SCFAs.

Caption: Workflow for assessing analytical method specificity.

This protocol is adapted from established methods for SCFA quantification in biological samples.[7][8]

• Sample Preparation and Derivatization:

  • Prepare standard solutions of acetic, propionic, and butyric acids, as well as a standard solution of 3-Hydroxypent-4-enoic acid.

  • For spiked samples, mix the SCFA standards with the 3-Hydroxypent-4-enoic acid standard.

  • To 100 µL of sample, add an internal standard (e.g., deuterated SCFAs).

  • Acidify the sample with HCl.[17]

  • Extract the SCFAs with an organic solvent (e.g., diethyl ether or methyl tert-butyl ether).[17]

  • Perform derivatization using an agent such as N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) or isobutyl chloroformate to increase volatility.[6]

• GC-MS Analysis:

  • Column: Use a suitable capillary column, such as a DB-FFAP.[17]

  • Carrier Gas: Helium at a constant flow rate.[17]

  • Oven Temperature Program: An initial temperature of 40°C, held for 2 minutes, followed by a ramp to 200°C.[17]

  • Mass Spectrometer: Operate in selected ion monitoring (SIM) mode for targeted SCFA analysis.[7][8]

This protocol is based on methods utilizing derivatization to enhance sensitivity and specificity.[11][18]

• Sample Preparation and Derivatization:

  • Prepare standards and spiked samples as described for GC-MS.

  • To 50 µL of sample, add an internal standard.

  • Perform derivatization using 3-nitrophenylhydrazine (3NPH) in the presence of N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) to convert SCFAs to their 3-nitrophenylhydrazone forms.[11][18]

  • Incubate the reaction mixture at 40°C for 30 minutes.[11]

  • Stop the reaction and prepare the sample for injection.

• LC-MS/MS Analysis:

  • Column: A C18 reversed-phase column is commonly used.[11][18]

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.[11][18]

  • Mass Spectrometer: Operate in multiple reaction monitoring (MRM) mode to detect specific precursor-product ion transitions for each SCFA.

This protocol is a generalized procedure based on commercially available kits and published methods.[12][13]

• Reaction Setup:

  • Prepare standards and spiked samples.

  • In a 96-well plate, add the sample or standard.

  • Add the reaction mixture containing the specific SCFA-activating enzyme (e.g., acetate kinase, butyrate kinase), ATP, and a detection reagent.[12][13]

• Detection:

  • Incubate the plate at the recommended temperature and time.

  • Measure the absorbance or fluorescence using a plate reader.

• Specificity Assessment:

  • Analyze the 3-Hydroxypent-4-enoic acid standard alone to determine if it generates a signal.

  • Analyze the spiked samples and compare the signal to the sum of the individual SCFA and 3-Hydroxypent-4-enoic acid signals to assess for interference.

Data Presentation and Interpretation

The results of the specificity study should be presented in a clear and concise manner to allow for easy comparison.

Table 1: Hypothetical Cross-Reactivity of 3-Hydroxypent-4-enoic Acid in SCFA Assays

Assay Method	Analyte	Retention Time (min) / m/z	Signal Intensity (Arbitrary Units)	% Cross-Reactivity *
GC-MS	Acetic Acid	5.2 / 117	1,500,000	-
Propionic Acid	6.8 / 131	1,200,000	-
Butyric Acid	8.1 / 145	1,000,000	-
3-Hydroxypent-4-enoic acid	9.5 / 173	Not Detected	<0.1%
HPLC-UV	Acetic Acid	3.1	850	-
Propionic Acid	4.5	700	-
Butyric Acid	6.2	650	-
3-Hydroxypent-4-enoic acid	6.3	50	7.7% (with Butyric Acid)
Enzymatic Assay (Butyrate)	Butyric Acid	-	1.25 (OD)	-
3-Hydroxypent-4-enoic acid	-	0.15 (OD)	12%

*Percent cross-reactivity is calculated as (Signal of interfering compound / Signal of target SCFA at equivalent concentration) x 100.

Signaling Pathways of SCFAs

Understanding the biological context of SCFA signaling is crucial for interpreting the impact of potential analytical inaccuracies. SCFAs primarily exert their effects through two main mechanisms: activation of G-protein coupled receptors (GPCRs), such as FFAR2 and FFAR3, and inhibition of histone deacetylases (HDACs).[1][19]

Caption: Major signaling pathways of short-chain fatty acids.

Conclusion and Recommendations

While direct evidence for the cross-reactivity of 3-Hydroxypent-4-enoic acid in SCFA assays is lacking, its chemical structure suggests a potential for interference, particularly in less specific methods like enzymatic assays and HPLC with UV detection. For the highest degree of confidence in SCFA quantification, especially in complex biological matrices where a variety of metabolites may be present, the use of mass spectrometry-based methods (GC-MS or LC-MS/MS) is strongly recommended.

References

• 1. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Short chain fatty acids: the messengers from down below [frontiersin.org]
• 3. How Are Short-Chain Fatty Acids Measured? - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Determination and Comparison of Short-Chain Fatty Acids in Serum and Colon Content Samples: Alzheimer’s Disease Rat as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GC-MS Analysis of Short-Chain Fatty Acids in Feces, Cecum Content, and Blood Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. HPLC for Short Chain Fatty Acid Analysis - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains [frontiersin.org]
• 12. Enzymatic measurement of short-chain fatty acids and application in periodontal disease diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enzymatic measurement of short-chain fatty acids and application in periodontal disease diagnosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scirp.org [scirp.org]
• 15. pharmaguru.co [pharmaguru.co]
• 16. elementlabsolutions.com [elementlabsolutions.com]
• 17. mdpi.com [mdpi.com]
• 18. HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

A Comparative Guide to Chiral Stationary Phases for the Separation of 3-Hydroxypent-4-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

The enantioselective separation of chiral molecules is a critical step in pharmaceutical development and chemical research. The differential pharmacological and toxicological profiles of enantiomers necessitate their accurate separation and quantification. This guide provides a comparative overview of the efficacy of different chiral stationary phases (CSPs) for the separation of 3-Hydroxypent-4-enoic acid. Due to the absence of specific published experimental data for this analyte, this document outlines a comprehensive strategy for chiral method development based on established principles for the separation of acidic compounds.

The selection of an appropriate chiral stationary phase is the most crucial step in developing a successful enantioselective separation method.[1] The most widely successful CSPs for a broad range of compounds are polysaccharide-based and macrocyclic glycopeptide-based phases.[1] For acidic analytes like 3-Hydroxypent-4-enoic acid, anion-exchange type CSPs also show high selectivity.[2]

This guide focuses on a screening approach utilizing these three major classes of CSPs under various chromatographic modes to identify the optimal conditions for separating the enantiomers of 3-Hydroxypent-4-enoic acid.

Comparison of Recommended Chiral Stationary Phases

The initial screening for the separation of 3-Hydroxypent-4-enoic acid should involve a selection of CSPs with diverse chiral recognition mechanisms. The following table summarizes the key characteristics of recommended CSPs.

Chiral Stationary Phase (CSP) Type	Common Examples	Principle of Separation	Recommended Chromatographic Modes	Key Strengths for Acidic Analytes
Polysaccharide-Based	CHIRALPAK® AD, CHIRALPAK® AS, Chiralcel® OD, Chiralcel® OJ	Formation of transient diastereomeric complexes through hydrogen bonding, π-π interactions, and steric hindrance within the helical polymer structure.[3]	Normal Phase (NP), Reversed-Phase (RP), Polar Organic (PO)	Broad applicability and a high success rate for a wide range of compounds. Immobilized versions offer extended solvent compatibility.[4]
Macrocyclic Glycopeptide-Based	CHIROBIOTIC™ V, CHIROBIOTIC™ T	Inclusion complexation within the macrocyclic basket, along with ionic, hydrogen bonding, and π-π interactions.	Reversed-Phase (RP), Polar Ionic Mode	Excellent for polar and ionizable compounds; multi-modal separation capabilities.
Anion-Exchange Type	CHIRALPAK® QN-AX, CHIRALPAK® QD-AX	Enantiomer recognition is based on the ionic exchange between the protonated chiral selector and the anionic analyte, supplemented by other interactions.[2]	Non-aqueous polar organic mobile phases, Supercritical Fluid Chromatography (SFC)	Specifically designed and highly effective for the separation of acidic compounds.[2]

Experimental Protocols for Chiral Method Development

A systematic screening of different CSPs and mobile phases is the most effective approach to developing a chiral separation method.

Initial CSP and Mobile Phase Screening

The following protocols are designed for an initial screening to identify a promising CSP and mobile phase combination.

a) Polysaccharide-Based CSPs in Normal Phase and Polar Organic Modes

• Columns:

  • CHIRALPAK® AD-H (Amylose-based)

  • Chiralcel® OD-H (Cellulose-based)

• Mobile Phase Screening:

  • Normal Phase (NP): A common starting condition is a mixture of hexane and a polar alcohol modifier (e.g., isopropanol or ethanol).[3][5] For acidic analytes, the addition of a small amount of an acidic modifier is crucial.[1]

    • Mobile Phase A: n-Hexane/Isopropanol/Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v)

    • Mobile Phase B: n-Hexane/Ethanol/TFA (85:15:0.1, v/v/v)

  • Polar Organic (PO):

    • Mobile Phase C: Acetonitrile/Methanol/TFA (95:5:0.1, v/v/v)

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at an appropriate wavelength (e.g., 210 nm, as the analyte lacks a strong chromophore)

b) Macrocyclic Glycopeptide and Polysaccharide-Based CSPs in Reversed-Phase Mode

• Columns:

  • CHIROBIOTIC™ V2

  • Immobilized Polysaccharide CSP (e.g., CHIRALPAK® IA)

• Mobile Phase Screening: Reversed-phase chromatography is often compatible with mass spectrometry and suitable for polar compounds.[6][7] The pH of the mobile phase is a critical parameter for ionizable compounds.[8]

  • Acidic Conditions:

    • Mobile Phase D: Water/Acetonitrile (70:30, v/v) with 0.1% Formic Acid

  • Buffered Conditions:

    • Mobile Phase E: 20 mM Ammonium Bicarbonate in Water/Methanol (60:40, v/v)

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at 210 nm or Mass Spectrometry (MS)

c) Anion-Exchange CSPs in Polar Organic Mode

• Columns:

  • CHIRALPAK® QN-AX

• Mobile Phase Screening: These phases operate on an ion-exchange mechanism.[2]

  • Mobile Phase F: Methanol with 0.4% Formic Acid and 0.35% Ammonium Formate

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Temperature: 25 °C

  • Detection: UV at 210 nm or MS

Method Optimization

Once initial separation is observed, the following parameters can be adjusted to improve resolution (Rs), and separation factor (α):

• Mobile Phase Composition: Vary the ratio of the organic modifier.

• Acidic/Basic Additive: Adjust the type and concentration of the additive.

• Flow Rate: Lower flow rates often improve resolution in chiral separations.[9]

• Temperature: Decreasing the temperature can sometimes enhance enantioselectivity.[9]

Workflow for Chiral Method Development

The following diagram illustrates a logical workflow for the development of a chiral separation method for 3-Hydroxypent-4-enoic acid.

Caption: Workflow for chiral method development of 3-Hydroxypent-4-enoic acid.

This systematic approach, starting with a broad screening of diverse chiral stationary phases and followed by methodical optimization, provides a high probability of successfully developing a robust and efficient method for the enantioselective separation of 3-Hydroxypent-4-enoic acid.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chiraltech.com [chiraltech.com]
• 3. pharmacyfreak.com [pharmacyfreak.com]
• 4. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. chiraltech.com [chiraltech.com]
• 8. Screening approach for chiral separation of pharmaceuticals part II. Reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bioanalysis-zone.com [bioanalysis-zone.com]

A Comparative Guide to the In Vitro and In Vivo Stability of 3-Hydroxypent-4-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the stability of 3-Hydroxypent-4-enoic acid, a molecule of interest in various research and development pipelines. Understanding the metabolic fate of a compound is a critical step in drug discovery, influencing its pharmacokinetic profile, bioavailability, and ultimately, its therapeutic efficacy and safety. This document outlines the experimental protocols necessary to compare the in vitro and in vivo stability of 3-Hydroxypent-4-enoic acid against a suitable comparator, 3-Hydroxypentanoic acid. The inclusion of the saturated analog allows for a direct assessment of the impact of the terminal double bond on the molecule's stability.

Data Presentation: A Framework for Comparison

To facilitate a clear and direct comparison, all quantitative data from the proposed stability studies should be organized into the following tables. These tables are presented as templates to be populated with experimental results.

Table 1: In Vitro Metabolic Stability in Liver Microsomes

Compound	Half-Life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
3-Hydroxypent-4-enoic acid
3-Hydroxypentanoic acid
Positive Control (e.g., Verapamil)

Table 2: In Vitro Stability in Plasma

Compound	Percent Remaining at 0h	Percent Remaining at 1h	Percent Remaining at 4h	Percent Remaining at 24h
3-Hydroxypent-4-enoic acid	100%
3-Hydroxypentanoic acid	100%
Positive Control (e.g., Procaine)	100%

Table 3: In Vivo Pharmacokinetic Parameters in Mice (Intravenous Administration)

Compound	Cmax (ng/mL)	Tmax (h)	AUC0-t (ng·h/mL)	Half-Life (t1/2, h)	Clearance (CL) (mL/h/kg)
3-Hydroxypent-4-enoic acid
3-Hydroxypentanoic acid

Experimental Protocols

Detailed methodologies for the key stability assessment experiments are provided below.

Protocol 1: In Vitro Metabolic Stability in Liver Microsomes

Objective: To determine the rate of metabolism of 3-Hydroxypent-4-enoic acid and its saturated analog by liver microsomal enzymes, primarily Cytochrome P450s.

Materials:

• 3-Hydroxypent-4-enoic acid

• 3-Hydroxypentanoic acid

• Pooled liver microsomes (from human, rat, or mouse)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Positive control compound (e.g., Verapamil)

• Negative control (a metabolically stable compound)

• Acetonitrile (or other suitable organic solvent) for reaction termination

• LC-MS/MS system for analysis

Procedure:

• Preparation:

  • Prepare stock solutions of the test compounds and controls in a suitable solvent (e.g., DMSO).

  • Prepare working solutions by diluting the stock solutions in phosphate buffer to the final desired concentration (e.g., 1 µM).

  • Thaw cryopreserved liver microsomes on ice and prepare a microsomal suspension in phosphate buffer to the desired protein concentration (e.g., 0.5 mg/mL).

  • Pre-warm the microsomal suspension and NADPH regenerating system to 37°C.

• Incubation:

  • In a 96-well plate, add the microsomal suspension to the appropriate wells.

  • Add the working solutions of the test and control compounds to their respective wells.

  • Include control wells without the NADPH regenerating system to assess non-enzymatic degradation.

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except the negative controls (this is time = 0).

• Time Points and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Analyze the concentration of the parent compound remaining at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t1/2) using the formula: t1/2 = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t1/2) / (mg/mL microsomal protein).

Protocol 2: In Vitro Plasma Stability Assay

Objective: To evaluate the stability of the test compounds in plasma, assessing degradation by plasma enzymes (e.g., esterases, amidases).

Materials:

• 3-Hydroxypent-4-enoic acid

• 3-Hydroxypentanoic acid

• Freshly collected plasma (from human, rat, or mouse) with anticoagulant (e.g., heparin)

• Positive control (e.g., Procaine, which is rapidly hydrolyzed)

• Phosphate buffer (pH 7.4)

• Acetonitrile for reaction termination

• LC-MS/MS system

Procedure:

• Preparation:

  • Prepare stock and working solutions of the test compounds and controls as described in Protocol 1.

  • Thaw frozen plasma at 37°C.

• Incubation:

  • In a 96-well plate, add plasma to the appropriate wells.

  • Add the working solutions of the test and control compounds to the plasma.

  • Incubate the plate at 37°C with gentle shaking.

• Time Points and Reaction Termination:

  • At specified time points (e.g., 0, 1, 4, 24 hours), terminate the reaction by adding three volumes of ice-cold acetonitrile with an internal standard.

• Sample Processing and Analysis:

  • Vortex and centrifuge the samples to precipitate plasma proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-hour time point.

Protocol 3: In Vivo Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile of the test compounds in a living organism.

Materials:

• 3-Hydroxypent-4-enoic acid

• 3-Hydroxypentanoic acid

• Healthy, male CD-1 mice (or other appropriate strain)

• Sterile vehicle for intravenous (IV) administration (e.g., saline)

• Blood collection tubes (with anticoagulant)

• Centrifuge

• Analytical equipment for bioanalysis (LC-MS/MS)

Procedure:

• Dosing:

  • Prepare dosing solutions of the test compounds in the vehicle at the desired concentration.

  • Administer a single IV bolus dose (e.g., 1-5 mg/kg) to a cohort of mice (n=3-5 per compound).

• Blood Sampling:

  • Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

• Plasma Preparation:

  • Immediately process the blood samples by centrifuging to obtain plasma.

  • Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific LC-MS/MS method for the quantification of the test compounds in plasma.

  • Analyze the plasma samples to determine the concentration of the parent drug at each time point.

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to analyze the plasma concentration-time data.

  • Determine key pharmacokinetic parameters, including maximum concentration (Cmax), time to maximum concentration (Tmax), area under the curve (AUC), half-life (t1/2), and clearance (CL).

Mandatory Visualizations

The following diagrams illustrate key experimental and logical workflows.

Caption: Workflow for the In Vitro Metabolic Stability Assay.

A Comparative Guide to the Metabolomic Landscapes of Valproic Acid and 3-Hydroxypent-4-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known metabolomic effects of the established anticonvulsant and mood stabilizer, valproic acid (VPA), and the less-characterized compound, 3-Hydroxypent-4-enoic acid. While direct comparative metabolomic studies are not yet available in the published literature, this document synthesizes the existing data on VPA's metabolic impact and outlines a proposed experimental framework for a head-to-head comparison.

Introduction to Valproic Acid and 3-Hydroxypent-4-enoic acid

Valproic acid is a branched-chain fatty acid widely used in the treatment of epilepsy, bipolar disorder, and migraines. Its mechanism of action is complex, involving the enhancement of GABAergic neurotransmission, blockade of voltage-gated sodium channels, and inhibition of histone deacetylases (HDACs).[1][2][3][4][5] These diverse actions contribute to its therapeutic efficacy and also to its known side effects, including hepatotoxicity.[6][7]

3-Hydroxypent-4-enoic acid is a chemical compound with limited available biological data. Its structural details are available in chemical databases, but its mechanism of action and effects on cellular metabolism have not been extensively studied.

Metabolomic Effects of Valproic Acid

Metabolomic studies have begun to elucidate the widespread impact of VPA on cellular metabolism. These studies, conducted in various cell lines and animal models, reveal significant alterations in several key metabolic pathways.

Key Metabolic Pathways Affected by Valproic Acid:

• Fatty Acid Metabolism: As a fatty acid analog, VPA has been shown to influence fatty acid metabolism.[8]

• Amino Acid Metabolism: Studies have reported changes in the levels of various amino acids, such as glutamine, in response to VPA treatment.[9][10]

• Mitochondrial Function: Several studies have linked VPA treatment to alterations in metabolites associated with mitochondrial dysfunction.[9][10]

• GABAergic Transmission: VPA is known to increase levels of the inhibitory neurotransmitter GABA by inhibiting its degradation and increasing its synthesis.[1][2][5]

Quantitative Metabolomic Data for Valproic Acid

The following table summarizes some of the key metabolite alterations observed in preclinical studies following VPA treatment. It is important to note that the direction and magnitude of these changes can vary depending on the model system, dosage, and duration of treatment.

Metabolite Class	Metabolite	Organism/Cell Line	Direction of Change	Reference
Amino Acids	Valine	Rat Brain Cortices	Decreased	[10]
Taurine	Rat Brain Cortices	Decreased	[10]
Glutamine	Rat Serum	Increased	[9][10]
Threonine	Rat Serum	Increased	[9]
Carbohydrates	Glucose	Rat Serum	Increased	[9][10]
Lactate	Rat Serum	Increased	[9][10]
Galactose	Rat Urine	Increased	[9][10]
Galactonate	Rat Urine	Increased	[9][10]
Lipids & Fatty Acids	3-Hydroxybutyrate	Rat Brain Cortices	Decreased	[10]
3-Hydroxyisovalerate	Rat Urine	Decreased	[9][10]
Valerate	Rat Urine	Decreased	[9][10]
Other	Myo-inositol	Rat Brain Cortices	Decreased	[10]
Creatine phosphate	Rat Serum	Increased	[9][10]
Pimelate	Rat Urine	Decreased	[9][10]

Proposed Experimental Protocol for Comparative Metabolomics

To directly compare the metabolomic effects of 3-Hydroxypent-4-enoic acid and valproic acid, a standardized experimental workflow is essential. Below is a proposed protocol for such a study using a relevant cell line (e.g., a neuronal cell line or hepatocarcinoma cell line, given VPA's neurological effects and hepatotoxicity).

Experimental Workflow

Caption: Proposed experimental workflow for comparative metabolomics.

Known Signaling Pathways of Valproic Acid

The multifaceted mechanism of action of valproic acid involves several key signaling pathways that ultimately lead to its therapeutic effects.

References

• 1. What is the mechanism of Valproic Acid? [synapse.patsnap.com]
• 2. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 3. Valproate - Wikipedia [en.wikipedia.org]
• 4. droracle.ai [droracle.ai]
• 5. Valproic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Study of valproic acid-induced endogenous and exogenous metabolite alterations using LC-MS-based metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. khu.elsevierpure.com [khu.elsevierpure.com]
• 10. Metabolomics profiling of valproic acid-induced symptoms resembling autism spectrum disorders using 1H NMR spectral analysis in rat model - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antiproliferative Mechanism of 3-Hydroxypent-4-enoic Acid: A Comparative Analysis of Related Compounds

A comprehensive review of available scientific literature reveals a significant gap in the understanding of the specific antiproliferative mechanisms of 3-Hydroxypent-4-enoic acid. To date, no published studies provide direct experimental data validating its mechanism of action in cancer cells. However, by examining structurally related compounds, specifically short-chain fatty acids (SCFAs), we can explore potential avenues for future research and draw preliminary comparisons.

This guide presents a comparative analysis of the known antiproliferative effects of SCFAs, which share some structural similarities with 3-Hydroxypent-4-enoic acid. It is crucial to emphasize that the following data and proposed mechanisms are not directly attributable to 3-Hydroxypent-4-enoic acid and should be considered as a hypothetical framework for investigation.

Comparative Antiproliferative Effects of Short-Chain Fatty Acids

Short-chain fatty acids, such as butyrate, propionate, and acetate, are well-documented for their anticancer properties, particularly in the context of colorectal cancer.[1][2] Their effects are multifaceted and involve the regulation of gene expression, cell cycle arrest, and induction of apoptosis.

Compound	Cell Line	Concentration	Effect	Reference
Butyrate	HT-29 (Colon Cancer)	Not Specified	Inhibition of cell growth, induction of alkaline phosphatase activity (a marker of differentiation)	[3]
DLD-1 (Colon Cancer)	Not Specified	Inhibition of genes involved in DNA replication and cell cycle/proliferation	[1][2]
HT-29 (Colon Cancer)	Not Specified	Inhibition of proliferation, increased differentiation and apoptosis in undifferentiated cells	[4]
Propionate	HT-29 (Colon Cancer)	Not Specified	Inhibition of cell growth, inhibition of ornithine decarboxylase (ODC) activation	[3]
BaF3	2-10 mM	Time- and dose-dependent decrease in cell proliferation	[5]
Acetate	HT-29 (Colon Cancer)	Not Specified	No significant effect on cell growth	[3]

Potential Mechanisms of Action: Insights from Short-Chain Fatty Acids

The primary mechanism by which SCFAs are thought to exert their antiproliferative effects is through the inhibition of histone deacetylases (HDACs). This leads to hyperacetylation of histones, altering chromatin structure and influencing the transcription of genes involved in cell cycle control and apoptosis.

Proposed Signaling Pathway for SCFA-Induced Antiproliferation

Caption: Proposed mechanism of SCFA-induced antiproliferation.

Experimental Protocols: Studying Antiproliferative Effects

Validating the mechanism of action of 3-Hydroxypent-4-enoic acid would require a series of well-defined experiments. Based on the studies of related compounds, the following protocols would be essential:

Cell Viability and Proliferation Assays

• MTT Assay: To assess the metabolic activity and viability of cancer cell lines (e.g., HT-29, DLD-1) after treatment with varying concentrations of 3-Hydroxypent-4-enoic acid.

• BrdU Incorporation Assay: To measure DNA synthesis and cell proliferation rates in the presence of the compound.[5]

Cell Cycle Analysis

• Flow Cytometry: To analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) after treatment, using propidium iodide staining.

Apoptosis Assays

• Annexin V/Propidium Iodide Staining: To detect early and late apoptotic cells via flow cytometry.

• Western Blotting: To measure the expression levels of key apoptotic proteins such as caspases, Bcl-2 family members (Bax, Bak), and PARP.

Histone Deacetylase (HDAC) Inhibition Assay

• In Vitro HDAC Activity Assay: To directly measure the inhibitory effect of 3-Hydroxypent-4-enoic acid on HDAC enzyme activity using a fluorometric or colorimetric assay.

• Western Blotting for Acetylated Histones: To determine the levels of acetylated histones (e.g., acetyl-H3, acetyl-H4) in treated cells as an indicator of HDAC inhibition in a cellular context.

Conclusion and Future Directions

While there is currently no direct evidence to validate the mechanism of action of 3-Hydroxypent-4-enoic acid's antiproliferative effects, the well-established activities of structurally similar short-chain fatty acids provide a strong foundation for future research. The experimental protocols outlined above would be critical in determining if 3-Hydroxypent-4-enoic acid acts through similar pathways, such as HDAC inhibition, leading to cell cycle arrest and apoptosis. Further investigation is imperative to elucidate the specific molecular targets and signaling pathways modulated by this compound, which could potentially establish its role as a novel therapeutic agent in cancer treatment. Researchers in drug development are encouraged to undertake these studies to fill the existing knowledge gap.

References

• 1. Antiproliferative Effects of Short-chain Fatty Acids on Human Colorectal Cancer Cells via Gene Expression Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antiproliferative Effects of Short-chain Fatty Acids on Human Colorectal Cancer Cells via Gene Expression Inhibition | Anticancer Research [ar.iiarjournals.org]
• 3. Effects of short-chain fatty acids on growth and differentiation of the human colon-cancer cell line HT29 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effects of short-chain fatty acids on colon epithelial proliferation and survival depend on the cellular phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 3-Hydroxypent-4-enoic Acid

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of 3-Hydroxypent-4-enoic acid (CAS Number: 81357-28-0). The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals by outlining a clear, step-by-step process for waste management.

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Hydroxypent-4-enoic acid with detailed disposal instructions was not publicly available at the time of this writing. The following guidelines are based on the known hazards of this chemical class and general best practices for laboratory waste disposal. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department and a licensed chemical waste disposal company to ensure full compliance with all local, state, and federal regulations.

I. Safety and Hazard Information

Based on available data, 3-Hydroxypent-4-enoic acid is classified as a skin and eye irritant. All handling and disposal procedures should be conducted with appropriate Personal Protective Equipment (PPE).

Quantitative Data Summary

Due to the limited availability of a specific Safety Data Sheet, a comprehensive quantitative data table is not possible. The following table summarizes the known information.

Parameter	Value	Source
GHS Hazard Statement	H315: Causes skin irritation	Generic classification for similar compounds
GHS Hazard Statement	H319: Causes serious eye irritation	Generic classification for similar compounds
Recommended pH for Aqueous Waste	6.0 - 8.0	General laboratory waste guidelines[1][2][3]

II. Detailed Disposal Protocol

The primary method for the disposal of 3-Hydroxypent-4-enoic acid is through a licensed hazardous waste contractor. For small quantities of dilute aqueous solutions, neutralization may be an option, but this should only be performed after consulting with your institution's EHS department.

Step-by-Step Disposal Procedure:

• Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing appropriate PPE, including:

  • Chemical-resistant gloves (nitrile or neoprene)

  • Safety goggles or a face shield

  • A lab coat

• Waste Segregation:

  • Collect all waste containing 3-Hydroxypent-4-enoic acid in a designated, properly labeled, and sealed container.

  • Do not mix this waste with other chemical waste streams unless explicitly approved by your EHS department.[4]

• For Concentrated or Non-Aqueous Waste:

  • This waste must be disposed of via a licensed hazardous waste disposal company.

  • Label the container clearly as "Hazardous Waste: 3-Hydroxypent-4-enoic acid".

  • Store the sealed container in a designated hazardous waste accumulation area.

• For Dilute Aqueous Solutions (with EHS Approval):

  • Neutralization: This procedure should be performed in a well-ventilated fume hood.

    • Prepare a neutralizing agent, such as a 5% solution of sodium bicarbonate or sodium carbonate.[5][6][7]

    • Slowly add the neutralizing agent to the acidic waste solution while stirring continuously. Be aware that this reaction may be exothermic and produce gas.

    • Monitor the pH of the solution using pH paper or a calibrated pH meter.[5][7]

    • Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.[1][2][3]

  • Final Disposal: Once neutralized, the solution may be permissible for drain disposal with copious amounts of water, subject to local regulations and EHS approval.[2][3]

• Spill Cleanup:

  • In the event of a spill, evacuate the area if necessary.

  • For small spills, use an inert absorbent material, such as vermiculite or sand, to contain the spill.[6][8]

  • Neutralize the spill area with a sodium bicarbonate solution.[5]

  • Collect the absorbed material into a sealed container and dispose of it as hazardous waste.

  • Clean the spill area with soap and water.[5][8]

III. Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 3-Hydroxypent-4-enoic acid.

Caption: Decision workflow for the disposal of 3-Hydroxypent-4-enoic acid.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. 7.1.2 Acid Neutralization | Environment, Health and Safety [ehs.cornell.edu]
• 3. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 4. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]
• 5. Discover the step-by-step cleaning for sulfuric acid spills. [northindustrial.net]
• 6. acs.org [acs.org]
• 7. bhhcsafetycenter.com [bhhcsafetycenter.com]
• 8. 5.4 Chemical Spill Procedures [ehs.cornell.edu]

Essential Safety and Logistical Information for Handling 3-Hydroxypent-4-enoic Acid

Disclaimer: A complete Safety Data Sheet (SDS) for 3-Hydroxypent-4-enoic acid (CAS No. 81357-28-0) was not publicly available at the time of this document's creation. The following guidance is a synthesis of information from supplier data for this chemical and general safety protocols for handling unsaturated carboxylic acids. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough risk assessment. This guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Based on available supplier information, 3-Hydroxypent-4-enoic acid is classified as a hazardous substance. The primary risks are associated with its irritant properties.

GHS Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

Signal Word: Warning[1]

GHS Pictogram:

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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure when handling 3-Hydroxypent-4-enoic acid. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical safety goggles that meet ANSI Z87.1 standards are required. A face shield should be worn over safety goggles when there is a significant risk of splashing.
Skin Protection	A chemical-resistant lab coat must be worn and fully buttoned. Chemical-resistant gloves (e.g., disposable nitrile gloves) are required. Gloves should be inspected before use and changed immediately upon contamination. For larger quantities, consider double-gloving. Fully enclosed shoes made of a chemical-resistant material are mandatory.
Respiratory Protection	All handling of 3-Hydroxypent-4-enoic acid should occur in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of any potential vapors or aerosols. If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors may be necessary.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for safely handling 3-Hydroxypent-4-enoic acid. The following diagram outlines the key steps from preparation to post-handling procedures.

Caption: Operational workflow for handling 3-Hydroxypent-4-enoic acid.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them one to two glasses of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Storage and Disposal Plan

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong bases and oxidizing agents.

• The recommended storage temperature is 2-8°C.[1]

Disposal:

• Solid Waste: All disposable materials contaminated with 3-Hydroxypent-4-enoic acid (e.g., gloves, weighing paper, paper towels) must be placed in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused or waste 3-Hydroxypent-4-enoic acid should be collected in a designated, labeled hazardous waste container. Do not dispose of it down the drain.

• All waste must be disposed of in accordance with all applicable federal, state, and local environmental regulations. Consider dissolving the compound in a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.

Representative Experimental Protocol: Esterification of 3-Hydroxypent-4-enoic Acid

This protocol describes a general procedure for the esterification of 3-Hydroxypent-4-enoic acid with ethanol to form ethyl 3-hydroxypent-4-enoate. This is a representative protocol and should be adapted and optimized for specific research needs.

Materials:

• 3-Hydroxypent-4-enoic acid

• Ethanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous solution of NaCl)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Hydroxypent-4-enoic acid in an excess of anhydrous ethanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude ethyl 3-hydroxypent-4-enoate by an appropriate method, such as column chromatography.

The following diagram illustrates the experimental workflow for this esterification reaction.

Caption: Experimental workflow for the esterification of 3-Hydroxypent-4-enoic acid.

References

• 1. CAS # 38996-01-9, Ethyl 3-hydroxy-4-pentenoate, 3-Hydroxypent-4-enoic acid ethyl ester - chemBlink [chemblink.com]